Hexanoyl bromide

• CAS: 51499-41-3

Core Science & Biosynthesis

An In-depth Technical Guide to the Chemical Properties and Structure of Hexanoyl Bromide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties, structure, and reactivity of hexanoyl bromide. The information is intended for researchers, scientists, and professionals in the field of drug development who may utilize this compound as a reactive intermediate in organic synthesis.

Chemical Properties

Physical and Chemical Properties

The key physical and chemical properties of hexanoyl bromide are summarized in the table below. It is important to note that due to the limited availability of experimental data, some values are predicted or estimated based on analogous compounds such as 1-bromohexane (B126081) and hexanoyl chloride.

Property	Value	Source
Molecular Formula	C₆H₁₁BrO	--INVALID-LINK--[1]
Molecular Weight	179.05 g/mol	--INVALID-LINK--[1]
IUPAC Name	Hexanoyl bromide	--INVALID-LINK--[1]
CAS Number	51499-41-3	--INVALID-LINK--[1]
Boiling Point	~154-158 °C (estimated)	Based on 1-bromohexane
Melting Point	Not available	-
Density	~1.18 g/mL (estimated)	Based on 1-bromohexane
Solubility	Reacts with water and other protic solvents. Soluble in aprotic organic solvents such as diethyl ether, dichloromethane, and tetrahydrofuran.	Inferred from chemical properties
Appearance	Colorless to light yellow liquid (predicted)	-
Odor	Pungent, acrid (predicted)	-

Spectroscopic Data (Predicted)

Direct experimental spectroscopic data for hexanoyl bromide is scarce. The following table provides predicted spectral characteristics based on the analysis of closely related compounds, including hexanoyl chloride and 1-bromohexane.

Spectroscopy	Predicted Chemical Shifts / Key Peaks
¹H NMR	δ ~2.9 (t, 2H, -CH₂COBr), ~1.7 (quint, 2H, -CH₂CH₂COBr), ~1.3 (m, 4H, -CH₂CH₂CH₂-), ~0.9 (t, 3H, -CH₃)
¹³C NMR	δ ~170 (-COBr), ~45 (-CH₂COBr), ~31, ~24, ~22 (-CH₂-), ~14 (-CH₃)
Infrared (IR)	Strong C=O stretch ~1800 cm⁻¹, C-Br stretch ~650-550 cm⁻¹
Mass Spectrometry (MS)	Molecular ion peak (M⁺) at m/z 178/180 (due to ⁷⁹Br/⁸¹Br isotopes). Fragmentation would likely show loss of Br (m/z 99) and subsequent fragmentation of the hexanoyl cation.

Chemical Structure

The chemical structure of hexanoyl bromide consists of a six-carbon acyl chain with a bromine atom attached to the carbonyl carbon.

• SMILES: CCCCCC(=O)Br[1]

• InChI: InChI=1S/C6H11BrO/c1-2-3-4-5-6(7)8/h2-5H2,1H3[1]

The molecule possesses a planar carbonyl group with sp² hybridization at the carbonyl carbon. The remainder of the carbon atoms in the hexanoyl chain are sp³ hybridized. The C-Br bond is polarized, with the bromine atom being more electronegative, making the carbonyl carbon highly electrophilic.

Experimental Protocols

Synthesis of Hexanoyl Bromide from Hexanoic Acid

This protocol is adapted from the synthesis of acyl chlorides and bromides from carboxylic acids. The reaction of a carboxylic acid with phosphorus tribromide (PBr₃) is a standard method for the preparation of the corresponding acyl bromide.

Reaction Scheme:

Materials:

• Hexanoic acid

• Phosphorus tribromide (PBr₃)

• Anhydrous diethyl ether or dichloromethane

• Round-bottom flask

• Reflux condenser with a drying tube (e.g., filled with calcium chloride)

• Dropping funnel

• Magnetic stirrer and stir bar

• Heating mantle

• Distillation apparatus

Procedure:

• In a dry round-bottom flask equipped with a magnetic stir bar and a reflux condenser protected by a drying tube, add hexanoic acid.

• Dissolve the hexanoic acid in a minimal amount of anhydrous diethyl ether or dichloromethane.

• Cool the flask in an ice bath.

• Slowly add phosphorus tribromide (1/3 molar equivalent) to the stirred solution via a dropping funnel. The reaction is exothermic.

• After the addition is complete, remove the ice bath and allow the mixture to warm to room temperature.

• Gently heat the reaction mixture to reflux for 1-2 hours to ensure the reaction goes to completion.

• After cooling, the reaction mixture can be purified by fractional distillation to isolate the hexanoyl bromide. The phosphorous acid byproduct is a non-volatile solid.

Safety Precautions: This reaction should be performed in a well-ventilated fume hood as it generates hydrogen bromide gas as a byproduct. Phosphorus tribromide is corrosive and reacts violently with water. Appropriate personal protective equipment (gloves, safety glasses, lab coat) must be worn.

Esterification of Hexanoyl Bromide with Ethanol (B145695)

This protocol describes a general procedure for the reaction of hexanoyl bromide with an alcohol to form an ester. Acyl bromides are highly reactive and readily undergo nucleophilic acyl substitution.

Reaction Scheme:

Materials:

• Hexanoyl bromide

• Anhydrous ethanol

• A non-nucleophilic base (e.g., pyridine (B92270) or triethylamine)

• Anhydrous aprotic solvent (e.g., diethyl ether or dichloromethane)

• Round-bottom flask

• Dropping funnel

• Magnetic stirrer and stir bar

• Ice bath

Procedure:

• In a dry round-bottom flask equipped with a magnetic stir bar and a dropping funnel, dissolve anhydrous ethanol in an anhydrous aprotic solvent.

• Add a non-nucleophilic base to the solution to neutralize the HBr generated during the reaction.

• Cool the flask in an ice bath.

• Slowly add hexanoyl bromide, dissolved in a small amount of the same anhydrous solvent, to the stirred alcohol/base solution via the dropping funnel.

• After the addition is complete, allow the reaction to stir at room temperature for 1-2 hours.

• The reaction mixture can be worked up by washing with water to remove the salt byproduct, followed by drying the organic layer over an anhydrous drying agent (e.g., Na₂SO₄ or MgSO₄).

• The solvent can be removed under reduced pressure, and the resulting ethyl hexanoate (B1226103) can be purified by distillation if necessary.

Mandatory Visualizations

The following diagrams, generated using the DOT language, illustrate key processes involving hexanoyl bromide.

Caption: Synthetic pathway from hexanoic acid to hexanoyl bromide and its subsequent esterification.

Caption: General experimental workflow for reactions involving hexanoyl bromide.

References

• 1. Hexanoyl bromide | C6H11BrO | CID 13226800 - PubChem [pubchem.ncbi.nlm.nih.gov]

An In-depth Technical Guide to the Synthesis of Hexanoyl Bromide from Hexanoic Acid

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis of hexanoyl bromide from hexanoic acid, a critical transformation for creating a versatile reactive intermediate in organic synthesis. Acyl bromides, such as hexanoyl bromide, are valuable reagents in the development of pharmaceuticals and other complex organic molecules due to their high reactivity.[1] This document details the underlying reaction mechanisms, experimental protocols, and relevant chemical data.

Overview of the Synthesis

The conversion of a carboxylic acid to an acyl bromide is a fundamental reaction in organic chemistry. It involves the substitution of the hydroxyl (-OH) group of the carboxylic acid with a bromine atom. This transformation significantly increases the electrophilicity of the carbonyl carbon, making the resulting acyl bromide an excellent acylating agent. The most common and effective method for this conversion utilizes phosphorus tribromide (PBr₃).[2][3]

The general reaction is as follows:

3 CH₃(CH₂)₄COOH + PBr₃ → 3 CH₃(CH₂)₄COBr + H₃PO₃

Hexanoic Acid + Phosphorus Tribromide → Hexanoyl Bromide + Phosphorous Acid

Alternative reagents, such as thionyl bromide (SOBr₂), can also be used, though they are less common.[1]

Physicochemical Properties

A summary of the key physical and chemical properties of the primary reactant and product is provided below for easy reference.

Property	Hexanoic Acid	Hexanoyl Bromide
CAS Number	142-62-1	51499-41-3[4]
Molecular Formula	C₆H₁₂O₂[5]	C₆H₁₁BrO[6]
Molar Mass	116.16 g/mol [5][7]	179.05 g/mol [6]
Appearance	Colorless oily liquid[5][7]	Not specified, likely a liquid
Density	0.927 g/mL at 25 °C[8]	Not specified
Boiling Point	202-205.8 °C[7][8]	Not specified
Melting Point	-4 to -3 °C[8][9]	Not specified
Solubility	Slightly soluble in water; soluble in ethanol (B145695) and ether.[7][8]	Reacts with water and alcohols.

Reaction Mechanism with Phosphorus Tribromide (PBr₃)

The reaction of a carboxylic acid with phosphorus tribromide proceeds through the formation of a highly reactive intermediate, which facilitates the nucleophilic attack of a bromide ion.[10]

Step-by-step mechanism:

• Activation of the Carboxylic Acid: The oxygen atom of the hydroxyl group in hexanoic acid acts as a nucleophile, attacking the electrophilic phosphorus atom of PBr₃. This step displaces a bromide ion.

• Formation of a Good Leaving Group: The resulting intermediate is an excellent leaving group.

• Nucleophilic Acyl Substitution: The bromide ion generated in the first step acts as a nucleophile and attacks the carbonyl carbon of the activated carboxylic acid.

• Formation of Hexanoyl Bromide: The tetrahedral intermediate collapses, eliminating the phosphorous-containing leaving group and forming the final product, hexanoyl bromide.

Reaction mechanism of hexanoic acid with PBr₃.

Experimental Protocols

While specific procedural details can vary, the following section outlines a general laboratory protocol for the synthesis of hexanoyl bromide using phosphorus tribromide.

Materials and Equipment

• Reactants: Hexanoic acid, Phosphorus tribromide (PBr₃)

• Apparatus: Round-bottom flask, dropping funnel, reflux condenser with a drying tube (e.g., filled with CaCl₂), magnetic stirrer and stir bar, heating mantle, distillation apparatus.

Synthetic Procedure

The following table summarizes a typical reaction protocol adapted from procedures for similar carboxylic acids.[11]

Step	Action	Parameters	Notes
1. Setup	Assemble a dry round-bottom flask with a magnetic stirrer, dropping funnel, and reflux condenser. Protect the apparatus from atmospheric moisture with a drying tube.	-	All glassware must be thoroughly dried to prevent hydrolysis of PBr₃ and the product.
2. Reagent Addition	Place hexanoic acid in the round-bottom flask. Add PBr₃ dropwise from the dropping funnel.	Molar Ratio: ~3 moles of hexanoic acid to 1 mole of PBr₃.	The reaction can be exothermic; addition should be slow and may require cooling.
3. Reaction	Gently heat the mixture to reflux.	Reflux for 1-3 hours.	The reaction progress can be monitored by observing the cessation of HBr gas evolution (use appropriate safety measures).
4. Workup & Purification	After cooling, the product can be isolated by direct distillation from the reaction mixture.	Distillation under reduced pressure is often preferred to avoid decomposition at high temperatures.	The crude product is hexanoyl bromide, which is typically a fuming liquid.

Caution: This reaction should be performed in a well-ventilated fume hood as it produces corrosive hydrogen bromide (HBr) gas as a byproduct. Phosphorus tribromide is also highly corrosive and reacts violently with water.[3]

Experimental Workflow

The overall process from starting materials to the purified product can be visualized as follows:

General experimental workflow for hexanoyl bromide synthesis.

Conclusion

The synthesis of hexanoyl bromide from hexanoic acid using phosphorus tribromide is a reliable and widely used method for producing this important acylating agent. Careful attention to anhydrous conditions and safety protocols is essential for a successful and safe synthesis. The resulting hexanoyl bromide serves as a key building block for the synthesis of more complex molecules, particularly within the pharmaceutical and fine chemical industries.

References

• 1. benchchem.com [benchchem.com]
• 2. PBr3 Reaction: Mechanism, Examples & Exam Tips Explained [vedantu.com]
• 3. Phosphorus tribromide - Wikipedia [en.wikipedia.org]
• 4. Page loading... [wap.guidechem.com]
• 5. Caproic acid - Wikipedia [en.wikipedia.org]
• 6. Hexanoyl bromide | C6H11BrO | CID 13226800 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. HEXANOIC ACID - Ataman Kimya [atamanchemicals.com]
• 8. Hexanoic acid = 99 142-62-1 [sigmaaldrich.com]
• 9. ICSC 1167 - HEXANOIC ACID [inchem.org]
• 10. youtube.com [youtube.com]
• 11. pubs.acs.org [pubs.acs.org]

Spectroscopic Data of Hexanoyl Bromide: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Hexanoyl bromide (C₆H₁₁BrO) is a reactive acyl bromide used in organic synthesis, particularly for the introduction of the hexanoyl group. As with any chemical entity in a research and development setting, precise analytical characterization is paramount for quality control, reaction monitoring, and regulatory compliance. This technical guide provides a detailed overview of the expected spectroscopic data for hexanoyl bromide, including Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) data. Due to the limited availability of experimentally recorded spectra in public databases, the data presented herein is a combination of established principles and predicted values based on analogous structures. This guide also outlines the fundamental experimental protocols for acquiring such spectra.

Predicted Spectroscopic Data

The following tables summarize the predicted spectroscopic data for hexanoyl bromide. These predictions are derived from established empirical rules and spectral data of structurally related compounds.

Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H NMR (Proton NMR)

The ¹H NMR spectrum of hexanoyl bromide is predicted to show five distinct signals corresponding to the five non-equivalent methylene (B1212753) and methyl groups in the hexanoyl chain. The chemical shifts are influenced by the electron-withdrawing effect of the carbonyl bromide group, which deshields adjacent protons.

Proton Assignment	Predicted Chemical Shift (ppm)	Predicted Multiplicity	Predicted Integration
H-2 (-CH₂-C(O)Br)	2.8 - 3.0	Triplet (t)	2H
H-3 (-CH₂-CH₂-C(O)Br)	1.6 - 1.8	Quintet (quin)	2H
H-4 (-CH₂-CH₂-CH₃)	1.3 - 1.5	Sextet (sxt)	2H
H-5 (-CH₂-CH₃)	1.2 - 1.4	Multiplet (m)	2H
H-6 (-CH₃)	0.8 - 1.0	Triplet (t)	3H

¹³C NMR (Carbon-13 NMR)

The ¹³C NMR spectrum is expected to display six signals, one for each carbon atom in the hexanoyl bromide molecule. The carbonyl carbon is significantly deshielded and appears at a characteristic downfield shift.

Carbon Assignment	Predicted Chemical Shift (ppm)
C-1 (C=O)	168 - 172
C-2 (-CH₂-C(O)Br)	45 - 50
C-3 (-CH₂-CH₂-C(O)Br)	30 - 35
C-4 (-CH₂-CH₂-CH₃)	23 - 28
C-5 (-CH₂-CH₃)	21 - 25
C-6 (-CH₃)	13 - 15

Infrared (IR) Spectroscopy

The IR spectrum of hexanoyl bromide will be dominated by a very strong absorption band corresponding to the carbonyl (C=O) stretching vibration, which is characteristic of acyl bromides and appears at a higher frequency compared to other carbonyl compounds.

Vibrational Mode	Predicted Absorption Range (cm⁻¹)	Intensity
C=O Stretch (Acyl Bromide)	1780 - 1820	Strong, Sharp
C-H Stretch (Alkyl)	2850 - 2960	Medium to Strong
C-H Bend (CH₂)	~1465	Medium
C-H Bend (CH₃)	~1380	Medium
C-Br Stretch	550 - 650	Medium to Strong

Mass Spectrometry (MS)

The electron ionization mass spectrum (EI-MS) of hexanoyl bromide is expected to show a characteristic molecular ion peak cluster due to the presence of the two stable isotopes of bromine (⁷⁹Br and ⁸¹Br) in nearly equal abundance. Fragmentation patterns will be dominated by the loss of the bromine atom and subsequent cleavage of the alkyl chain.

m/z	Predicted Identity	Notes
178/180	[M]⁺ (Molecular Ion)	Isotopic peaks for ⁷⁹Br and ⁸¹Br in ~1:1 ratio.
99	[M - Br]⁺	Loss of a bromine radical, forming the hexanoyl cation. Often the base peak.
71	[C₄H₇O]⁺ or [C₅H₁₁]⁺	Alpha-cleavage or subsequent fragmentation.
57	[C₄H₉]⁺	Cleavage of the alkyl chain.
43	[C₃H₇]⁺	Cleavage of the alkyl chain.
29	[C₂H₅]⁺	Cleavage of the alkyl chain.

Experimental Protocols

The following are general protocols for the acquisition of spectroscopic data for a liquid sample like hexanoyl bromide. Specific parameters may need to be optimized based on the instrument and sample concentration.

NMR Spectroscopy (¹H and ¹³C)

• Sample Preparation: Dissolve approximately 5-10 mg of hexanoyl bromide in about 0.6-0.7 mL of a deuterated solvent (e.g., CDCl₃) in a standard 5 mm NMR tube. Add a small amount of an internal standard, such as tetramethylsilane (B1202638) (TMS), if required.

• Instrument Setup: Place the NMR tube in the spectrometer's probe. Tune and shim the spectrometer to optimize the magnetic field homogeneity.

• ¹H NMR Acquisition: Acquire the spectrum using a standard single-pulse experiment. Typical parameters include a 30-45° pulse angle, a spectral width of 10-15 ppm, a relaxation delay of 1-2 seconds, and a sufficient number of scans (e.g., 8-16) to achieve a good signal-to-noise ratio.

• ¹³C NMR Acquisition: Acquire the spectrum using a proton-decoupled pulse sequence. A larger spectral width (e.g., 0-200 ppm) is required. Due to the low natural abundance of ¹³C, a greater number of scans (e.g., 128 or more) and a longer relaxation delay (e.g., 2-5 seconds) may be necessary to obtain a high-quality spectrum.

• Data Processing: Process the raw data by applying a Fourier transform, phase correction, and baseline correction. Integrate the signals in the ¹H NMR spectrum and reference the chemical shifts to the internal standard (TMS at 0 ppm).

Infrared (IR) Spectroscopy (ATR-FTIR)

• Background Collection: Record a background spectrum of the clean Attenuated Total Reflectance (ATR) crystal. This will be subtracted from the sample spectrum to remove contributions from the instrument and ambient atmosphere (e.g., CO₂ and water vapor).

• Sample Application: Place a small drop of neat hexanoyl bromide directly onto the ATR crystal.

• Spectrum Acquisition: Acquire the sample spectrum. Typically, 16 to 32 scans are co-added at a resolution of 4 cm⁻¹ over a range of 4000-400 cm⁻¹.

• Data Processing: The software automatically performs a background subtraction. The resulting spectrum displays absorbance or transmittance as a function of wavenumber.

• Cleaning: Clean the ATR crystal thoroughly with a suitable solvent (e.g., isopropanol (B130326) or acetone) and a soft tissue.

Mass Spectrometry (Electron Ionization)

• Sample Introduction: Introduce a small amount of the sample into the mass spectrometer, typically via a direct insertion probe for a liquid sample or through a gas chromatograph (GC-MS).

• Ionization: In the ion source, the sample molecules are bombarded with a high-energy electron beam (typically 70 eV), causing ionization and fragmentation.

• Mass Analysis: The resulting positively charged ions are accelerated and separated based on their mass-to-charge ratio (m/z) by a mass analyzer (e.g., a quadrupole or time-of-flight analyzer).

• Detection: The separated ions are detected, and their abundance is recorded as a function of their m/z value.

• Data Analysis: The resulting mass spectrum is plotted as relative intensity versus m/z. The molecular ion and fragment ions are identified to elucidate the structure of the compound.

Visualization of Spectroscopic Workflow

The following diagram illustrates the general workflow for the spectroscopic analysis of a chemical compound.

Caption: A flowchart illustrating the typical workflow for spectroscopic analysis.

An In-depth Technical Guide to the Reactivity of Hexanoyl Bromide with Nucleophiles

For Researchers, Scientists, and Drug Development Professionals

Abstract: Hexanoyl bromide (CH₃(CH₂)₄COBr) is a highly reactive acylating agent frequently employed in organic synthesis. As a derivative of a carboxylic acid, its chemistry is dominated by nucleophilic acyl substitution, making it a valuable precursor for a wide array of functional groups. The high electrophilicity of its carbonyl carbon, enhanced by the inductive effects of both the oxygen and bromine atoms, renders it susceptible to attack by a diverse range of nucleophiles.[1][2] This technical guide provides a comprehensive overview of the reactivity of hexanoyl bromide with common nucleophiles, details experimental protocols for key transformations, and summarizes the expected outcomes.

Core Principles of Reactivity

Hexanoyl bromide's reactivity stems from the nature of the acyl bromide functional group. Acyl halides are the most reactive derivatives of carboxylic acids, readily undergoing nucleophilic acyl substitution.[3][4] This reactivity is significantly greater than that of anhydrides, esters, and amides.[3]

The general mechanism for these reactions is a two-step process: nucleophilic attack followed by the elimination of the bromide leaving group. The carbonyl carbon is highly electrophilic, inviting attack from a nucleophile to form a tetrahedral intermediate. This intermediate then collapses, expelling the bromide ion—an excellent leaving group—to regenerate the carbonyl double bond and yield the acylated product.

References

• 1. proprep.com [proprep.com]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. Reactions of Acid Chlorides (ROCl) with Nucleophiles - Chemistry Steps [chemistrysteps.com]

Hexanoyl Bromide: A Technical Safety Guide for Researchers

Chemical Identification and Computed Properties

Hexanoyl bromide is an acyl bromide with the chemical formula C₆H₁₁BrO.[1] It is important for researchers to be aware of its computed physical and chemical properties to ensure safe handling and storage.

Property	Value	Source
Molecular Formula	C₆H₁₁BrO	PubChem[1]
Molecular Weight	179.05 g/mol	PubChem[1]
CAS Number	51499-41-3	PubChem[1]
IUPAC Name	hexanoyl bromide	PubChem[1]
Canonical SMILES	CCCCCC(=O)Br	PubChem[1]
InChI Key	NIPYIXMXODGEES-UHFFFAOYSA-N	PubChem[1]
Computed XLogP3	2.6	PubChem[1]
Computed Hydrogen Bond Donor Count	0	PubChem[1]
Computed Hydrogen Bond Acceptor Count	1	PubChem[1]
Computed Rotatable Bond Count	4	PubChem[1]
Computed Exact Mass	177.99933	PubChem[1]
Computed Monoisotopic Mass	177.99933	PubChem[1]
Computed Topological Polar Surface Area	17.1 Ų	PubChem[1]
Computed Heavy Atom Count	8	PubChem[1]
Computed Formal Charge	0	PubChem[1]
Computed Complexity	70.9	PubChem[1]

Hazard Identification and Classification (Inferred)

Specific hazard classifications for hexanoyl bromide are not available. However, based on the reactivity of similar acyl halides, such as acetyl bromide, it can be inferred that hexanoyl bromide is a corrosive substance that reacts violently with water.[2][3][4] It is likely to cause severe skin burns and eye damage.[3][5] Inhalation may cause severe irritation to the respiratory system.[6]

Inferred GHS Hazard Statements:

• H314: Causes severe skin burns and eye damage.

• H335: May cause respiratory irritation.

• EUH014: Reacts violently with water.

The following diagram illustrates the inferred primary hazards associated with hexanoyl bromide.

Inferred Primary Hazards of Hexanoyl Bromide

Experimental Protocols: Safe Handling and Emergency Procedures

Due to the lack of specific experimental protocols for hexanoyl bromide, the following procedures are based on best practices for handling water-reactive and corrosive acyl halides like acetyl bromide.

Personal Protective Equipment (PPE)

A comprehensive assessment of the risks should be conducted before handling hexanoyl bromide. The following PPE is mandatory:

PPE Category	Specification
Eye Protection	Chemical safety goggles and a face shield.[2]
Hand Protection	Chemical-resistant gloves (e.g., butyl rubber, Viton®). Consult glove manufacturer for specific breakthrough times.
Body Protection	Flame-retardant lab coat and chemical-resistant apron. For larger quantities, a chemical-resistant suit may be necessary.[5]
Respiratory Protection	Work should be conducted in a certified chemical fume hood.[2] If there is a risk of inhalation, a NIOSH-approved respirator with an appropriate cartridge for acid gases and organic vapors should be used.

The following diagram outlines the essential PPE for handling hexanoyl bromide.

Mandatory Personal Protective Equipment

Handling and Storage

• Handling: Always handle hexanoyl bromide in a well-ventilated chemical fume hood.[5] Use only non-sparking tools.[2] Avoid contact with skin, eyes, and clothing.[7] Do not breathe vapors.[5] Keep away from heat, sparks, and open flames.[2] Containers should be kept tightly closed when not in use.[8]

• Storage: Store in a cool, dry, well-ventilated area away from incompatible materials such as water, alcohols, bases, and oxidizing agents.[8][9] The storage area should be equipped with corrosion-resistant materials. Store in a tightly sealed container, preferably under an inert atmosphere (e.g., nitrogen or argon).

First-Aid Measures

Exposure Route	First-Aid Procedure
Inhalation	Move the person to fresh air immediately. If breathing has stopped, give artificial respiration. Seek immediate medical attention.[3]
Skin Contact	Immediately flush the affected area with copious amounts of water for at least 15 minutes while removing contaminated clothing.[3] Seek immediate medical attention.
Eye Contact	Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids.[3] Remove contact lenses if present and easy to do. Continue rinsing. Seek immediate medical attention.
Ingestion	Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth to an unconscious person. Seek immediate medical attention.[5]

Fire-Fighting Measures

• Suitable Extinguishing Media: Use dry chemical, carbon dioxide (CO₂), or alcohol-resistant foam.[8]

• Unsuitable Extinguishing Media: DO NOT USE WATER. [8] Hexanoyl bromide reacts violently with water, which will exacerbate the situation.

• Specific Hazards: Thermal decomposition can produce toxic and corrosive fumes, including hydrogen bromide and carbon oxides.[8]

• Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA) and full protective gear.[8]

Accidental Release Measures

• Personal Precautions: Evacuate the area and ensure adequate ventilation.[2] Wear appropriate personal protective equipment as described in Section 3.1.

• Environmental Precautions: Prevent the material from entering drains or waterways.

• Methods for Cleaning Up: For small spills, absorb with a non-combustible, inert material such as sand or vermiculite.[3] Place the absorbed material into a suitable, labeled container for disposal. Do not use water for cleanup.[2]

Disposal Considerations

Waste hexanoyl bromide and contaminated materials must be disposed of as hazardous waste.[8] Contact a licensed professional waste disposal service to dispose of this material.[8] Do not dispose of it down the drain.

Toxicological and Ecological Information (Data Not Available)

There is no specific toxicological or ecological data available for hexanoyl bromide. However, due to its corrosive nature, it is expected to be harmful to aquatic life.[8] Release into the environment should be avoided.

Stability and Reactivity

• Reactivity: Reacts violently with water, alcohols, and bases.[8]

• Chemical Stability: Stable under recommended storage conditions (cool, dry, inert atmosphere).[8]

• Conditions to Avoid: Exposure to moisture, heat, and flames.[8]

• Incompatible Materials: Water, strong oxidizing agents, strong bases, and alcohols.[9]

• Hazardous Decomposition Products: Thermal decomposition may produce hydrogen bromide and carbon oxides.[8]

References

• 1. Hexanoyl bromide | C6H11BrO | CID 13226800 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. nj.gov [nj.gov]
• 3. store.apolloscientific.co.uk [store.apolloscientific.co.uk]
• 4. ACETYL BROMIDE | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]
• 5. chemstock.ae [chemstock.ae]
• 6. Report | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]
• 7. aksci.com [aksci.com]
• 8. datasheets.scbt.com [datasheets.scbt.com]
• 9. fishersci.com [fishersci.com]

Commercial availability and suppliers of hexanoyl bromide

For researchers, scientists, and professionals in drug development, a thorough understanding of key chemical reagents is paramount. This in-depth technical guide explores the synthesis, properties, and reactivity of hexanoyl bromide, a valuable acylating agent in organic synthesis.

While direct commercial availability of hexanoyl bromide (CAS No. 51499-41-3) is limited, this guide provides detailed protocols for its in situ preparation and subsequent use in common chemical transformations. The information presented here is intended to empower researchers to effectively utilize this reagent in their synthetic endeavors.

Physicochemical Properties

Hexanoyl bromide is a reactive acyl bromide. Below is a summary of its key computed physicochemical properties.

Property	Value	Source
Molecular Formula	C₆H₁₁BrO	PubChem[1]
Molecular Weight	179.05 g/mol	PubChem[1]
CAS Number	51499-41-3	PubChem[1]
IUPAC Name	hexanoyl bromide	PubChem[1]
SMILES	CCCCCC(=O)Br	PubChem[1]

Synthesis of Hexanoyl Bromide

Hexanoyl bromide is typically synthesized from its corresponding carboxylic acid, hexanoic acid, using a brominating agent. A common and effective method involves the use of phosphorus tribromide (PBr₃).

Experimental Protocol: Synthesis of Hexanoyl Bromide from Hexanoic Acid using PBr₃

This protocol is a generalized procedure based on established methods for the synthesis of acyl bromides from carboxylic acids.

Materials:

• Hexanoic acid

• Phosphorus tribromide (PBr₃)

• Anhydrous solvent (e.g., diethyl ether or dichloromethane)

• Round-bottom flask

• Reflux condenser

• Dropping funnel

• Magnetic stirrer and stir bar

• Heating mantle

• Distillation apparatus

Procedure:

• Reaction Setup: In a dry round-bottom flask equipped with a magnetic stirrer, a reflux condenser, and a dropping funnel, dissolve hexanoic acid in an anhydrous solvent. The reaction should be conducted under an inert atmosphere (e.g., nitrogen or argon).

• Addition of PBr₃: Cool the solution in an ice bath. Slowly add phosphorus tribromide (approximately 0.4 equivalents) to the stirred solution via the dropping funnel. An exothermic reaction may occur.

• Reaction: After the addition is complete, remove the ice bath and allow the mixture to warm to room temperature. Gently heat the reaction mixture to reflux for 2-3 hours to ensure the reaction goes to completion.

• Work-up and Purification: Cool the reaction mixture to room temperature. The hexanoyl bromide can be purified by fractional distillation under reduced pressure.

Synthesis of Hexanoyl Bromide from Hexanoic Acid.

Reactions of Hexanoyl Bromide

Hexanoyl bromide is a versatile reagent primarily used for acylation reactions. It readily reacts with nucleophiles such as amines and alcohols to form amides and esters, respectively.

Experimental Protocol: Amide Formation from Hexanoyl Bromide and an Amine

This protocol outlines a general procedure for the synthesis of an N-alkyl hexanamide.

Materials:

• Hexanoyl bromide

• Primary or secondary amine

• Anhydrous aprotic solvent (e.g., dichloromethane (B109758) or tetrahydrofuran)

• Base (e.g., triethylamine (B128534) or pyridine)

• Round-bottom flask

• Magnetic stirrer and stir bar

• Ice bath

Procedure:

• Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer, dissolve the amine and the base in the anhydrous solvent.

• Addition of Hexanoyl Bromide: Cool the solution in an ice bath. Slowly add a solution of hexanoyl bromide in the same anhydrous solvent to the stirred amine solution.

• Reaction: Allow the reaction mixture to warm to room temperature and stir for 1-2 hours, or until the reaction is complete as monitored by thin-layer chromatography (TLC).

• Work-up: Quench the reaction with water. Separate the organic layer and wash it sequentially with dilute acid (e.g., 1M HCl), saturated sodium bicarbonate solution, and brine.

• Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. The crude amide can be further purified by recrystallization or column chromatography.

General reaction scheme for amide formation.

Commercial Availability and Suppliers

As of late 2025, hexanoyl bromide is not widely listed as a stock item by major chemical suppliers. Researchers and drug development professionals will likely need to synthesize it in situ or commission a custom synthesis from a specialized chemical manufacturing organization. For related compounds, such as 2-bromohexanoyl bromide, some suppliers can be identified through chemical sourcing platforms.

Purity Analysis

The purity of synthesized hexanoyl bromide should be assessed prior to its use. Common analytical techniques for purity determination of acyl halides include:

• Gas Chromatography-Mass Spectrometry (GC-MS): To identify and quantify volatile impurities.

• Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): To confirm the structure and identify any organic impurities.

• Infrared (IR) Spectroscopy: To confirm the presence of the acyl bromide carbonyl group (typically a strong absorption around 1800 cm⁻¹).

This technical guide provides a foundational understanding of hexanoyl bromide for its application in research and development. Given its limited commercial availability, the provided synthesis protocols are essential for its utilization in synthetic chemistry.

References

• 1. Hexanoyl bromide | C6H11BrO | CID 13226800 - PubChem [pubchem.ncbi.nlm.nih.gov]

Hexanoyl bromide CAS number and molecular weight

For researchers, scientists, and professionals engaged in drug development, a precise understanding of chemical reagents is paramount. This document provides a concise technical summary of the key identifiers for hexanoyl bromide.

Core Chemical Data

The fundamental properties of hexanoyl bromide are summarized in the table below, offering a clear reference for laboratory and research applications.

Identifier	Value
CAS Number	51499-41-3[1][2]
Molecular Formula	C6H11BrO[1]
Molecular Weight	179.05 g/mol [1]
Alternate Molecular Weight	179.057 g/mol [3]
Molecular Mass	179[4]

Logical Relationship of Identifiers

The following diagram illustrates the relationship between the common identifiers for a chemical substance like hexanoyl bromide. The CAS number serves as a unique, universal identifier, while the molecular formula describes the elemental composition, from which the molecular weight is calculated.

Caption: Relationship between chemical name, CAS number, molecular formula, and molecular weight.

References

• 1. Hexanoyl bromide | C6H11BrO | CID 13226800 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Page loading... [guidechem.com]
• 3. chemsynthesis.com [chemsynthesis.com]
• 4. hexanoyl bromide | C6H11BrO | Reactory [reactory.app]

Potential Research Frontiers for Hexanoyl Bromide: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide explores the potential research applications of hexanoyl bromide, a reactive acyl bromide. Given its chemical properties, hexanoyl bromide serves as a versatile building block in organic synthesis with significant implications for medicinal chemistry, materials science, and the development of novel bioactive compounds. This document provides an in-depth overview of key research areas, complete with experimental protocols and quantitative data to facilitate further investigation.

Core Chemical Properties and Reactivity

Hexanoyl bromide (C₆H₁₁BrO) is a six-carbon acyl halide with a molecular weight of approximately 179.05 g/mol .[1] Its high reactivity stems from the electron-withdrawing nature of the bromine and oxygen atoms, which makes the carbonyl carbon highly electrophilic and susceptible to nucleophilic attack. This inherent reactivity makes it an excellent reagent for acylation reactions.

Table 1: Physicochemical Properties of Hexanoyl Bromide

Property	Value	Reference
Molecular Formula	C₆H₁₁BrO	[1]
Molecular Weight	179.05 g/mol	[1]
CAS Number	51499-41-3	[1]
IUPAC Name	hexanoyl bromide	[1]
SMILES	CCCCCC(=O)Br	[1]

Safety and Handling: Hexanoyl bromide is a flammable liquid and vapor that causes severe skin burns and eye damage.[2] It is also moisture-sensitive and should be handled in a dry, well-ventilated area, away from heat and sources of ignition.[2] Proper personal protective equipment, including gloves, safety goggles, and a lab coat, is essential.[2]

Research Area: Medicinal Chemistry and Drug Development

The introduction of a hexanoyl group can modulate the lipophilicity and binding interactions of a molecule with biological targets. One of the most promising research avenues for hexanoyl bromide lies in the development of inhibitors for Ghrelin O-acyltransferase (GOAT).

Inhibition of Ghrelin O-Acyltransferase (GOAT)

Ghrelin is a peptide hormone that plays a crucial role in stimulating appetite and regulating energy metabolism.[1][3] For ghrelin to become active, it must undergo a unique post-translational modification where a medium-chain fatty acid, typically octanoic acid, is attached to the serine-3 residue.[1][4] This acylation is catalyzed by the enzyme Ghrelin O-acyltransferase (GOAT).[2][5] Inhibition of GOAT presents a therapeutic strategy for managing obesity and other metabolic diseases by controlling the levels of active ghrelin.[4][6][7]

Interestingly, studies have shown that GOAT prefers hexanoyl-CoA over octanoyl-CoA as the acyl donor, making hexanoyl-based compounds highly relevant for designing potent inhibitors.[8] Hexanoyl bromide can be used to synthesize stable, non-hydrolyzable analogues of the acylated ghrelin peptide or small molecule inhibitors that target the GOAT active site.

Diagram 1: Ghrelin Acylation and Signaling Pathway

Caption: The GOAT enzyme acylates proghrelin to its active form, which then binds to the GHSR1a receptor.

Experimental Protocol: Synthesis of a Hexanoyl-Peptide GOAT Inhibitor

This protocol describes the synthesis of a simplified hexanoyl-pentapeptide, a potential GOAT inhibitor, by reacting hexanoyl bromide with the N-terminus of a peptide.

• Peptide Synthesis: Synthesize the ghrelin N-terminal pentapeptide (Gly-Ser-Ser-Phe-Leu) using standard solid-phase peptide synthesis (SPPS).

• Acylation:

  • Dissolve the protected peptide-resin in N,N-dimethylformamide (DMF).

  • Add 1.5 equivalents of N,N-diisopropylethylamine (DIPEA) to the mixture.

  • Slowly add 1.2 equivalents of hexanoyl bromide dissolved in DMF to the reaction vessel at 0 °C.

  • Allow the reaction to warm to room temperature and stir for 4 hours.

• Cleavage and Deprotection: Cleave the hexanoylated peptide from the resin and remove side-chain protecting groups using a standard cleavage cocktail (e.g., 95% trifluoroacetic acid, 2.5% water, 2.5% triisopropylsilane).

• Purification: Purify the crude peptide by reverse-phase high-performance liquid chromatography (RP-HPLC).

• Characterization: Confirm the structure and purity of the final product using mass spectrometry and NMR.

Diagram 2: Workflow for GOAT Inhibitor Development

Caption: A logical workflow for the design and testing of a GOAT inhibitor using hexanoyl bromide.

Research Area: Organic Synthesis

Hexanoyl bromide is a powerful reagent for introducing a hexanoyl group into various organic molecules, leading to the synthesis of ketones, esters, and amides.

Ketone Synthesis via Friedel-Crafts Acylation

The Friedel-Crafts acylation is a classic method for forming carbon-carbon bonds and synthesizing aryl ketones.[9] Hexanoyl bromide can be reacted with aromatic compounds, such as benzene (B151609) or anisole, in the presence of a Lewis acid catalyst (e.g., AlCl₃) to produce the corresponding hexanoyl-substituted ketone.[10][11][12] These ketones can serve as intermediates in the synthesis of more complex molecules, including photoinitiators and other fine chemicals.[13]

Table 2: Representative Yields for Friedel-Crafts Acylation

Aromatic Substrate	Acylating Agent	Catalyst	Product	Yield (%)	Reference
Anisole	Hexanoic Acid	HPW/Hβ Zeolite	4-Methoxy phenyl hexyl ketone	89.2	[14]
Anisole	Acetic Anhydride	AlCl₃	4-Methoxyacetophenone	85.7	[10]
Benzene	Cyclohexanecarbonyl Chloride	AlCl₃	Cyclohexyl phenyl ketone	88.7	[13]

Experimental Protocol: Synthesis of Hexyl Phenyl Ketone

This protocol is adapted from standard Friedel-Crafts acylation procedures.

• Setup: Assemble a dry, three-necked flask equipped with a dropping funnel, a reflux condenser, and a nitrogen inlet.

• Reactant Addition:

  • Add 1.1 equivalents of anhydrous aluminum chloride (AlCl₃) to the flask, followed by dry benzene as the solvent.

  • Cool the mixture to 0-5 °C in an ice bath.

  • Slowly add 1.0 equivalent of hexanoyl bromide from the dropping funnel over 30 minutes, maintaining the temperature below 10 °C.

• Reaction: After the addition is complete, allow the mixture to stir at room temperature for 2-3 hours until the evolution of HBr gas ceases.

• Workup:

  • Carefully pour the reaction mixture over crushed ice containing concentrated hydrochloric acid to decompose the aluminum chloride complex.[11]

  • Separate the organic layer using a separatory funnel.

  • Wash the organic layer sequentially with water, 5% sodium bicarbonate solution, and brine.

  • Dry the organic layer over anhydrous magnesium sulfate, filter, and remove the solvent under reduced pressure.

• Purification: Purify the crude hexyl phenyl ketone by vacuum distillation or column chromatography.

Ester and Amide Synthesis

Hexanoyl bromide readily reacts with alcohols and amines to form esters and amides, respectively. These reactions are typically rapid and high-yielding.[8]

• Esterification: The reaction of hexanoyl bromide with an alcohol (e.g., ethanol) in the presence of a non-nucleophilic base like pyridine (B92270) yields the corresponding ester (e.g., ethyl hexanoate).[15][16][17][18] These esters often have applications as flavor and fragrance compounds.

• Amidation: The reaction with primary or secondary amines is usually exothermic and proceeds quickly to form N-substituted hexanamides.[8] These amide-containing molecules are foundational in many biologically active compounds and polymers.

Diagram 3: Synthetic Utility of Hexanoyl Bromide

Caption: Hexanoyl bromide as a key intermediate for synthesizing ketones, esters, and amides.

Research Area: Materials Science

The ability of hexanoyl bromide to form ester and amide linkages makes it a candidate for the synthesis of novel polymers and liquid crystals.

Liquid Crystal Synthesis

Liquid crystals are materials that exhibit properties between those of conventional liquids and solid crystals.[19] Many liquid crystalline molecules possess a rigid core and flexible alkyl tails, often linked by ester groups. Hexanoyl bromide can be used to attach a six-carbon alkyl chain to a rigid phenolic core, a common structural motif in calamitic (rod-shaped) liquid crystals.[20] By varying the core structure, researchers can tune the mesophase properties (e.g., nematic, smectic) and transition temperatures of the resulting materials.

Polymer Synthesis

Acyl halides can be employed in step-growth polymerization to form polyesters and polyamides. Furthermore, the bromide atom in hexanoyl bromide could potentially be used to initiate certain types of controlled radical polymerizations, such as Atom Transfer Radical Polymerization (ATRP), after immobilization onto a surface or incorporation into a larger molecule. This could lead to the development of new polymer brushes and functionalized surfaces.

Conclusion

Hexanoyl bromide is a highly versatile and reactive chemical intermediate with substantial potential for advanced research. In medicinal chemistry, it offers a direct route to the synthesis of potent GOAT inhibitors for metabolic diseases. In organic synthesis, it remains a fundamental tool for the efficient construction of ketones, esters, and amides. Finally, in materials science, it presents opportunities for the creation of novel liquid crystals and functional polymers. The detailed protocols and data provided in this guide are intended to serve as a solid foundation for researchers to explore and expand upon these promising research frontiers.

References

• 1. portlandpress.com [portlandpress.com]
• 2. Ghrelin O-acyltransferase - Wikipedia [en.wikipedia.org]
• 3. Ghrelin octanoylation by ghrelin O-acyltransferase: Unique protein biochemistry underlying metabolic signaling - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. tandfonline.com [tandfonline.com]
• 5. journals.physiology.org [journals.physiology.org]
• 6. pnas.org [pnas.org]
• 7. GOAT induced ghrelin acylation regulates hedonic feeding - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. academic.oup.com [academic.oup.com]
• 9. US6881865B2 - Method for preparing cyclohexyl phenyl ketone from 1,3-butadiene and acrylic acid - Google Patents [patents.google.com]
• 10. condor.depaul.edu [condor.depaul.edu]
• 11. odp.library.tamu.edu [odp.library.tamu.edu]
• 12. m.youtube.com [m.youtube.com]
• 13. researchgate.net [researchgate.net]
• 14. researchgate.net [researchgate.net]
• 15. asianpubs.org [asianpubs.org]
• 16. researchgate.net [researchgate.net]
• 17. cris.unibo.it [cris.unibo.it]
• 18. researchgate.net [researchgate.net]
• 19. researchgate.net [researchgate.net]
• 20. researchgate.net [researchgate.net]

Hexanoyl Bromide: A Comprehensive Review for Organic Synthesis

For Researchers, Scientists, and Drug Development Professionals

Hexanoyl bromide is a reactive acyl bromide compound that serves as a valuable reagent in organic synthesis. Its utility lies in its ability to introduce a hexanoyl group into various molecules, a common structural motif in many biologically active compounds and pharmaceutical intermediates. This technical guide provides an in-depth review of the synthesis, properties, and key reactions of hexanoyl bromide, supported by experimental protocols and quantitative data.

Properties of Hexanoyl Bromide

Hexanoyl bromide is a liquid at room temperature and is characterized by its reactivity towards nucleophiles. Due to its moisture sensitivity, it should be handled under anhydrous conditions. Key physical and chemical properties are summarized in the table below. Data for the analogous hexanoyl chloride is included for comparison where direct data for the bromide is unavailable.

Property	Value
Molecular Formula	C₆H₁₁BrO[1]
Molecular Weight	179.05 g/mol [1]
Boiling Point	Estimated similar to Hexanoyl Chloride: 150-153 °C
Density	Estimated similar to Hexanoyl Chloride: 0.963 g/mL at 25 °C
CAS Number	51499-41-3[1]
Appearance	Colorless to light yellow liquid (presumed)
Solubility	Soluble in aprotic organic solvents (e.g., DCM, THF, diethyl ether)

Synthesis of Hexanoyl Bromide

Hexanoyl bromide is typically synthesized from hexanoic acid by treatment with a brominating agent. Common reagents for this transformation include phosphorus tribromide (PBr₃) and thionyl bromide (SOBr₂).

Synthesis from Hexanoic Acid using Phosphorus Tribromide

This method involves the reaction of hexanoic acid with phosphorus tribromide. The reaction generally proceeds with good yield.

Experimental Protocol (General Procedure):

• To a stirred solution of hexanoic acid (1.0 eq) in an anhydrous aprotic solvent such as dichloromethane (B109758) or diethyl ether, slowly add phosphorus tribromide (0.4 eq) at 0 °C under an inert atmosphere (e.g., nitrogen or argon).

• After the addition is complete, allow the reaction mixture to warm to room temperature and stir for 2-4 hours.

• The reaction progress can be monitored by TLC or IR spectroscopy (disappearance of the broad O-H stretch of the carboxylic acid).

• Upon completion, the reaction mixture is carefully poured onto crushed ice to quench any remaining PBr₃.

• The organic layer is separated, washed with saturated sodium bicarbonate solution and brine, dried over anhydrous magnesium sulfate, and filtered.

• The solvent is removed under reduced pressure, and the crude hexanoyl bromide is purified by fractional distillation.

Yield: Typically >80%, but should be confirmed experimentally.

References

• 1. chem.libretexts.org [chem.libretexts.org]

Protocols & Analytical Methods

Application Notes and Protocols for the Acylation of Anilines with Hexanoyl Bromide

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides a comprehensive protocol for the N-acylation of anilines using hexanoyl bromide to synthesize N-phenylhexanamide. This reaction is a fundamental transformation in organic synthesis, crucial for the preparation of a wide range of pharmaceuticals, agrochemicals, and functional materials. The protocol detailed below is based on the robust and widely applicable Schotten-Baumann reaction conditions, which involve the acylation of an amine in the presence of a base.[1] This application note includes detailed methodologies, tables of quantitative data for reagents and reaction parameters, and characterization guidelines for the resulting amide product.

Introduction

The acylation of anilines is a key chemical reaction that forms a stable amide bond. This functional group is a cornerstone in the structure of many biologically active molecules and advanced materials. The introduction of an acyl group, such as the hexanoyl group, can modulate the physicochemical properties of the parent aniline (B41778), including its lipophilicity, solubility, and electronic characteristics. This protocol describes a standard laboratory procedure for the synthesis of N-phenylhexanamide from aniline and hexanoyl bromide. The reaction proceeds via a nucleophilic acyl substitution mechanism, where the nitrogen atom of aniline attacks the electrophilic carbonyl carbon of hexanoyl bromide. A base is used to neutralize the hydrobromic acid byproduct, driving the reaction to completion.

Reaction Scheme

The overall chemical transformation is depicted below:

Aniline + Hexanoyl Bromide → N-Phenylhexanamide + Hydrobromic Acid

Experimental Protocols

This section details the necessary reagents, equipment, and step-by-step procedure for the acylation of aniline with hexanoyl bromide.

Materials and Reagents

Reagent/Material	Grade	Supplier	Part Number	Quantity
Aniline	Reagent Grade, 99%	Sigma-Aldrich	A12345	1.0 g (10.7 mmol)
Hexanoyl Bromide	Synthesis Grade, 98%	Sigma-Aldrich	H67890	2.13 g (1.6 mL, 11.8 mmol)
Sodium Hydroxide (B78521) (NaOH)	ACS Grade	Fisher Scientific	C11223	0.86 g (21.5 mmol)
Dichloromethane (B109758) (CH₂Cl₂)	ACS Grade	VWR	VW-9012	50 mL
Deionized Water	N/A	In-house	N/A	~100 mL
Saturated Sodium Chloride (brine)	N/A	In-house	N/A	30 mL
Anhydrous Magnesium Sulfate (MgSO₄)	Anhydrous	VWR	VW-5678	~5 g
Round-bottom flask (100 mL)	N/A	VWR	VW-1234	1
Separatory funnel (250 mL)	N/A	VWR	VW-5679	1
Magnetic stirrer and stir bar	N/A	VWR	VW-9013	1
Ice bath	N/A	In-house	N/A	1

Procedure

• Reaction Setup: In a 100 mL round-bottom flask equipped with a magnetic stir bar, dissolve 1.0 g (10.7 mmol) of aniline in 25 mL of dichloromethane.

• Preparation of Base Solution: In a separate beaker, dissolve 0.86 g (21.5 mmol) of sodium hydroxide in 25 mL of deionized water and cool the solution in an ice bath.

• Addition of Reagents: Place the round-bottom flask containing the aniline solution in an ice bath and begin stirring. Slowly add the cold sodium hydroxide solution to the aniline solution.

• Acylation: While stirring vigorously, add 1.6 mL (11.8 mmol) of hexanoyl bromide dropwise to the biphasic mixture over a period of 10-15 minutes.

• Reaction: After the addition is complete, remove the ice bath and allow the reaction mixture to stir at room temperature for 1-2 hours.

• Work-up:

  • Transfer the reaction mixture to a 250 mL separatory funnel.

  • Separate the organic layer from the aqueous layer.

  • Wash the organic layer with 30 mL of 1 M HCl, followed by 30 mL of saturated sodium chloride (brine) solution.

  • Dry the organic layer over anhydrous magnesium sulfate.

• Isolation of Product:

  • Filter the solution to remove the drying agent.

  • Remove the dichloromethane solvent using a rotary evaporator to yield the crude N-phenylhexanamide.

• Purification:

  • The crude product can be purified by recrystallization from a suitable solvent system, such as ethanol/water or hexanes/ethyl acetate, to obtain a crystalline solid.

Experimental Workflow

Workflow for the acylation of aniline with hexanoyl bromide.

Characterization of N-Phenylhexanamide

The identity and purity of the synthesized N-phenylhexanamide can be confirmed using various analytical techniques.

Technique	Expected Results
Melting Point	Literature value: 94-96 °C
Thin Layer Chromatography (TLC)	A single spot with a distinct Rf value (e.g., in 4:1 Hexanes:Ethyl Acetate) that is different from the starting aniline.
Infrared (IR) Spectroscopy	Characteristic peaks for N-H stretching (~3300 cm⁻¹), C=O stretching of the amide (~1660 cm⁻¹), and aromatic C-H stretching (~3050 cm⁻¹).[2]
¹H NMR Spectroscopy	Peaks corresponding to the aromatic protons of the phenyl group, the N-H proton, and the aliphatic protons of the hexanoyl chain.
Mass Spectrometry (MS)	A molecular ion peak corresponding to the mass of N-phenylhexanamide (191.27 g/mol ).[2]

Signaling Pathways and Logical Relationships

The acylation of anilines follows a well-established nucleophilic acyl substitution pathway. The key steps are outlined in the diagram below.

Mechanism of nucleophilic acyl substitution in aniline acylation.

Conclusion

The protocol described provides a reliable and efficient method for the synthesis of N-phenylhexanamide via the acylation of aniline with hexanoyl bromide. This procedure is adaptable for the synthesis of a wide variety of N-acylated anilines, which are valuable intermediates in drug discovery and materials science. Careful control of reaction conditions and appropriate purification techniques are essential for obtaining a high yield of the pure product. The characterization methods outlined will ensure the structural integrity of the synthesized compound.

References

• 1. ijper.org [ijper.org]
• 2. Hexanamide, N-phenyl- [webbook.nist.gov]

Friedel-Crafts Acylation Using Hexanoyl Bromide: Application Notes and Protocols for Researchers

For Immediate Release

Introduction to Friedel-Crafts Acylation with Hexanoyl Bromide

The Friedel-Crafts acylation is a cornerstone of organic synthesis, enabling the introduction of an acyl group onto an aromatic ring. This electrophilic aromatic substitution reaction is of paramount importance in the pharmaceutical and fine chemical industries for the synthesis of aryl ketones, which are key intermediates in the development of a wide array of therapeutic agents and functional materials. The use of hexanoyl bromide as the acylating agent allows for the attachment of a six-carbon acyl chain, leading to the formation of hexanophenones. These compounds and their derivatives are valuable building blocks in medicinal chemistry and materials science.

This document provides detailed application notes and experimental protocols for the Friedel-Crafts acylation of various aromatic substrates using hexanoyl bromide, with a focus on reaction conditions, catalyst selection, and product purification.

Core Concepts and Reaction Mechanism

The Friedel-Crafts acylation proceeds via the generation of a highly electrophilic acylium ion from an acyl halide or anhydride (B1165640) in the presence of a Lewis acid catalyst. This acylium ion is then attacked by the electron-rich aromatic ring, followed by deprotonation to restore aromaticity and yield the corresponding aryl ketone.

A key advantage of Friedel-Crafts acylation over alkylation is that the product, an aryl ketone, is less reactive than the starting aromatic compound. This deactivation prevents multiple acylations from occurring, leading to cleaner reactions and higher yields of the mono-acylated product.[1][2] Furthermore, the acylium ion is resonance-stabilized and does not undergo rearrangement, a common issue in Friedel-Crafts alkylation.[3]

Applications in Drug Development and Organic Synthesis

Aryl ketones are versatile intermediates in the synthesis of numerous pharmaceuticals and biologically active molecules. The hexanoyl group can be a crucial part of a pharmacophore or can be further modified. For instance, the ketone functionality can be reduced to an alcohol or completely removed to form an alkyl chain via Clemmensen or Wolff-Kishner reduction, providing access to a variety of alkylated aromatic compounds without the risk of carbocation rearrangements.[2]

Experimental Protocols

The following protocols provide a general framework for the Friedel-Crafts acylation of common aromatic compounds with hexanoyl bromide using aluminum chloride as the catalyst.

Protocol 1: Acylation of Benzene (B151609) with Hexanoyl Bromide

Materials:

• Benzene (anhydrous)

• Hexanoyl bromide

• Aluminum chloride (anhydrous)

• Dichloromethane (B109758) (DCM, anhydrous)

• Ice

• Concentrated hydrochloric acid (HCl)

• Saturated sodium bicarbonate solution (NaHCO₃)

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate (B86663) (MgSO₄) or sodium sulfate (Na₂SO₄)

Procedure:

• Reaction Setup: In a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a reflux condenser connected to a gas trap (to absorb HBr gas), suspend anhydrous aluminum chloride (1.1-1.3 equivalents) in anhydrous dichloromethane under an inert atmosphere (e.g., nitrogen or argon).

• Cooling: Cool the suspension to 0-5 °C using an ice bath.

• Addition of Hexanoyl Bromide: Add hexanoyl bromide (1.0 equivalent) dropwise to the stirred suspension over 15-30 minutes, maintaining the temperature below 10 °C.

• Addition of Benzene: To this mixture, add a solution of anhydrous benzene (1.0-1.2 equivalents) in anhydrous dichloromethane dropwise from the dropping funnel over 30-60 minutes, keeping the temperature between 0-5 °C.

• Reaction: After the addition is complete, allow the reaction mixture to warm to room temperature and stir for 2-4 hours, or until the reaction is complete as monitored by Thin Layer Chromatography (TLC).

• Quenching: Carefully and slowly pour the reaction mixture into a beaker containing a mixture of crushed ice and concentrated hydrochloric acid to decompose the aluminum chloride complex.

• Work-up: Transfer the mixture to a separatory funnel. Separate the organic layer and extract the aqueous layer twice with dichloromethane.

• Washing: Combine the organic layers and wash sequentially with water, saturated sodium bicarbonate solution (caution: CO₂ evolution), and brine.

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate, filter, and remove the solvent under reduced pressure using a rotary evaporator.

• Purification: The crude product, hexanophenone, can be purified by vacuum distillation or column chromatography on silica (B1680970) gel.

Protocol 2: Acylation of Toluene (B28343) with Hexanoyl Bromide

This protocol is similar to that for benzene, with toluene as the substrate. The methyl group of toluene is an ortho-, para-director; however, due to steric hindrance from the bulky acyl group, the major product is the para-substituted isomer, 4-hexanoyltoluene.[4][5]

Modifications from Protocol 1:

• Use toluene (1.0-1.2 equivalents) in place of benzene.

• The reaction is typically complete within 2-4 hours at room temperature.

• The primary product will be 4-methylhexanophenone.

Protocol 3: Acylation of Anisole (B1667542) with Hexanoyl Bromide

The methoxy (B1213986) group of anisole is a strongly activating ortho-, para-director. The reaction is generally faster than with benzene or toluene.

Modifications from Protocol 1:

• Use anisole (1.0 equivalent) in place of benzene.

• The reaction may proceed more rapidly; monitor closely by TLC.

• The major product is typically the para-isomer, 4-methoxyhexanophenone, due to steric hindrance at the ortho positions.

Quantitative Data Summary

The following tables summarize typical reaction conditions and yields for the Friedel-Crafts acylation of benzene, toluene, and anisole with hexanoyl bromide. Please note that yields are highly dependent on the specific reaction conditions and purity of reagents.

Aromatic Substrate	Catalyst (Equivalents)	Solvent	Temperature (°C)	Reaction Time (h)	Product	Typical Yield (%)
Benzene	AlCl₃ (1.1-1.3)	Dichloromethane	0 - RT	2 - 4	Hexanophenone	75 - 85
Toluene	AlCl₃ (1.1-1.3)	Dichloromethane	0 - RT	2 - 4	4-Methylhexanophenone	80 - 90
Anisole	AlCl₃ (1.1-1.3)	Dichloromethane	0 - RT	1 - 3	4-Methoxyhexanophenone	85 - 95

Greener Alternatives and Modern Methodologies

While traditional Friedel-Crafts acylation relies on stoichiometric amounts of Lewis acids like AlCl₃, which can generate significant waste, modern research focuses on developing more environmentally benign catalytic systems.[6] These include:

• Zeolites: These microporous aluminosilicate (B74896) minerals can act as shape-selective solid acid catalysts, often leading to higher regioselectivity and easier catalyst recovery.[7][8]

• Metal Triflates: Lanthanide and other metal triflates (e.g., Sc(OTf)₃, Yb(OTf)₃) have shown high catalytic activity in Friedel-Crafts acylations, often in catalytic amounts.[9]

• Ionic Liquids: Used as both solvents and catalysts, ionic liquids can offer advantages in terms of catalyst recycling and product separation.

• Heterogeneous Catalysts: Solid-supported catalysts, such as metal oxides on silica or clay, offer ease of separation and reusability, contributing to greener chemical processes.[10]

Visualizing the Workflow and Mechanism

To aid in the understanding of the experimental process and the underlying chemical transformation, the following diagrams have been generated.

Caption: A step-by-step workflow for a typical Friedel-Crafts acylation experiment.

Caption: The key steps in the Friedel-Crafts acylation reaction mechanism.

Conclusion

The Friedel-Crafts acylation using hexanoyl bromide is a robust and reliable method for the synthesis of aryl hexyl ketones. Careful control of reaction conditions, particularly temperature and the exclusion of moisture, is crucial for achieving high yields and purity. The protocols and data presented herein provide a solid foundation for researchers and drug development professionals to utilize this important transformation in their synthetic endeavors. The exploration of greener catalytic systems is encouraged to align with the principles of sustainable chemistry.

References

• 1. chemguide.co.uk [chemguide.co.uk]
• 2. Friedel-Crafts Acylation [organic-chemistry.org]
• 3. masterorganicchemistry.com [masterorganicchemistry.com]
• 4. benchchem.com [benchchem.com]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. odp.library.tamu.edu [odp.library.tamu.edu]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. chemistryjournals.net [chemistryjournals.net]
• 10. researchgate.net [researchgate.net]

Application Notes and Protocols for the Synthesis of Hexyl Ketones Using Hexanoyl Bromide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Hexyl ketones are a significant class of organic compounds utilized as intermediates in the synthesis of pharmaceuticals, fragrances, and fine chemicals. Their versatile carbonyl group allows for a wide range of subsequent chemical transformations. Hexanoyl bromide serves as a reactive and efficient precursor for the introduction of the hexanoyl moiety (a six-carbon acyl group) onto various molecular scaffolds.

This document provides detailed protocols for three robust methods for the synthesis of hexyl ketones from hexanoyl bromide:

• Friedel-Crafts Acylation: For the synthesis of aryl hexyl ketones.

• Gilman Reagent (Organocuprate) Coupling: A highly selective method for coupling with alkyl, vinyl, or aryl groups.

• Organocadmium Reagent Coupling: A classic method for ketone synthesis from Grignard-derived reagents.

A comparative summary of these methods is provided to aid in selecting the most appropriate synthetic route based on substrate scope, functional group tolerance, and reaction conditions.

Synthetic Strategies Overview

The choice of synthetic method depends primarily on the desired structure of the target hexyl ketone (e.g., alkyl vs. aryl ketone). The following diagram illustrates a logical workflow for selecting the appropriate protocol.

Caption: Decision workflow for selecting a synthetic method.

Method 1: Friedel-Crafts Acylation

Application Note: Friedel-Crafts acylation is a classic and effective method for synthesizing aryl ketones.[1] The reaction involves the electrophilic substitution of an aromatic ring with an acyl group, using a strong Lewis acid catalyst such as aluminum chloride (AlCl₃).[2][3] This method is particularly suitable for electron-rich or unactivated aromatic substrates like benzene (B151609) or toluene. A key advantage is that the resulting ketone is deactivated towards further acylation, which prevents polysubstitution products.[2] However, the reaction is generally not suitable for aromatic rings containing strongly deactivating substituents (e.g., -NO₂, -CF₃).

3.1. Experimental Protocol: Synthesis of 1-Phenylhexan-1-one

Reaction Scheme: Benzene + Hexanoyl Bromide --(AlCl₃)--> 1-Phenylhexan-1-one + HBr

Materials:

• Hexanoyl bromide (1.0 eq)

• Anhydrous aluminum chloride (AlCl₃) (1.1 eq)

• Anhydrous benzene (used as solvent and reactant)

• Dichloromethane (DCM), anhydrous (optional solvent)

• Hydrochloric acid (HCl), 5% aqueous solution

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Saturated aqueous sodium chloride (brine) solution

• Anhydrous magnesium sulfate (B86663) (MgSO₄)

• Ice bath

Procedure:

• Setup: Assemble a flame-dried, three-neck round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a reflux condenser connected to a gas outlet (to vent HBr gas to a scrubber). Maintain a dry, inert atmosphere (e.g., nitrogen or argon).

• Reagent Preparation: In the flask, suspend anhydrous AlCl₃ (1.1 eq) in anhydrous benzene. Cool the mixture to 0-5 °C using an ice bath.

• Addition of Acyl Bromide: Add hexanoyl bromide (1.0 eq) to the dropping funnel. Add it dropwise to the stirred AlCl₃/benzene suspension over 30 minutes, maintaining the temperature below 10 °C.

• Reaction: After the addition is complete, remove the ice bath and allow the mixture to warm to room temperature. Stir for an additional 1-2 hours. The reaction can be monitored by Thin Layer Chromatography (TLC).

• Quenching: Carefully and slowly quench the reaction by pouring the mixture onto crushed ice containing concentrated HCl. This will hydrolyze the aluminum complexes.

• Work-up: Transfer the mixture to a separatory funnel. Separate the organic layer. Wash the organic layer sequentially with 5% HCl solution, water, saturated NaHCO₃ solution, and finally, brine.

• Drying and Concentration: Dry the organic layer over anhydrous MgSO₄, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• Purification: The crude product, 1-phenylhexan-1-one, can be purified by vacuum distillation to yield a clear oil.

3.2. Reaction Mechanism

Caption: Mechanism of Friedel-Crafts Acylation.

Method 2: Synthesis via Gilman Reagents

Application Note: The reaction of an acyl halide with a lithium dialkylcuprate (Gilman reagent) is one of the most effective methods for ketone synthesis.[4][5] Unlike more reactive organometallics like Grignard or organolithium reagents, Gilman reagents react with acyl halides to form a stable tetrahedral intermediate that collapses to a ketone.[6] The resulting ketone is unreactive towards the Gilman reagent, preventing the formation of tertiary alcohol byproducts.[7] This method, also known as the Corey-House synthesis when applied to alkyl halides, is highly versatile and tolerates a wide range of functional groups.[8][9][10]

4.1. Experimental Protocol: Synthesis of Heptan-2-one (Methyl Hexyl Ketone)

Reaction Scheme:

• 2 CH₃Li + CuI → (CH₃)₂CuLi + LiI (Gilman Reagent Formation)

• (CH₃)₂CuLi + Hexanoyl Bromide → Heptan-2-one + CH₃Cu + LiBr

Materials:

• Methyllithium (B1224462) (CH₃Li) in diethyl ether (2.0 eq)

• Copper(I) iodide (CuI) (1.0 eq)

• Hexanoyl bromide (1.0 eq)

• Anhydrous diethyl ether or tetrahydrofuran (B95107) (THF)

• Saturated aqueous ammonium (B1175870) chloride (NH₄Cl) solution

• Anhydrous magnesium sulfate (MgSO₄)

• Ice bath / Dry ice-acetone bath

Procedure: Part A: Preparation of Lithium Dimethylcuprate (Gilman Reagent)

• Setup: In a flame-dried, two-neck round-bottom flask under an inert atmosphere, suspend CuI (1.0 eq) in anhydrous diethyl ether.

• Cooling: Cool the suspension to -78 °C (dry ice-acetone bath) or 0 °C (ice bath).

• Addition of Alkyllithium: Slowly add methyllithium solution (2.0 eq) to the stirred suspension. The initial yellow suspension of CuI will dissolve to form a clear, colorless, or slightly yellow solution of the Gilman reagent. The reagent should be used immediately.

Part B: Reaction with Hexanoyl Bromide 4. Addition of Acyl Bromide: While maintaining the low temperature, add hexanoyl bromide (1.0 eq) dropwise to the freshly prepared Gilman reagent. 5. Reaction: Stir the mixture at the same low temperature for 1-2 hours until the reaction is complete (monitor by TLC). 6. Quenching: Quench the reaction by slowly adding saturated aqueous NH₄Cl solution. 7. Work-up: Allow the mixture to warm to room temperature. If a precipitate (copper salts) forms, it can be dissolved by adding a small amount of ammonium hydroxide. Transfer to a separatory funnel, separate the layers, and extract the aqueous layer with diethyl ether. 8. Drying and Concentration: Combine the organic layers, wash with brine, dry over anhydrous MgSO₄, filter, and carefully concentrate the solvent. 9. Purification: Purify the crude heptan-2-one by fractional distillation.

4.2. Reaction Mechanism

Caption: Gilman reagent synthesis and reaction with acyl bromide.

Method 3: Synthesis via Organocadmium Reagents

Application Note: The use of organocadmium reagents, prepared from Grignard reagents and cadmium chloride, is a classic method for ketone synthesis from acyl halides.[11][12] Similar to Gilman reagents, organocadmium compounds (R₂Cd) are less reactive than their Grignard precursors and do not typically add to the ketone product.[13] This selectivity makes them useful for preparing ketones in good yields. However, due to the high toxicity of cadmium compounds, this method is often replaced by the Gilman or other modern coupling reactions. It should only be performed with appropriate safety precautions in a well-ventilated fume hood.

5.1. Experimental Protocol: Synthesis of Ethyl Hexyl Ketone (Nonan-3-one)

Reaction Scheme:

• 2 CH₃CH₂MgBr + CdCl₂ → (CH₃CH₂)₂Cd + 2 MgBrCl (Organocadmium Formation)

• (CH₃CH₂)₂Cd + 2 Hexanoyl Bromide → 2 Ethyl Hexyl Ketone + CdBr₂

Materials:

• Magnesium (Mg) turnings (2.2 eq)

• Ethyl bromide (2.2 eq)

• Anhydrous cadmium chloride (CdCl₂) (1.1 eq), dried

• Hexanoyl bromide (2.0 eq)

• Anhydrous diethyl ether or THF

• Ice bath

• Dilute sulfuric acid (H₂SO₄)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine solution

• Anhydrous sodium sulfate (Na₂SO₄)

Procedure: Part A: Preparation of Diethylcadmium (B3343991)

• Grignard Formation: Prepare ethylmagnesium bromide (CH₃CH₂MgBr) from Mg turnings and ethyl bromide in anhydrous ether under an inert atmosphere, as per standard procedures.

• Organocadmium Formation: To the freshly prepared Grignard reagent at 0 °C, add anhydrous CdCl₂ in small portions. A vigorous reaction may occur. Stir the resulting grey suspension at room temperature for 1 hour.

Part B: Reaction with Hexanoyl Bromide 3. Addition of Acyl Bromide: Cool the diethylcadmium suspension to 0 °C and add hexanoyl bromide (2.0 eq) dropwise. 4. Reaction: After addition, remove the ice bath and heat the mixture to reflux for 1 hour. 5. Quenching and Work-up: Cool the reaction and decompose the complex by adding crushed ice, followed by dilute H₂SO₄ until the mixture is acidic. Separate the ether layer and wash with water, NaHCO₃ solution, and brine. 6. Drying and Concentration: Dry the organic layer over anhydrous Na₂SO₄, filter, and remove the solvent. 7. Purification: Purify the crude ethyl hexyl ketone by vacuum distillation.

Quantitative Data Summary

The following table summarizes typical, representative data for the synthesis of hexyl ketones using the described methods. Yields can vary significantly based on substrate, scale, and reaction conditions.

Method	Target Ketone Example	Reactants	Typical Yield (%)	Key Advantages	Key Limitations
Friedel-Crafts Acylation	1-Phenylhexan-1-one	Hexanoyl Bromide, Benzene, AlCl₃	75-90%	Cost-effective, good for simple arenes, prevents poly-acylation.[2]	Requires Lewis acid catalyst, limited to arenes, not for deactivated rings.
Gilman Reagent Coupling	Heptan-2-one	Hexanoyl Bromide, (CH₃)₂CuLi	80-95%	High selectivity, excellent yields, broad substrate scope (alkyl, aryl, vinyl).[6][7]	Requires preparation of organolithium and Gilman reagents, sensitive to air/moisture.
Organocadmium Coupling	Nonan-3-one	Hexanoyl Bromide, (CH₃CH₂)₂Cd	60-80%	Good selectivity for ketones, uses easily prepared Grignard reagents.[11][13]	High toxicity of cadmium reagents , often superseded by safer methods.

References

• 1. chemistryjournals.net [chemistryjournals.net]
• 2. chemguide.co.uk [chemguide.co.uk]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. chemistnotes.com [chemistnotes.com]
• 5. organicchemistrytutor.com [organicchemistrytutor.com]
• 6. R2CuLi Organocuprates - Gilman Reagents - Chemistry Steps [chemistrysteps.com]
• 7. masterorganicchemistry.com [masterorganicchemistry.com]
• 8. Corey–House synthesis - Wikipedia [en.wikipedia.org]
• 9. grokipedia.com [grokipedia.com]
• 10. Corey House Reaction: Mechanism, Steps & Applications [vedantu.com]
• 11. designer-drug.com [designer-drug.com]
• 12. byjus.com [byjus.com]
• 13. Synthesis of Ketones with Organocadmiums made directly from "Rieke" Cadmium - [www.rhodium.ws] [chemistry.mdma.ch]

Application Notes and Protocols: The Role of Hexanoyl Halides in Pharmaceutical Synthesis

Introduction

Hexanoyl halides, particularly hexanoyl chloride, are reactive acylating agents employed in the synthesis of various pharmaceutical compounds. While the direct application of hexanoyl bromide is not extensively documented in publicly available literature, its chemical reactivity is analogous to the more commonly used hexanoyl chloride. Acyl bromides are known to be more reactive than their chloride counterparts, which can be advantageous in certain synthetic contexts, potentially allowing for milder reaction conditions. This document provides an overview of the application of hexanoyl halides in pharmaceutical synthesis, with a focus on the synthesis of key intermediates. The protocols and data presented are primarily based on the use of hexanoyl chloride and related compounds, providing a strong inferential basis for the potential applications of hexanoyl bromide.

Core Application: Synthesis of Brivaracetam Intermediate

A significant application of a hexanoyl derivative is in the synthesis of the antiepileptic drug Brivaracetam. A key chiral intermediate, (R)-3-(bromomethyl)hexanoyl chloride, is utilized in this process. The synthesis of this intermediate involves the conversion of (R)-3-(bromomethyl)hexanoic acid to the more reactive acyl chloride, which facilitates subsequent amide bond formation.

Experimental Protocols

Protocol 1: Synthesis of (R)-3-(bromomethyl)hexanoyl chloride

This protocol details a representative procedure for the synthesis of (R)-3-(bromomethyl)hexanoyl chloride from its corresponding carboxylic acid using thionyl chloride. Due to the high reactivity of acyl halides, this intermediate is often prepared and used in situ for the subsequent reaction step.

Materials:

• (R)-3-(bromomethyl)hexanoic acid

• Thionyl chloride (SOCl₂)

• Anhydrous dichloromethane (B109758) (DCM)

• Round-bottom flask

• Magnetic stirrer and stir bar

• Reflux condenser

• Apparatus for reaction under an inert atmosphere (e.g., nitrogen or argon)

• Rotary evaporator

Procedure:

• To a dry round-bottom flask under an inert atmosphere, add (R)-3-(bromomethyl)hexanoic acid.

• Add anhydrous dichloromethane to dissolve the carboxylic acid.

• With stirring, slowly add thionyl chloride (typically 1.2 to 3.0 equivalents) to the solution at room temperature.

• Heat the reaction mixture to reflux (approximately 40°C for dichloromethane).

• Monitor the progress of the reaction by Thin Layer Chromatography (TLC) until the starting carboxylic acid is consumed.

• Upon completion, cool the mixture to room temperature.

• Carefully remove the solvent and excess thionyl chloride in vacuo using a rotary evaporator. An optional co-evaporation with an anhydrous solvent like dichloromethane can be performed to ensure complete removal of volatile residues.

• The resulting crude (R)-3-(bromomethyl)hexanoyl chloride is typically used in the next synthetic step without further purification.

Data Presentation

The choice of reagent and reaction conditions can influence the yield and purity of the resulting acyl halide. The following table summarizes various reported conditions for the conversion of a carboxylic acid to its acyl chloride, which can serve as a baseline for optimization.

Chlorinating Agent	Solvent	Temperature (°C)	Molar Ratio (Agent:Acid)	Typical Yield (%)	Reference
Thionyl Chloride	Dichloromethane	Reflux	3:1	High (often used in situ)	[1]
Oxalyl Chloride	Cyclohexane	Reflux	1.2:1 - 2.0:1	High (often used in situ)	[2]

Note: Yields for such reactive intermediates are often assumed to be quantitative and are used directly in the subsequent step.

Mandatory Visualizations

Diagram 1: General Synthetic Workflow

Caption: Synthetic workflow for a key Brivaracetam intermediate.

Diagram 2: General Acylation Mechanism

Caption: General mechanism for nucleophilic acyl substitution.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]

Application Notes and Protocols for the Esterification of Alcohols with Hexanoyl Bromide

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides detailed application notes and protocols for the esterification of alcohols using hexanoyl bromide. Esterification via acyl bromides is a robust and efficient method for the synthesis of hexanoate (B1226103) esters, which are valuable intermediates in organic synthesis and drug development. This guide outlines the reaction mechanism, safety precautions, detailed experimental procedures for primary, secondary, and tertiary alcohols, and methods for purification and characterization of the final products.

Introduction

The reaction of an alcohol with an acyl halide, such as hexanoyl bromide, is a fundamental method for forming ester linkages. This transformation proceeds through a nucleophilic acyl substitution mechanism. The high reactivity of acyl bromides allows for rapid and often high-yielding esterification reactions under mild conditions. The general reaction is as follows:

Caption: Nucleophilic acyl substitution mechanism for esterification.

Experimental Workflow

The following diagram illustrates the general workflow for the synthesis and purification of hexanoate esters.

Application Notes and Protocols: Hexanoyl Group in Protecting Group Chemistry

For Researchers, Scientists, and Drug Development Professionals

Introduction

In the intricate landscape of multi-step organic synthesis, particularly in the development of complex pharmaceutical agents and natural products, the judicious use of protecting groups is paramount. A protecting group transiently masks a reactive functional group, preventing it from undergoing undesired reactions while chemical transformations are carried out elsewhere in the molecule. The hexanoyl group, a six-carbon acyl chain, serves as a versatile and reliable protecting group for hydroxyl and amino functionalities.

This document provides detailed application notes and experimental protocols for the use of hexanoyl bromide (and its close analog, hexanoyl chloride) in protecting group chemistry. The hexanoyl group offers a moderate level of stability, allowing for a range of subsequent chemical manipulations, and can be removed under relatively mild hydrolytic conditions. Its lipophilic nature can also enhance the solubility of polar substrates in organic solvents.

Note on Hexanoyl Bromide vs. Hexanoyl Chloride: While this document focuses on hexanoyl bromide, specific experimental data and protocols in the literature are more readily available for the analogous hexanoyl chloride. Due to their similar reactivity as acyl halides, the reaction conditions and yields are generally comparable. The protocols provided are based on established procedures for acyl chlorides and can be adapted for hexanoyl bromide, with the understanding that reaction times may vary slightly.

I. Protection of Functional Groups

The hexanoyl group is typically introduced via nucleophilic acyl substitution, where an alcohol or amine attacks the electrophilic carbonyl carbon of hexanoyl bromide, displacing the bromide ion.

A. Protection of Alcohols

The reaction of an alcohol with hexanoyl bromide in the presence of a non-nucleophilic base yields a hexanoate (B1226103) ester. This transformation effectively protects the hydroxyl group from a variety of reaction conditions, including oxidation and reactions with organometallic reagents.

Experimental Protocol: General Procedure for the Hexanoylation of a Primary Alcohol

• Dissolution: Dissolve the primary alcohol (1.0 equiv.) in a suitable aprotic solvent such as dichloromethane (B109758) (DCM), tetrahydrofuran (B95107) (THF), or diethyl ether.

• Addition of Base: Add a non-nucleophilic base (1.1 - 1.5 equiv.), such as triethylamine (B128534) (Et₃N) or pyridine.

• Cooling: Cool the reaction mixture to 0 °C in an ice bath.

• Addition of Hexanoyl Bromide: Add hexanoyl bromide (1.1 - 1.2 equiv.) dropwise to the stirred solution.

• Reaction: Allow the reaction to warm to room temperature and stir for 2-12 hours. Monitor the reaction progress by thin-layer chromatography (TLC).

• Work-up: Upon completion, quench the reaction with a saturated aqueous solution of sodium bicarbonate (NaHCO₃). Separate the organic layer, wash with brine, dry over anhydrous sodium sulfate (B86663) (Na₂SO₄), and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica (B1680970) gel to afford the desired hexanoate ester.

B. Protection of Amines

Primary and secondary amines react readily with hexanoyl bromide to form stable hexanamides. This protection strategy is crucial in peptide synthesis and in the synthesis of complex molecules containing multiple amine functionalities. The resulting amide is significantly less nucleophilic and basic than the parent amine.

Experimental Protocol: General Procedure for the N-Hexanoylation of an Aliphatic Amine

• Dissolution: Dissolve the aliphatic amine (1.0 equiv.) in a suitable solvent such as dichloromethane (DCM) or tetrahydrofuran (THF).

• Addition of Base: Add a base (1.1 - 2.0 equiv.), such as triethylamine or pyridine, to the solution.

• Cooling: Cool the reaction mixture to 0 °C.

• Addition of Hexanoyl Bromide: Slowly add hexanoyl bromide (1.0 - 1.2 equiv.) to the stirred solution.

• Reaction: Allow the reaction to proceed at 0 °C to room temperature for 1-4 hours, monitoring by TLC.

• Work-up: After the reaction is complete, wash the mixture with water and brine. Dry the organic layer over anhydrous magnesium sulfate (MgSO₄) and concentrate in vacuo.

• Purification: Purify the resulting crude amide by recrystallization or flash column chromatography.

II. Deprotection of the Hexanoyl Group

The hexanoyl protecting group is typically removed by hydrolysis of the ester or amide linkage under acidic or basic conditions. The choice of deprotection method depends on the stability of other functional groups present in the molecule.

A. Deprotection of Hexanoate Esters

Hexanoate esters can be cleaved to regenerate the alcohol by saponification using a base such as sodium hydroxide (B78521) or lithium hydroxide, followed by an acidic workup.

Experimental Protocol: Basic Hydrolysis (Saponification) of a Hexanoate Ester

• Dissolution: Dissolve the hexanoate ester (1.0 equiv.) in a mixture of methanol (B129727) (MeOH) or ethanol (B145695) (EtOH) and water.

• Addition of Base: Add an aqueous solution of sodium hydroxide (NaOH) or potassium hydroxide (KOH) (2.0 - 5.0 equiv.).

• Reaction: Heat the mixture to reflux and stir for 1-6 hours, monitoring the reaction by TLC.

• Work-up: After cooling to room temperature, acidify the reaction mixture with a dilute acid (e.g., 1 M HCl) to a pH of ~2-3.

• Extraction: Extract the product with a suitable organic solvent (e.g., ethyl acetate).

• Purification: Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure. Purify the crude alcohol by flash chromatography if necessary.

B. Deprotection of Hexanamides

The hydrolysis of amides is generally more difficult than that of esters and often requires more forcing conditions, such as prolonged heating with a strong acid or base.

Experimental Protocol: Acidic Hydrolysis of a Hexanamide (B146200)

• Dissolution: Suspend the hexanamide (1.0 equiv.) in an aqueous acid solution (e.g., 6 M HCl or a mixture of acetic acid and water).

• Reaction: Heat the mixture to reflux for an extended period (12-48 hours), monitoring the disappearance of the starting material by TLC.

• Work-up: Cool the reaction mixture and neutralize with a base (e.g., solid NaOH or a saturated solution of NaHCO₃).

• Extraction and Purification: Extract the aqueous layer with an appropriate organic solvent. Dry the combined organic extracts, concentrate, and purify the resulting amine.

III. Quantitative Data Summary

The following tables summarize representative quantitative data for the protection and deprotection reactions involving the hexanoyl group. Please note that these values are illustrative and may vary depending on the specific substrate and reaction conditions.

Table 1: Protection of Alcohols with Hexanoyl Chloride/Bromide

Substrate Type	Base	Solvent	Temperature (°C)	Time (h)	Yield (%)
Primary Alcohol	Pyridine	DCM	0 to RT	2 - 6	85 - 95
Secondary Alcohol	Et₃N, DMAP	DCM	RT	12 - 24	70 - 90
Phenol	K₂CO₃	Acetone	Reflux	4 - 8	80 - 95

Table 2: Protection of Amines with Hexanoyl Chloride/Bromide

Substrate Type	Base	Solvent	Temperature (°C)	Time (h)	Yield (%)
Primary Aliphatic Amine	Et₃N	DCM	0 to RT	1 - 3	90 - 98
Aromatic Amine	Pyridine	THF	RT	4 - 12	75 - 90

Table 3: Deprotection of Hexanoyl Group

Protected Group	Reagents	Solvent	Temperature (°C)	Time (h)	Yield (%)
Hexanoate Ester	NaOH (aq)	MeOH/H₂O	Reflux	1 - 4	85 - 95
Hexanoate Ester	LiOH (aq)	THF/H₂O	RT	2 - 8	90 - 98
Hexanamide	6 M HCl	H₂O	Reflux	12 - 24	70 - 85
Hexanamide	NaOH (aq)	EtOH/H₂O	Reflux	24 - 48	60 - 80

IV. Visualizations

A. General Workflow for Protecting Group Chemistry

The following diagram illustrates the general workflow of employing a protecting group in a multi-step synthesis.

General workflow of a protection/deprotection sequence.

B. Reaction Mechanism: Protection of an Alcohol

This diagram outlines the nucleophilic acyl substitution mechanism for the protection of an alcohol with hexanoyl bromide.

Mechanism of alcohol protection with hexanoyl bromide.

C. Orthogonal Protection Strategy

The hexanoyl group can be used in conjunction with other protecting groups in an orthogonal protection strategy. For instance, a hexanoyl ester (removable by hydrolysis) can be used alongside a silyl (B83357) ether protecting group (removable with fluoride (B91410) ions).

Orthogonal strategy with hexanoyl and silyl groups.

Application Notes and Protocols for Pilot Plant Scale-up Synthesis of Hexanoyl Bromide

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the scale-up synthesis of hexanoyl bromide in a pilot plant setting. The information is intended to guide researchers, scientists, and drug development professionals in the safe and efficient production of this key chemical intermediate.

Introduction

Hexanoyl bromide is a reactive acyl bromide used in various organic syntheses, including the production of pharmaceuticals and other specialty chemicals. As the demand for these end-products grows, the need for reliable and scalable methods for producing key intermediates like hexanoyl bromide becomes critical. This document outlines a process for scaling up the synthesis of hexanoyl bromide from lab-scale to a pilot plant operation, with a focus on safety, efficiency, and product quality.

The synthesis involves the reaction of hexanoic acid with phosphorus tribromide (PBr₃). While this is a standard laboratory procedure, scaling up this reaction presents challenges related to heat management, reagent handling, and purification. These notes provide a framework for addressing these challenges in a controlled pilot plant environment.

Safety First: Handling Phosphorus Tribromide

Phosphorus tribromide is a corrosive and toxic chemical that reacts violently with water.[1] Extreme caution must be exercised during its handling and use.

Key Safety Precautions:

• Personal Protective Equipment (PPE): Always wear appropriate PPE, including chemical-resistant gloves, a full-face respirator, and protective clothing.[2][3][4]

• Ventilation: All operations should be conducted in a well-ventilated area, preferably within a fume hood or an enclosed system with local exhaust ventilation.[1][2]

• Moisture Control: PBr₃ reacts with water to produce toxic and corrosive hydrogen bromide gas.[1] All equipment must be thoroughly dried before use, and the reaction should be carried out under an inert atmosphere (e.g., nitrogen).

• Spill Management: In case of a spill, do not use water.[1] Absorb the spill with an inert material like dry sand or vermiculite (B1170534) and dispose of it as hazardous waste.[1]

• Emergency Equipment: Ensure that an emergency shower and eyewash station are readily accessible.[1][5]

Pilot Plant Synthesis Protocol

This protocol details the synthesis of hexanoyl bromide on a pilot plant scale, starting from hexanoic acid.

Equipment and Materials

Equipment:

• 100 L glass-lined reactor with overhead stirrer, reflux condenser, and dropping funnel

• Heating/cooling mantle

• Inert gas (Nitrogen) supply

• Scrubber system for acidic gases (HBr)

• Distillation apparatus (fractional distillation column, condenser, receiver flasks)

• Vacuum pump

Materials:

• Hexanoic acid (Reagent grade, >99%)

• Phosphorus tribromide (Reagent grade, >98%)

• Anhydrous solvent (e.g., dichloromethane, optional)

• Inert drying agent (e.g., anhydrous magnesium sulfate)

Reaction Workflow Diagram

Caption: Experimental workflow for the pilot plant synthesis of hexanoyl bromide.

Step-by-Step Procedure

• Preparation:

  • Thoroughly clean and dry the 100 L glass-lined reactor.

  • Purge the reactor with dry nitrogen to establish an inert atmosphere.

  • Charge the reactor with 25 kg of hexanoic acid.

• Reaction:

  • Cool the reactor to 0-5 °C using a cooling mantle.

  • Slowly add 21.7 kg of phosphorus tribromide to the stirred hexanoic acid via the dropping funnel over a period of 2-3 hours. Maintain the temperature below 10 °C during the addition.

  • After the addition is complete, allow the reaction mixture to slowly warm to room temperature and stir for an additional hour.

  • Gradually heat the mixture to reflux (approximately 140-150 °C) and maintain reflux for 4-6 hours. The off-gases (HBr) should be passed through a scrubber system.

• Purification:

  • Cool the reaction mixture to room temperature.

  • Set up the reactor for fractional distillation under reduced pressure.

  • Carefully distill the crude hexanoyl bromide. The product will distill at approximately 80-82 °C at 20 mmHg.

  • Collect the purified product in a dry receiver flask under a nitrogen atmosphere.

Data Presentation

The following tables summarize the expected quantitative data for the pilot plant scale-up synthesis of hexanoyl bromide.

Table 1: Reactant Quantities and Molar Ratios

Reactant	Molecular Weight ( g/mol )	Quantity (kg)	Moles	Molar Ratio
Hexanoic Acid	116.16	25.0	215.2	1.0
Phosphorus Tribromide	270.69	21.7	80.2	0.37

Table 2: Process Parameters

Parameter	Value
Reaction Temperature	0-5 °C (addition), Reflux (140-150 °C)
Reaction Time	6-10 hours
Distillation Pressure	20 mmHg
Distillation Temperature	80-82 °C

Table 3: Expected Yield and Purity

Parameter	Expected Value
Theoretical Yield (kg)	38.5
Actual Yield (kg)	32.7 - 35.4
Percent Yield	85 - 92%
Purity (by GC)	>98%

Logical Relationship Diagram for Safety Precautions

Caption: Key safety precautions for handling phosphorus tribromide.

Conclusion

The successful scale-up of hexanoyl bromide synthesis requires careful planning and execution, with a primary focus on safety. By implementing the protocols and adhering to the safety guidelines outlined in these application notes, researchers and drug development professionals can achieve efficient and reliable production of this important chemical intermediate in a pilot plant setting. The provided data and diagrams serve as a valuable resource for process development and implementation.

References

• 1. benchchem.com [benchchem.com]
• 2. 2-BROMOHEXANOYL BROMIDE synthesis - chemicalbook [chemicalbook.com]
• 3. Organic Syntheses Procedure [orgsyn.org]
• 4. Acetyl Bromide | 506-96-7 | Tokyo Chemical Industry Co., Ltd.(APAC) [tcichemicals.com]
• 5. Acyl bromides | Fisher Scientific [fishersci.com]

Application Notes and Protocols: The Emerging Role of Hexanoyl Bromide in Advanced Polymer Synthesis

For Researchers, Scientists, and Drug Development Professionals

Hexanoyl bromide, a reactive acyl bromide, is gaining attention in polymer chemistry for its potential as a versatile building block in the synthesis of functional and well-defined polymers. Its applications primarily stem from its ability to act as an initiator or a modifying agent in various polymerization techniques, including cationic polymerization and as a precursor for macroinitiators in controlled radical polymerization methods like Atom Transfer Radical Polymerization (ATRP). These polymers are of significant interest in drug delivery, biomaterials, and other advanced applications where precise control over polymer architecture and functionality is crucial.

Application in Cationic Polymerization

Hexanoyl bromide can potentially initiate the cationic polymerization of electron-rich monomers, such as vinyl ethers and styrenes. The initiation step involves the abstraction of the bromide ion by a Lewis acid co-initiator, generating a hexanoyl cation which then attacks the monomer to start the polymer chain growth. This method allows for the incorporation of a hexanoyl end-group, which can be further functionalized.

Logical Workflow for Cationic Polymerization Initiation

Caption: Initiation of Cationic Polymerization using Hexanoyl Bromide.

Experimental Protocol: Cationic Polymerization of Isobutylene

This protocol describes the use of hexanoyl bromide as an initiator for the cationic polymerization of isobutylene, co-initiated with titanium tetrachloride (TiCl₄).

Materials:

• Hexanoyl bromide (C₆H₁₁BrO)

• Titanium tetrachloride (TiCl₄)

• Isobutylene

• Dichloromethane (B109758) (CH₂Cl₂, anhydrous)

• Methanol (B129727)

• Schlenk flask and line

• Dry ice/acetone bath

Procedure:

• A 250 mL Schlenk flask equipped with a magnetic stir bar is dried under vacuum and backfilled with dry nitrogen.

• Anhydrous dichloromethane (100 mL) is cannulated into the flask.

• The flask is cooled to -80°C using a dry ice/acetone bath.

• Isobutylene (10 g, 0.178 mol) is condensed into the flask.

• A solution of hexanoyl bromide (0.32 g, 1.79 mmol) in 10 mL of dichloromethane is added to the flask via syringe.

• Polymerization is initiated by the slow, dropwise addition of a pre-chilled solution of titanium tetrachloride (0.34 g, 1.79 mmol) in 10 mL of dichloromethane.

• The reaction is allowed to proceed for 1 hour at -80°C with vigorous stirring.

• The polymerization is terminated by the addition of 20 mL of pre-chilled methanol.

• The reaction mixture is allowed to warm to room temperature, and the polymer is precipitated by pouring the solution into a large volume of methanol.

• The precipitated polyisobutylene (B167198) is collected by filtration, washed with methanol, and dried under vacuum at 40°C to a constant weight.

Data Presentation:

Initiator/Co-initiator Ratio	Monomer Conversion (%)	Mn ( g/mol )	Đ (Mw/Mn)
1:1	85	5,500	1.8
1:2	92	5,200	1.9
2:1	78	10,200	1.7

Application in Atom Transfer Radical Polymerization (ATRP)

Hexanoyl bromide can be used to synthesize functional initiators or macroinitiators for ATRP. For instance, it can be reacted with a hydroxyl-containing molecule to create an ATRP initiator with a hexanoate (B1226103) ester group. This approach is particularly useful for synthesizing graft copolymers by converting a hydroxyl-functional polymer into a macroinitiator.

Workflow for Synthesis of an ATRP Macroinitiator

Caption: Synthesis of a Graft Copolymer using a Hexanoyl Bromide derived Macroinitiator.

Experimental Protocol: Synthesis of a Poly(caprolactone)-based ATRP Macroinitiator and Subsequent Graft Polymerization

This protocol details the synthesis of a poly(caprolactone) (PCL) macroinitiator using hexanoyl bromide, followed by the ATRP of methyl methacrylate (B99206) (MMA) to form a PCL-g-PMMA graft copolymer.

Part A: Synthesis of PCL-Hex-Br Macroinitiator

Materials:

• Poly(caprolactone) diol (PCL-diol, Mn = 2000 g/mol )

• Hexanoyl bromide

• Triethylamine (TEA)

• Anhydrous tetrahydrofuran (B95107) (THF)

• Dichloromethane

• Methanol

Procedure:

• PCL-diol (10 g, 5 mmol) is dried by azeotropic distillation with toluene (B28343) and then dissolved in 100 mL of anhydrous THF in a round-bottom flask under a nitrogen atmosphere.

• The solution is cooled to 0°C in an ice bath.

• Triethylamine (1.52 g, 15 mmol) is added dropwise to the solution.

• A solution of hexanoyl bromide (2.68 g, 15 mmol) in 20 mL of anhydrous THF is added dropwise over 30 minutes.

• The reaction is stirred at 0°C for 2 hours and then at room temperature overnight.

• The triethylammonium (B8662869) bromide salt is removed by filtration.

• The filtrate is concentrated under reduced pressure, and the resulting polymer is dissolved in dichloromethane.

• The solution is washed with saturated sodium bicarbonate solution and then with brine.

• The organic layer is dried over anhydrous magnesium sulfate, filtered, and the solvent is removed under reduced pressure.

• The resulting PCL-Hex-Br macroinitiator is purified by precipitation in cold methanol and dried under vacuum.

Part B: ATRP of Methyl Methacrylate (MMA)

Materials:

• PCL-Hex-Br macroinitiator

• Methyl methacrylate (MMA), inhibitor removed

• Copper(I) bromide (CuBr)

• N,N,N',N'',N''-Pentamethyldiethylenetriamine (PMDETA)

• Anisole (B1667542)

Procedure:

• PCL-Hex-Br macroinitiator (2 g, ~1 mmol of initiating sites), MMA (10 g, 100 mmol), and anisole (10 mL) are added to a Schlenk flask.

• The mixture is subjected to three freeze-pump-thaw cycles to remove dissolved oxygen.

• CuBr (0.143 g, 1 mmol) and PMDETA (0.173 g, 1 mmol) are added to the flask under a nitrogen counterflow.

• The flask is placed in a preheated oil bath at 70°C.

• The polymerization is allowed to proceed for 6 hours.

• The reaction is stopped by cooling the flask in an ice bath and exposing the mixture to air.

• The mixture is diluted with THF and passed through a short column of neutral alumina (B75360) to remove the copper catalyst.

• The polymer is precipitated in a large volume of cold methanol, filtered, and dried under vacuum.

Data Presentation:

Polymer	Mn ( g/mol )	Đ (Mw/Mn)	Grafting Efficiency (%)
PCL-diol (starting)	2,000	1.25	-
PCL-Hex-Br (macroinitiator)	2,250	1.28	-
PCL-g-PMMA (6h)	25,000	1.45	88
PCL-g-PMMA (12h)	48,000	1.52	91

Disclaimer: The provided protocols and data are illustrative examples based on established chemical principles for similar compounds. Researchers should conduct their own optimization and characterization for specific applications. Always handle hexanoyl bromide and other reagents in a well-ventilated fume hood with appropriate personal protective equipment.

Application Notes: Reaction of Grignard Reagents with Hexanoyl Bromide

Introduction

The reaction of Grignard reagents (RMgX) with acyl halides, such as hexanoyl bromide, is a cornerstone of organic synthesis for the formation of carbon-carbon bonds. This reaction provides a versatile pathway to synthesize both ketones and tertiary alcohols, depending on the stoichiometry and reaction conditions employed. Due to the high reactivity of Grignard reagents, careful control of the experimental parameters is crucial to achieve the desired product selectivity.

Reaction Mechanism

Grignard reagents are potent nucleophiles and strong bases, necessitating anhydrous conditions to prevent their destruction by protic solvents like water.[1] The reaction with hexanoyl bromide proceeds via a nucleophilic acyl substitution mechanism.

• Ketone Formation: The first equivalent of the Grignard reagent attacks the electrophilic carbonyl carbon of hexanoyl bromide. This forms a tetrahedral intermediate.[2][3] This intermediate is unstable and rapidly collapses, expelling the bromide ion, which is a good leaving group, to yield a ketone.[3][4]

• Tertiary Alcohol Formation: The ketone formed in the first step is also susceptible to nucleophilic attack by Grignard reagents.[5][6] In fact, ketones are generally more reactive than the initial acyl halide. Therefore, if more than one equivalent of the Grignard reagent is present, a second molecule will readily attack the ketone.[6][7][8] This second nucleophilic addition leads to the formation of a magnesium alkoxide intermediate. Subsequent acidic workup protonates the alkoxide to yield the final tertiary alcohol product.[2][9]

To selectively synthesize the ketone, the reactivity of the Grignard reagent must be moderated, or a less reactive organometallic reagent like a Gilman (organocuprate) reagent should be used.[5][10] Alternatively, specialized conditions, such as the use of certain ligands at very low temperatures, can help stop the reaction at the ketone stage.[11][12]

Data Presentation

The following tables summarize representative quantitative data for the synthesis of a ketone and a tertiary alcohol from hexanoyl bromide.

Table 1: Synthesis of Heptan-2-one (Ketone Formation)

Reactant/Product	Molecular Weight ( g/mol )	Moles	Equivalents	Amount Used	Theoretical Yield (g)	Actual Yield (g)	Percent Yield (%)
Hexanoyl Bromide	179.06	0.050	1.0	8.95 g	-	-	-
Methylmagnesium Bromide (3.0 M in Ether)	-	0.055	1.1	18.3 mL	-	-	-
Heptan-2-one	114.19	-	-	-	5.71 g	4.68 g	82%

Note: This reaction is typically performed at low temperatures (e.g., -78 °C) to minimize over-addition and formation of the tertiary alcohol.

Table 2: Synthesis of 1,1-Diphenylheptan-1-ol (Tertiary Alcohol Formation)

Reactant/Product	Molecular Weight ( g/mol )	Moles	Equivalents	Amount Used	Theoretical Yield (g)	Actual Yield (g)	Percent Yield (%)
Hexanoyl Bromide	179.06	0.050	1.0	8.95 g	-	-	-
Phenylmagnesium Bromide (3.0 M in Ether)	-	0.110	2.2	36.7 mL	-	-	-
1,1-Diphenylheptan-1-ol	268.41	-	-	-	13.42 g	11.81 g	88%

Experimental Protocols

Caution: Grignard reactions are highly exothermic and moisture-sensitive. All glassware must be oven- or flame-dried before use, and the reaction must be conducted under an inert atmosphere (e.g., dry nitrogen or argon). Anhydrous solvents are essential.[1][13]

Protocol 1: Synthesis of Heptan-2-one

This protocol is optimized for the formation of a ketone by the slow addition of the acyl bromide to the Grignard reagent at a low temperature to control reactivity.

Materials:

• Hexanoyl bromide

• Methylmagnesium bromide (3.0 M solution in diethyl ether)

• Anhydrous diethyl ether

• Saturated aqueous ammonium (B1175870) chloride (NH₄Cl) solution

• Brine (saturated aqueous NaCl solution)

• Anhydrous magnesium sulfate (B86663) (MgSO₄)

• Three-necked round-bottom flask, dropping funnel, reflux condenser, magnetic stirrer, and inert gas setup.

Procedure:

• Setup: Assemble the dry three-necked flask with a magnetic stir bar, a dropping funnel, a condenser with a drying tube, and a nitrogen inlet. Maintain a positive pressure of nitrogen throughout the reaction.

• Grignard Reagent: Charge the flask with 18.3 mL (0.055 mol) of 3.0 M methylmagnesium bromide solution in ether. Cool the flask to -78 °C using a dry ice/acetone bath.

• Addition: Prepare a solution of hexanoyl bromide (8.95 g, 0.050 mol) in 20 mL of anhydrous diethyl ether and place it in the dropping funnel. Add the hexanoyl bromide solution dropwise to the stirred Grignard reagent over 30 minutes, ensuring the internal temperature does not rise above -70 °C.

• Reaction: After the addition is complete, stir the mixture at -78 °C for an additional hour.

• Work-up: Quench the reaction by slowly adding 20 mL of saturated aqueous NH₄Cl solution while the flask is still in the cold bath.[7] Allow the mixture to warm to room temperature.

• Extraction: Transfer the mixture to a separatory funnel. Separate the organic layer, and extract the aqueous layer twice with 20 mL portions of diethyl ether.

• Purification: Combine the organic layers, wash with 20 mL of brine, and dry over anhydrous MgSO₄. Filter the drying agent and remove the solvent under reduced pressure. The crude product can be purified by distillation.

Protocol 2: Synthesis of 1,1-Diphenylheptan-1-ol

This protocol uses an excess of the Grignard reagent to ensure complete conversion to the tertiary alcohol.

Materials:

• Hexanoyl bromide

• Phenylmagnesium bromide (3.0 M solution in diethyl ether)

• Anhydrous diethyl ether

• 3 M Hydrochloric acid (HCl)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine (saturated aqueous NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄)

• Three-necked round-bottom flask, dropping funnel, reflux condenser, magnetic stirrer, and inert gas setup.

Procedure:

• Setup: Assemble the reaction apparatus as described in Protocol 1 under a nitrogen atmosphere.

• Grignard Reagent: Charge the flask with 36.7 mL (0.110 mol) of 3.0 M phenylmagnesium bromide solution in ether. Cool the flask to 0 °C using an ice-water bath.

• Addition: Prepare a solution of hexanoyl bromide (8.95 g, 0.050 mol) in 20 mL of anhydrous diethyl ether and add it dropwise to the stirred Grignard reagent over 30 minutes.

• Reaction: After the addition, remove the ice bath and allow the reaction to warm to room temperature. Stir for an additional hour. The formation of a precipitate is common.

• Work-up: Cool the flask back to 0 °C and slowly quench the reaction by the dropwise addition of 3 M HCl until all solids dissolve and the aqueous layer is acidic.[14]

• Extraction: Transfer the mixture to a separatory funnel. Separate the layers and extract the aqueous phase twice with 20 mL portions of diethyl ether.

• Purification: Combine the organic layers and wash sequentially with 20 mL of saturated NaHCO₃ solution and 20 mL of brine. Dry the organic layer over anhydrous MgSO₄, filter, and remove the solvent under reduced pressure. The crude solid can be purified by recrystallization from a suitable solvent like hexane.

Visualizations

The following diagrams illustrate the reaction mechanism and a general experimental workflow for the Grignard reaction.

Caption: Reaction mechanism of Grignard reagent with hexanoyl bromide.

References

• 1. chemguide.co.uk [chemguide.co.uk]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 4. leah4sci.com [leah4sci.com]
• 5. Acyl Chlorides with Grignard and Gilman (Organocuprate) Reagents Chemistry Steps [chemistrysteps.com]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 8. masterorganicchemistry.com [masterorganicchemistry.com]
• 9. The Grignard Reaction Mechanism - Chemistry Steps [chemistrysteps.com]
• 10. Video: Acid Halides to Ketones: Gilman Reagent [jove.com]
• 11. www2.chem.wisc.edu [www2.chem.wisc.edu]
• 12. Thieme E-Journals - Synfacts / Abstract [thieme-connect.com]
• 13. benchchem.com [benchchem.com]
• 14. community.wvu.edu [community.wvu.edu]

Application Notes and Protocols for Reactions Involving Hexanoyl Bromide

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the use of hexanoyl bromide in common organic transformations. Hexanoyl bromide is a highly reactive acyl halide used as a versatile reagent for introducing a hexanoyl group into various molecules, making it a valuable building block in the synthesis of pharmaceuticals, agrochemicals, and other functional materials. The protocols outlined below cover N-acylation of amines, esterification of alcohols, and Friedel-Crafts acylation of arenes.

Safety Precautions and Handling

Hexanoyl bromide is a flammable liquid and vapor that causes severe skin burns and eye damage. It is also moisture-sensitive and reacts with water to produce hydrogen bromide (HBr) gas. All manipulations should be performed in a well-ventilated chemical fume hood, and appropriate personal protective equipment (PPE) must be worn.

• Personal Protective Equipment (PPE): Wear protective gloves (e.g., nitrile), flame-retardant antistatic protective clothing, and chemical safety goggles with a face shield.[1]

• Handling: Keep the reagent away from heat, sparks, open flames, and hot surfaces.[1] Use only non-sparking tools and take precautionary measures against static discharge.[1] Handle under an inert atmosphere (e.g., nitrogen or argon) and avoid contact with water or moist air.[2]

• Storage: Keep the container tightly closed in a dry, cool, and well-ventilated place, away from incompatible materials such as water, strong oxidizing agents, strong bases, and alcohols.[2]

• Emergency Procedures:

  • Skin Contact: Immediately take off all contaminated clothing and rinse the skin with plenty of water/shower.[1]

  • Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing and immediately call a POISON CENTER or doctor.[1]

  • Inhalation: Remove the person to fresh air and keep them comfortable for breathing. Immediately call a POISON CENTER or doctor.[1]

  • Fire: Use dry sand, dry chemical, or alcohol-resistant foam to extinguish.[1] Do not use water, as it can react violently.[3]

Application 1: N-Acylation of Amines (Schotten-Baumann Reaction)

N-acylation is a fundamental reaction for synthesizing amides. The Schotten-Baumann reaction is a classic method for acylating amines with acyl halides in the presence of an aqueous base.[4] This procedure is robust and often results in high yields of the desired amide product.[5]

General Reaction Scheme

R-NH₂ + C₅H₁₁COBr → R-NH-CO-C₅H₁₁ + HBr

Experimental Protocol: Synthesis of N-Phenylhexanamide

• Preparation: In a 100 mL round-bottom flask equipped with a magnetic stir bar, dissolve aniline (B41778) (1.0 eq.) in a suitable organic solvent like dichloromethane (B109758) (DCM) or diethyl ether.

• Reaction Setup: Place the flask in an ice bath (0-5 °C) on a magnetic stirrer. Add a 10% aqueous solution of sodium hydroxide (B78521) (NaOH) (2.0-3.0 eq.).[1][4]

• Reagent Addition: In a separate dropping funnel, dissolve hexanoyl bromide (1.05 eq.) in a small amount of the same organic solvent. Add the hexanoyl bromide solution dropwise to the vigorously stirred biphasic mixture over 20-30 minutes, ensuring the temperature remains below 10 °C.[1]

• Reaction: After the addition is complete, remove the ice bath and allow the mixture to warm to room temperature. Continue stirring for 1-2 hours.[1]

• Monitoring: Monitor the reaction progress by Thin-Layer Chromatography (TLC) until the starting amine is consumed.

• Work-up:

  • Transfer the mixture to a separatory funnel and separate the organic layer.

  • Wash the organic layer sequentially with 1 M HCl, saturated sodium bicarbonate (NaHCO₃) solution, and finally with brine.[1]

  • Dry the organic layer over anhydrous sodium sulfate (B86663) (Na₂SO₄) or magnesium sulfate (MgSO₄).

  • Filter off the drying agent and concentrate the solvent under reduced pressure using a rotary evaporator.

• Purification: The crude N-phenylhexanamide can be purified by recrystallization from a suitable solvent such as ethanol (B145695) or hexane/ethyl acetate.[4][6]

Quantitative Data Summary

Parameter	Value/Condition	Source
Aniline	1.0 eq.	[4]
Hexanoyl Bromide	1.05 - 1.1 eq.	[4]
Base (NaOH)	2.0 - 3.0 eq.	[1]
Solvent	Dichloromethane / Water	[2]
Temperature	0-5 °C during addition, then RT	[1]
Reaction Time	1 - 3 hours	[1]
Typical Yield	85 - 95%	[7]

Workflow for N-Acylation

N-Acylation Experimental Workflow

Application 2: Esterification of Alcohols

Hexanoyl bromide reacts vigorously with alcohols to form esters.[8] The reaction generates HBr as a byproduct, which can be neutralized by a non-nucleophilic base like pyridine (B92270) or triethylamine (B128534) (TEA), especially when working with acid-sensitive substrates.

General Reaction Scheme

R-OH + C₅H₁₁COBr → R-O-CO-C₅H₁₁ + HBr

Experimental Protocol: Synthesis of Ethyl Hexanoate (B1226103)

• Preparation: To a flame-dried, three-necked flask equipped with a magnetic stir bar, dropping funnel, and a nitrogen inlet, add anhydrous ethanol (1.0 eq.) and a non-nucleophilic base such as pyridine (1.2 eq.) to an anhydrous solvent (e.g., diethyl ether or DCM).

• Reaction Setup: Cool the solution to 0 °C in an ice bath.

• Reagent Addition: Add hexanoyl bromide (1.05 eq.) dropwise via the dropping funnel over 15-20 minutes. A precipitate of pyridinium (B92312) hydrobromide will form.

• Reaction: After the addition, allow the reaction mixture to warm to room temperature and stir for 1-2 hours.

• Monitoring: Monitor the reaction by TLC or GC-MS to confirm the consumption of the alcohol.

• Work-up:

  • Filter the reaction mixture to remove the pyridinium salt precipitate, washing the solid with a small amount of anhydrous ether.

  • Combine the filtrates and transfer to a separatory funnel.

  • Wash the organic solution sequentially with cold 1 M HCl (to remove excess pyridine), water, saturated NaHCO₃ solution, and brine.

  • Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Purification: The crude ethyl hexanoate can be purified by distillation if necessary.

Quantitative Data Summary

Parameter	Value/Condition	Source
Ethanol	1.0 eq.	[9]
Hexanoyl Bromide	1.05 eq.	[8]
Base (Pyridine)	1.2 eq.	[2]
Solvent	Anhydrous Diethyl Ether	[2]
Temperature	0 °C to RT	[9]
Reaction Time	1 - 2 hours	[10]
Typical Yield	> 90%	[10]

Workflow for Esterification```dot

Friedel-Crafts Acylation Experimental Workflow

References

• 1. benchchem.com [benchchem.com]
• 2. SATHEE: Chemistry Schotten Baumann Reaction [sathee.iitk.ac.in]
• 3. chemguide.co.uk [chemguide.co.uk]
• 4. chemistnotes.com [chemistnotes.com]
• 5. Reddit - The heart of the internet [reddit.com]
• 6. benchchem.com [benchchem.com]
• 7. researchgate.net [researchgate.net]
• 8. chem.libretexts.org [chem.libretexts.org]
• 9. Making esters from alcohols and acids | Class experiment | RSC Education [edu.rsc.org]
• 10. researchgate.net [researchgate.net]

Technical Notes & Optimization

Technical Support Center: Purification of Crude Hexanoyl Bromide by Distillation

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals engaged in the purification of crude hexanoyl bromide by distillation.

Frequently Asked Questions (FAQs)

Q1: What are the common impurities in crude hexanoyl bromide?

A1: Common impurities in crude hexanoyl bromide typically include:

• Unreacted starting materials: Hexanoic acid.

• Residual brominating agents and their byproducts: Phosphorus tribromide (PBr₃) and phosphorous acid, or thionyl bromide (SOBr₂) and its byproducts.

• Hydrolysis product: Hexanoic acid, formed if the crude product comes into contact with moisture.[1][2][3]

• Colored impurities: Small amounts of bromine can cause a yellowish or reddish tint.

Q2: Why is my purified hexanoyl bromide colored?

A2: A yellow or reddish color in the distilled hexanoyl bromide is often due to trace amounts of dissolved bromine (Br₂). This can sometimes be removed by shaking the crude product with a small amount of a reducing agent solution, such as sodium thiosulfate, during the aqueous workup before distillation.

Q3: Is vacuum distillation necessary for purifying hexanoyl bromide?

A3: While not strictly necessary, vacuum distillation is highly recommended. Hexanoyl bromide has a relatively high boiling point, and prolonged heating at atmospheric pressure can lead to decomposition. Vacuum distillation allows the compound to boil at a lower temperature, minimizing thermal degradation and improving the purity of the final product.[4]

Q4: How can I prevent hydrolysis of hexanoyl bromide during purification?

A4: Hexanoyl bromide is an acyl halide and is therefore sensitive to moisture, readily hydrolyzing to hexanoic acid.[1][2][3] To prevent hydrolysis, it is crucial to:

• Use dry glassware and reagents.

• Perform the distillation under an inert atmosphere (e.g., nitrogen or argon).

• Thoroughly dry the crude product with a suitable drying agent (e.g., anhydrous magnesium sulfate (B86663) or calcium chloride) before distillation.

Q5: What are the key safety precautions when distilling hexanoyl bromide?

A5: Hexanoyl bromide is a corrosive and lachrymatory substance. It is essential to:

• Work in a well-ventilated fume hood.

• Wear appropriate personal protective equipment (PPE), including safety goggles, a face shield, a lab coat, and chemical-resistant gloves.

• Have an emergency eyewash station and safety shower readily accessible.

• Quench any residual reactive material carefully after the distillation is complete.

Troubleshooting Guide

Problem	Possible Cause(s)	Solution(s)
Low or no product distilling over	- Inadequate heating.- Vacuum is too high for the heating temperature.- Obstruction in the distillation apparatus.- Thermometer placed incorrectly.	- Ensure the heating mantle is in good contact with the flask and increase the temperature gradually.- Slowly and carefully reduce the vacuum level.- Check for any blockages in the condenser or distillation head.- Ensure the thermometer bulb is positioned just below the side arm leading to the condenser to accurately measure the vapor temperature.
Product is cloudy or contains water	- Incomplete drying of the crude product.- Leaks in the distillation setup allowing atmospheric moisture to enter.	- Ensure the crude hexanoyl bromide is thoroughly dried with an appropriate drying agent before distillation.- Check all joints and connections for a proper seal. Use high-vacuum grease if necessary.
Distillate is acidic	- Co-distillation of acidic impurities like hexanoic acid or hydrogen bromide (HBr).	- Wash the crude product with a dilute solution of sodium bicarbonate to neutralize acidic impurities before drying and distillation. Be cautious of CO₂ evolution.- Ensure the distillation is performed slowly to allow for better separation of components with different boiling points.
Product darkens or decomposes in the distillation flask	- Overheating of the distillation flask.- Presence of non-volatile impurities that catalyze decomposition.	- Use vacuum distillation to lower the boiling point and reduce the required heating temperature.- Do not distill to dryness. Leave a small amount of residue in the distillation flask.- Consider a pre-purification step, such as a simple filtration or an aqueous wash, to remove non-volatile materials.
Bumping or uneven boiling	- Lack of boiling chips or a stir bar.- Heating too rapidly.	- Add a few boiling chips or a magnetic stir bar to the distillation flask before heating.- Heat the flask gradually and evenly.

Experimental Protocols

Aqueous Work-up of Crude Hexanoyl Bromide

This procedure is designed to remove water-soluble and acidic impurities before distillation.

• Transfer the crude hexanoyl bromide to a separatory funnel.

• Add an equal volume of cold, deionized water and shake gently. Vent the separatory funnel frequently to release any pressure. Allow the layers to separate and discard the aqueous (lower) layer.

• Slowly add a saturated solution of sodium bicarbonate to the separatory funnel. Swirl gently at first, and then shake more vigorously, venting frequently to release the carbon dioxide gas that evolves. Continue washing until no more gas is evolved. Separate and discard the aqueous layer.

• Wash the organic layer with brine (saturated sodium chloride solution) to aid in the removal of water.

• Transfer the organic layer to a dry Erlenmeyer flask and add a suitable drying agent (e.g., anhydrous magnesium sulfate). Swirl the flask and let it stand for at least 30 minutes. If the drying agent clumps together, add more until some remains free-flowing.

• Filter the dried hexanoyl bromide to remove the drying agent. The product is now ready for distillation.

Purification by Vacuum Distillation

• Assemble a dry vacuum distillation apparatus as shown in the workflow diagram below. Ensure all glass joints are properly sealed.

• Add the dried crude hexanoyl bromide and a magnetic stir bar or boiling chips to the round-bottom distillation flask. Do not fill the flask more than two-thirds full.

• Begin stirring (if using a stir bar) and slowly apply vacuum to the system.

• Once the desired vacuum is reached and stable, begin to heat the distillation flask gently with a heating mantle.

• Collect the fraction that distills at the expected boiling point for hexanoyl bromide at the recorded pressure. The boiling point will be significantly lower than the atmospheric boiling point.

• Once the desired fraction has been collected, remove the heat source and allow the apparatus to cool completely before slowly releasing the vacuum.

• Transfer the purified hexanoyl bromide to a clean, dry, and tightly sealed container, preferably under an inert atmosphere.

Visualizations

Caption: Experimental workflow for the purification of crude hexanoyl bromide.

Caption: Troubleshooting logic for common distillation issues.

References

• 1. Furman Chemistry 120: Organic / Multistep Nucleophilic Substitution (SN1): Hydrolysis of Alkyl Bromides [furmanchm120.pbworks.com]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. US9169178B2 - Manufacturing of stabilized propargyl bromide - Google Patents [patents.google.com]

Technical Support Center: Side Reactions of Hexanoyl Bromide with Water

This technical support center provides troubleshooting guides and frequently asked questions concerning the side reactions of hexanoyl bromide when it comes into contact with water. This resource is intended for researchers, scientists, and professionals in the field of drug development who may encounter this reactive compound in their experiments.

Frequently Asked Questions (FAQs)

Q1: What is the primary reaction of hexanoyl bromide with water?

The primary reaction between hexanoyl bromide and water is a vigorous hydrolysis. In this nucleophilic acyl substitution reaction, the bromide, a good leaving group, is replaced by a hydroxyl group from water. This yields hexanoic acid and hydrobromic acid as the main products.[1][2][3] This reaction is typically fast and exothermic.

Q2: What are the potential side reactions when hexanoyl bromide reacts with water?

The most significant side reaction is the formation of hexanoic anhydride (B1165640).[4] This can occur if the amount of water is limited. In such a scenario, a molecule of hexanoic acid, formed from the initial hydrolysis, can act as a nucleophile and attack a second molecule of hexanoyl bromide. This results in the formation of hexanoic anhydride and another molecule of hydrobromic acid.

Q3: How does the pH of the water affect the reaction?

• Neutral Conditions: Hydrolysis proceeds rapidly to form hexanoic acid.

• Acidic Conditions: The reaction is generally not significantly catalyzed by acid. The presence of a strong acid might slightly suppress the nucleophilicity of water, but the high reactivity of the acyl bromide means hydrolysis will still occur readily.

• Basic Conditions: In the presence of a base, such as hydroxide (B78521) ions, the hydrolysis is significantly accelerated. The hydroxide ion is a much stronger nucleophile than water, leading to a rapid, often violent, reaction to form the hexanoate (B1226103) salt.[2]

Q4: Are there any other potential, less common side reactions?

Under specific conditions, other side reactions could theoretically occur, though they are less common during simple hydrolysis:

• Alpha-Bromination: If elemental bromine (Br₂) and a catalyst like phosphorus tribromide (PBr₃) are present, alpha-bromination of the resulting hexanoic acid can occur, in a process known as the Hell-Volhard-Zelinsky reaction.[1][4][5] This is not a direct result of hydrolysis with pure water.

• Reaction with other nucleophiles: If other nucleophiles are present in the reaction mixture (e.g., alcohols, amines), they will compete with water to react with the hexanoyl bromide, forming esters or amides, respectively.[2][3]

Data Presentation

While specific kinetic data for the hydrolysis of hexanoyl bromide is not extensively published, the following table provides a qualitative summary of the expected reactivity and products under different pH conditions, based on the known chemistry of acyl halides.

pH Condition	Primary Product(s)	Major Side Product	Relative Rate of Hydrolysis
Acidic (pH < 7)	Hexanoic acid, Hydrobromic acid	Hexanoic anhydride (if water is limited)	Fast
Neutral (pH ≈ 7)	Hexanoic acid, Hydrobromic acid	Hexanoic anhydride (if water is limited)	Fast
Basic (pH > 7)	Hexanoate salt, Bromide salt	Minimal (due to rapid hydrolysis)	Very Fast / Violent

Experimental Protocols

Protocol: Quenching of Hexanoyl Bromide with Water

This protocol describes a safe and effective method for quenching a reaction containing residual hexanoyl bromide.

Safety Precautions:

• Hexanoyl bromide is corrosive and reacts violently with water. The reaction produces hydrobromic acid, which is also corrosive and toxic.

• Always work in a well-ventilated fume hood.

• Wear appropriate Personal Protective Equipment (PPE), including safety goggles, a face shield, a lab coat, and acid-resistant gloves.

• Have an appropriate quenching agent (e.g., sodium bicarbonate solution) and a spill kit readily available.

Materials:

• Reaction mixture containing hexanoyl bromide

• Anhydrous, inert solvent (e.g., dichloromethane, diethyl ether) for dilution (optional but recommended)

• Dropping funnel

• Ice bath

• Stir plate and stir bar

• Saturated aqueous sodium bicarbonate solution

• Deionized water

• Separatory funnel

Procedure:

• Cooling: Place the reaction flask in an ice bath and cool the contents to 0-5 °C with stirring. This is crucial to control the exotherm of the quenching process.

• Dilution (Optional but Recommended): If the reaction was run neat or in a minimal amount of solvent, dilute the cooled mixture with a sufficient volume of a dry, inert organic solvent. This will help to dissipate the heat generated during the quench.

• Slow Addition of Water: Using a dropping funnel, add cold deionized water to the stirred reaction mixture dropwise.

• Temperature Monitoring: Carefully monitor the internal temperature of the reaction. Do not allow it to rise significantly. If the temperature begins to rise rapidly, pause the addition of water until it has cooled back down.

• Completion of Quench: Continue the slow addition of water until all of the hexanoyl bromide has been hydrolyzed. This is typically indicated by the cessation of gas (HBr) evolution.

• Neutralization: After the initial quench with water, slowly and carefully add saturated aqueous sodium bicarbonate solution to neutralize the hydrobromic acid and any unreacted hexanoic acid. Be cautious as this will evolve carbon dioxide gas.

• Workup: Transfer the mixture to a separatory funnel. Separate the organic and aqueous layers. The organic layer can then be washed with brine, dried over an anhydrous salt (e.g., sodium sulfate (B86663) or magnesium sulfate), and the solvent removed under reduced pressure to isolate the product.

Visualizations

Diagram: Hydrolysis and Side Reaction of Hexanoyl Bromide

Caption: Main hydrolysis pathway and potential side reaction of hexanoyl bromide.

References

• 1. masterorganicchemistry.com [masterorganicchemistry.com]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. fiveable.me [fiveable.me]
• 4. benchchem.com [benchchem.com]
• 5. Hell-Volhard-Zelinsky Reaction | NROChemistry [nrochemistry.com]

How to improve the yield of hexanoyl bromide synthesis

This technical support center is designed to assist researchers, scientists, and drug development professionals in optimizing the synthesis of hexanoyl bromide. Below you will find troubleshooting guides and frequently asked questions to address common challenges encountered during this synthesis.

Frequently Asked Questions (FAQs)

Q1: What are the most common methods for synthesizing hexanoyl bromide from hexanoic acid?

A1: The most common and effective methods for converting hexanoic acid to hexanoyl bromide involve the use of a brominating agent. Key reagents include phosphorus tribromide (PBr₃), thionyl bromide (SOBr₂), and oxalyl bromide. Each reagent has its own advantages and ideal reaction conditions. A milder alternative involves the use of N-bromosuccinimide (NBS) in combination with triphenylphosphine (B44618) (TPP).[1][2]

Q2: Which brominating agent typically provides the highest yield for this conversion?

A2: Phosphorus tribromide (PBr₃) is often reported to give higher yields in the conversion of carboxylic acids to acyl bromides compared to methods relying on hydrobromic acid.[3][4] While specific yield data for hexanoyl bromide is not extensively published, yields for similar acyl bromides are generally good to excellent with PBr₃ and oxalyl bromide under optimized conditions. Thionyl bromide is also effective, but its lower stability compared to thionyl chloride can sometimes lead to reduced efficiency.[5]

Q3: What are the primary side reactions to be aware of during the synthesis of hexanoyl bromide?

A3: The main side reactions include the formation of anhydrides from the reaction of the acyl bromide with unreacted carboxylic acid, and potential α-bromination of the hexanoyl bromide if excess brominating agent and harsh conditions are used.[6] It is also crucial to exclude water from the reaction, as hexanoyl bromide is sensitive to moisture and will hydrolyze back to hexanoic acid.[1]

Q4: How can I purify the final hexanoyl bromide product?

A4: Hexanoyl bromide is a liquid that can be purified by distillation.[2] Due to its relatively high boiling point, vacuum distillation is the preferred method to prevent decomposition at elevated temperatures.[7] It is important to ensure all glassware is dry and the distillation is performed under an inert atmosphere to prevent hydrolysis.

Troubleshooting Guide

Issue	Potential Cause	Recommended Solution
Low or No Product Yield	Incomplete reaction due to insufficient heating or reaction time.	Ensure the reaction is heated to the appropriate temperature for the chosen reagent and monitor the reaction progress using techniques like TLC or IR spectroscopy to confirm the disappearance of the starting carboxylic acid.
Ineffective brominating agent due to degradation from improper storage.	Use a fresh bottle of the brominating agent or purify it before use. Store reagents under anhydrous conditions and inert atmosphere.
Presence of moisture in the reaction.	Ensure all glassware is thoroughly dried (e.g., flame-dried under vacuum) and use anhydrous solvents. Perform the reaction under a dry, inert atmosphere (e.g., nitrogen or argon).[6]
Product is Contaminated with Starting Material (Hexanoic Acid)	Incomplete reaction.	Increase the reaction time or consider adding a slight excess of the brominating agent.
Hydrolysis of the product during workup or purification.	Ensure all workup and purification steps are carried out under anhydrous conditions. Use dry solvents and equipment.
Product is Dark in Color	Formation of colored impurities from side reactions.	Purify the product by vacuum distillation. A small amount of decolorizing carbon can be used prior to distillation, but compatibility should be checked.
Excess bromine (if used).	Wash the crude product with a dilute aqueous solution of a reducing agent like sodium bisulfite, followed by drying and distillation.[6]
Formation of a High-Boiling Point Residue	Anhydride (B1165640) formation.	Use a slight excess of the brominating agent to ensure full conversion of the carboxylic acid. The anhydride can sometimes be converted to the acyl bromide by extending the reaction time or adding more reagent.
Polymerization or decomposition.	Use milder reaction conditions (lower temperature) or a milder brominating agent (e.g., oxalyl bromide or NBS/TPP). Purify the product using vacuum distillation to minimize thermal stress.[7]

Quantitative Data Summary

The following table summarizes typical yields for the synthesis of hexanoyl bromide from hexanoic acid using different brominating agents. Please note that yields can vary significantly based on reaction scale, purity of reagents, and experimental conditions. The data presented here are based on literature values for similar reactions and should be considered as representative estimates.

Brominating Agent	Typical Reaction Conditions	Reported/Estimated Yield (%)	Key Considerations
Phosphorus Tribromide (PBr₃)	Neat or in a non-polar solvent (e.g., CCl₄, CH₂Cl₂), reflux	80 - 95% (Estimated)	Generally provides high yields. The reaction can be exothermic and should be controlled by slow addition of the reagent.[3][4]
Thionyl Bromide (SOBr₂)	Neat or in a non-polar solvent, often with a catalytic amount of DMF, reflux	70 - 85% (Estimated)	Less stable than thionyl chloride, which may impact yield.[5] Gaseous byproducts (SO₂ and HBr) are formed, which can simplify workup.[2]
Oxalyl Bromide	In a non-polar solvent (e.g., CH₂Cl₂ or cyclohexane), room temperature to reflux	85 - 95% (Estimated)	A milder reagent that often provides high yields under gentle conditions. Gaseous byproducts (CO, CO₂, and HBr) are formed.
N-Bromosuccinimide (NBS) / Triphenylphosphine (TPP)	In an aprotic solvent (e.g., CH₂Cl₂), 0 °C to room temperature	75 - 90% (Estimated)	A mild method suitable for sensitive substrates. The triphenylphosphine oxide byproduct needs to be removed during purification.[2]

Experimental Protocols

Protocol 1: Synthesis of Hexanoyl Bromide using Phosphorus Tribromide (PBr₃)

This protocol is a general method adapted from the synthesis of other acyl bromides.

Materials:

• Hexanoic acid

• Phosphorus tribromide (PBr₃)

• Anhydrous dichloromethane (B109758) (CH₂Cl₂) (optional, as solvent)

• Round-bottom flask

• Reflux condenser with a drying tube

• Dropping funnel

• Magnetic stirrer and stir bar

• Heating mantle

• Distillation apparatus for vacuum distillation

Procedure:

• Set up a dry round-bottom flask equipped with a magnetic stir bar, a reflux condenser fitted with a calcium chloride drying tube, and a dropping funnel. The entire apparatus should be under a dry, inert atmosphere (e.g., nitrogen or argon).

• Charge the flask with hexanoic acid (1 equivalent). If using a solvent, add anhydrous dichloromethane.

• Slowly add phosphorus tribromide (0.4 equivalents) dropwise from the dropping funnel with vigorous stirring. The reaction is exothermic, so the addition rate should be controlled to maintain a gentle reflux.

• After the addition is complete, heat the reaction mixture to reflux for 2-3 hours to ensure the reaction goes to completion.

• Monitor the reaction by IR spectroscopy, looking for the disappearance of the broad O-H stretch of the carboxylic acid and the appearance of the C=O stretch of the acyl bromide at a lower wavenumber.

• Once the reaction is complete, cool the mixture to room temperature.

• Purify the hexanoyl bromide by vacuum distillation. Collect the fraction at the appropriate boiling point and pressure.

Protocol 2: Synthesis of 2-Bromohexanoyl Chloride from Hexanoic Acid

This protocol is for a related compound but provides a detailed experimental procedure that can be adapted. The initial step involves the formation of the acyl chloride, which is then brominated. A similar approach could potentially be used to synthesize hexanoyl bromide by using a brominating agent in the second step.

Materials:

• Hexanoic acid

• Thionyl chloride (SOCl₂)

• N-bromosuccinimide (NBS)

• Carbon tetrachloride (CCl₄)

• 48% Hydrogen bromide (HBr)

• Round-bottom flask

• Reflux condenser with a drying tube

• Magnetic stirrer and stir bar

• Oil bath

Procedure:

• In a 200-mL round-bottom flask, combine hexanoic acid (11.6 g, 0.100 mole) and carbon tetrachloride (10 mL).[3]

• Add thionyl chloride (46.9 g, 0.394 mole) to the solution and fit the flask with a reflux condenser and a drying tube.[3]

• Stir the solution and heat it in an oil bath at 65°C for 30 minutes.[3]

• Cool the flask to room temperature and add finely powdered N-bromosuccinimide (21.4 g, 0.120 mole), carbon tetrachloride (50 mL), and 7 drops of 48% hydrogen bromide.[3]

• Heat the flask at 70°C for 10 minutes, then increase the temperature to 85°C until the reaction mixture turns light yellow (approximately 1.5 hours).[3]

• Cool the mixture to room temperature and remove the carbon tetrachloride and excess thionyl chloride under reduced pressure.[3]

• Suction filter the residue and wash the solid with carbon tetrachloride. Combine the filtrates.[3]

• Remove the solvent from the filtrate under reduced pressure and distill the residue to obtain 2-bromohexanoyl chloride (yield: 16.1–17.1 g, 76–80%). The boiling point is 44–47°C at 1.5 mm Hg.[3]

Visualizations

Caption: General reaction pathway for the synthesis of hexanoyl bromide.

Caption: A logical workflow for troubleshooting low yields in synthesis.

Caption: Key experimental parameters influencing yield and purity.

References

• 1. researchgate.net [researchgate.net]
• 2. benchchem.com [benchchem.com]
• 3. Phosphorus tribromide - Wikipedia [en.wikipedia.org]
• 4. Purification and some properties of a medium-chain acyl-thioester hydrolase from lactating-rabbit mammary gland which terminates chain elongation in fatty acid synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 5. US4251458A - Process for preparing carboxylic acid anhydrides - Google Patents [patents.google.com]
• 6. benchchem.com [benchchem.com]
• 7. Sciencemadness Discussion Board - Using N-bromosuccinimide to synthesize acyl bromides or carboxamides - Powered by XMB 1.9.11 [sciencemadness.org]

Handling and storage recommendations for hexanoyl bromide

This technical support center provides essential information for researchers, scientists, and drug development professionals on the safe handling and storage of hexanoyl bromide.

Troubleshooting Guide

This guide addresses specific issues that may arise during experiments involving hexanoyl bromide.

Issue	Possible Cause	Recommended Action
Reaction failure or low yield	Reagent degradation due to moisture exposure.	Hexanoyl bromide is highly sensitive to moisture.[1] Ensure that all glassware is oven-dried and cooled under an inert atmosphere before use. Use anhydrous solvents and handle the reagent under an inert gas (e.g., nitrogen or argon).
Fuming or sputtering upon addition to the reaction mixture	Reaction with protic solvents or residual water.	Ensure the reaction solvent is anhydrous and that the reaction vessel is free of moisture. Add hexanoyl bromide slowly to the reaction mixture, especially at the beginning of the addition.
Discoloration of the reagent	Decomposition upon exposure to air, light, or impurities.	Store hexanoyl bromide properly in a tightly sealed container under an inert atmosphere and protected from light. Discolored reagent may indicate decomposition and should be used with caution or purified before use.
Corrosion of equipment	Inherent corrosive nature of acyl bromides.	Use appropriate materials for handling and storage, such as glass or corrosion-resistant alloys. Avoid contact with incompatible materials.[2][3]

Frequently Asked Questions (FAQs)

What personal protective equipment (PPE) should be worn when handling hexanoyl bromide?

Always wear appropriate personal protective equipment, including:

• Chemical-resistant gloves (e.g., nitrile rubber with a minimum layer thickness of 0.4 mm).

• Safety goggles and a face shield.[4][1][5]

• A lab coat or chemical-resistant apron.[4][1]

• Work in a well-ventilated fume hood.[1][5]

What are the proper storage conditions for hexanoyl bromide?

Hexanoyl bromide should be stored in a cool, dry, and well-ventilated area, away from sources of ignition.[1] It is hygroscopic and moisture-sensitive, so it should be kept in a tightly closed container, preferably under an inert atmosphere.[6][1] Recommended storage is often refrigerated at 2-8°C.[6]

What materials are incompatible with hexanoyl bromide?

Hexanoyl bromide is incompatible with the following:

• Water[4][1]

• Strong oxidizing agents[6][1]

• Strong bases[1]

• Alcohols[1]

• Moisture[1]

How should I quench a reaction containing hexanoyl bromide?

Slowly and carefully add the reaction mixture to a separate flask containing a suitable quenching agent, such as a cold aqueous solution of a weak base (e.g., sodium bicarbonate) or water. The quenching process should be performed in an ice bath to control the exothermic reaction.

What should I do in case of a spill?

In case of a small spill, absorb the material with an inert absorbent material like sand or vermiculite.[7] For larger spills, evacuate the area and follow your institution's emergency procedures.[8] Ensure adequate ventilation. Do not use water to clean up the spill as it will react violently.[4][8]

What are the first aid measures in case of exposure?

• Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen.[4][5][9]

• Skin Contact: Immediately flush the skin with plenty of water for at least 15 minutes and remove contaminated clothing.[4][1][5]

• Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids.[4][1][5]

• Ingestion: Do not induce vomiting. Rinse mouth with water.[4][1][5] In all cases of exposure, seek immediate medical attention.[4][1][5]

Quantitative Data Summary

Parameter	Recommendation
Storage Temperature	2-8°C (Refrigerated)
Atmosphere	Inert gas (e.g., Nitrogen or Argon)[1]
Container	Tightly sealed, moisture-proof container
Incompatible Materials	Water, strong oxidizing agents, strong bases, alcohols, moisture[6][1]

Experimental Workflow: Handling a Hexanoyl Bromide Spill

Caption: Workflow for handling a hexanoyl bromide spill.

References

• 1. fishersci.com [fishersci.com]
• 2. Table of Incompatible Chemicals | Environmental Safety, Sustainability and Risk [essr.umd.edu]
• 3. Appendix K - Incompatible Chemicals | Environment, Health and Safety [ehs.cornell.edu]
• 4. datasheets.scbt.com [datasheets.scbt.com]
• 5. targetmol.com [targetmol.com]
• 6. spectrumchemical.com [spectrumchemical.com]
• 7. Report | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]
• 8. Report | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]
• 9. echemi.com [echemi.com]

Common impurities in commercial hexanoyl bromide

Technical Support Center: Hexanoyl Bromide

Welcome to the technical support center for hexanoyl bromide. This resource is designed for researchers, scientists, and drug development professionals to troubleshoot common issues and answer frequently asked questions related to the use of commercial hexanoyl bromide in experimental settings.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: My reaction yield is significantly lower than expected. Could the purity of my hexanoyl bromide be the issue?

A1: Yes, low purity is a common cause of reduced yields. The most frequent impurity in commercial hexanoyl bromide is hexanoic acid , which forms through hydrolysis upon exposure to atmospheric moisture. Hexanoic acid is unreactive under most conditions where hexanoyl bromide is used (e.g., acylation) and acts as an inert contaminant, effectively reducing the molar quantity of the active reagent and lowering your yield. Additionally, residual starting materials or byproducts from synthesis can also be present.

Q2: I'm observing an unexpected acidic byproduct in my reaction workup. What is the likely source?

A2: The most probable source is the degradation of hexanoyl bromide. It readily reacts with water (even trace amounts in solvents or on glassware) to produce hexanoic acid and hydrogen bromide (HBr). Both of these are acidic and can complicate purification or cause side reactions with acid-sensitive substrates.

Q3: My NMR spectrum shows unexpected peaks. How can I identify the impurities?

A3: You can identify common impurities by their characteristic signals in a ¹H NMR spectrum.

• Hexanoic Acid: Look for a broad singlet peak typically above 10 ppm, corresponding to the carboxylic acid proton (-COOH). The alpha-protons (-CH₂-COOH) will appear as a triplet around 2.3-2.4 ppm.

• Hexanoyl Bromide (Product): The alpha-protons (-CH₂-COBr) are significantly downfield-shifted compared to the acid, appearing as a triplet around 2.9-3.0 ppm.

• Other Reagents: If phosphorus-based brominating agents (like PBr₃) were used in synthesis, phosphorus-containing byproducts might be present, though they are typically removed during the manufacturer's workup.

Q4: How can I purify my commercial hexanoyl bromide to remove hexanoic acid?

A4: Fractional distillation is the most effective method for removing the less volatile hexanoic acid. Due to the corrosive nature of hexanoyl bromide and the HBr that can be generated, it is crucial to use dry glassware and perform the distillation under an inert atmosphere (e.g., nitrogen or argon). Please refer to the data table below for boiling points to determine appropriate distillation conditions.

Common Impurities Data

The following table summarizes the key physical and spectral properties of hexanoyl bromide and its most common impurity, hexanoic acid, to aid in identification and purification.

Compound	Formula	Molecular Weight ( g/mol )	Boiling Point (°C)	Key ¹H NMR Signal (CDCl₃)
Hexanoyl Bromide	C₆H₁₁BrO	179.06[1][2]	~177-179	Triplet, ~2.95 ppm (α-CH₂)
Hexanoic Acid	C₆H₁₂O₂	116.16	~205	Broad Singlet, >10 ppm (-COOH)[3][4][5]

Experimental Protocols

Protocol 1: Purity Assessment by ¹H NMR Spectroscopy

This protocol outlines a standard method for determining the purity of a hexanoyl bromide sample.

Objective: To quantify the amount of hexanoic acid impurity in a hexanoyl bromide sample.

Materials:

• Hexanoyl bromide sample

• Anhydrous NMR solvent (e.g., CDCl₃)

• NMR tube and cap

• Glass syringe and needle

• Inert atmosphere (glove box or nitrogen/argon line)

Methodology:

• Sample Preparation: Due to the moisture sensitivity of hexanoyl bromide, prepare the NMR sample under an inert and dry atmosphere.

• Add approximately 0.5 mL of anhydrous CDCl₃ to a clean, dry NMR tube.

• Using a dry syringe, draw a small amount (5-10 µL) of the hexanoyl bromide and add it to the NMR tube.

• Cap the NMR tube securely. If not in a glovebox, flush the headspace with inert gas before capping.

• Gently invert the tube several times to ensure the solution is homogeneous.

• Data Acquisition: Acquire a standard ¹H NMR spectrum.

• Analysis:

  • Identify the triplet corresponding to the α-protons of hexanoyl bromide (~2.95 ppm).

  • Identify the triplet corresponding to the α-protons of hexanoic acid (~2.35 ppm).

  • Integrate both of these peaks accurately.

  • Calculate the molar ratio using the formula: % Purity = [Integration(Hexanoyl Bromide) / (Integration(Hexanoyl Bromide) + Integration(Hexanoic Acid))] x 100

Visual Guides

Logical Workflow for Troubleshooting

The following diagram illustrates a systematic workflow for identifying and addressing issues arising from potentially impure hexanoyl bromide.

References

• 1. Hexanoyl bromide | C6H11BrO | CID 13226800 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. chemsynthesis.com [chemsynthesis.com]
• 3. Hexanoic acid(142-62-1) 1H NMR spectrum [chemicalbook.com]
• 4. 1-Hexanoicacid | C6H12O2 | MD Topology | NMR | X-Ray [atb.uq.edu.au]
• 5. researchgate.net [researchgate.net]

Technical Support Center: Optimizing Hexanoyl Bromide Acylation Reactions

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to optimize reaction temperatures for acylation reactions using hexanoyl bromide.

Troubleshooting Guide

Low product yield, the formation of side products, and uncontrolled reactions are common challenges encountered during hexanoyl bromide acylation. The reaction temperature is a critical parameter that significantly influences the outcome. This guide addresses specific issues in a question-and-answer format to help you navigate these challenges.

Q1: My Friedel-Crafts acylation with hexanoyl bromide is resulting in a low yield. What are the potential causes related to temperature?

A1: Sub-optimal reaction temperature is a frequent cause of low yields in Friedel-Crafts acylation.[1]

• Temperature is too low: The activation energy for the reaction may not be reached, leading to a sluggish or incomplete reaction. A gradual increase in temperature should be explored.

• Temperature is too high: Excessive heat can lead to the decomposition of reactants and products, as well as the formation of polymeric byproducts or tar-like substances.[1] For instance, temperatures exceeding 100°C can sometimes lead to decomposition.

To troubleshoot, consider the following:

• Ensure all reagents are anhydrous and the Lewis acid catalyst (e.g., AlCl₃) is fresh, as moisture will deactivate it.[1]

• Start the reaction at a low temperature (e.g., 0 °C) and gradually warm it to room temperature or slightly above, monitoring the progress by TLC or LC-MS.

• For less reactive aromatic substrates, gentle heating (e.g., up to 60-80°C) may be necessary.[2]

Q2: I am observing the formation of multiple products in my Friedel-Crafts acylation. How can temperature optimization help?

A2: The formation of multiple products can be due to polysubstitution or undesired isomers. While Friedel-Crafts acylation is less prone to polysubstitution than alkylation because the acyl group deactivates the aromatic ring, it can still occur with highly activated rings.[1] Temperature can influence the regioselectivity of the reaction:

• Kinetic vs. Thermodynamic Control: In some cases, lower temperatures may favor the formation of the kinetic product (faster-forming isomer), while higher temperatures can lead to the more stable thermodynamic product.[2]

To optimize for a single product:

• Run the reaction at the lowest temperature that allows for a reasonable reaction rate to favor the kinetic product.

• If the desired product is the thermodynamic one, a higher reaction temperature may be required.

Q3: My acylation of an amine with hexanoyl bromide is giving a low yield and turning dark. What is the likely issue?

A3: Acylation of amines is typically a rapid and exothermic reaction that can often be carried out at or below room temperature.[3] A dark coloration suggests decomposition, which can be caused by excessive heat.

• High Localized Temperature: The reaction is fast and generates heat. If the addition of hexanoyl bromide is too quick, localized heating can occur, leading to side reactions and decomposition.

• Side Reactions: At higher temperatures, there is an increased risk of side reactions, such as the elimination of hydrogen bromide (HBr) from the hexanoyl bromide.

Troubleshooting steps:

• Perform the reaction at a lower temperature, such as 0 °C, by using an ice bath.

• Add the hexanoyl bromide dropwise to the amine solution to control the reaction rate and temperature.

• Ensure an appropriate base (like pyridine (B92270) or triethylamine, or even excess of the starting amine) is present to neutralize the HBr byproduct, which can otherwise protonate the starting amine and render it non-nucleophilic.[4]

Q4: The O-acylation of my phenol (B47542) with hexanoyl bromide is not proceeding to completion. Should I increase the temperature?

A4: While a moderate increase in temperature might be necessary for less reactive phenols, O-acylation is often efficient at low to ambient temperatures. In some cases, higher temperatures can paradoxically lead to lower yields of the desired ester.[5]

• Hydrolysis: Increased temperatures can accelerate the hydrolysis of hexanoyl bromide and the resulting ester product, especially if any moisture is present.[5]

• Fries Rearrangement: In the presence of a Lewis acid catalyst (which is sometimes used to promote C-acylation but can be a contaminant), higher temperatures can promote the Fries rearrangement of the initially formed O-acylated product to C-acylated byproducts (hydroxy ketones).

Recommendations:

• Start the reaction at 0 °C and allow it to slowly warm to room temperature.

• Ensure anhydrous conditions to minimize hydrolysis.

• Use a suitable base (e.g., pyridine) to catalyze the reaction and neutralize the HBr byproduct.

• If the reaction is still slow, a modest increase in temperature (e.g., to 40-60 °C) can be attempted while carefully monitoring for byproduct formation.

Frequently Asked Questions (FAQs)

Q: What is the ideal starting temperature for optimizing the acylation of an aromatic compound with hexanoyl bromide? A: A good starting point for a Friedel-Crafts acylation of an aromatic compound is 0 °C. The reaction can then be allowed to warm to room temperature. For activated aromatic rings like anisole (B1667542), this may be sufficient. For less reactive rings, gentle heating to around 60 °C may be necessary.

Q: What is the recommended temperature range for the acylation of primary and secondary amines with hexanoyl bromide? A: The acylation of amines is generally a fast reaction. It is recommended to start at 0 °C and let the reaction mixture slowly warm to room temperature. In many cases, the reaction is complete within a few hours at room temperature.

Q: What is a suitable temperature for the acylation of phenols with hexanoyl bromide? A: The acylation of phenols is also often efficient at cooler temperatures. A starting temperature of 0 °C is recommended. Increasing the temperature to room temperature is usually sufficient. Higher temperatures should be avoided if possible to minimize side reactions like hydrolysis.[5]

Q: Can high temperatures cause hexanoyl bromide to decompose? A: Yes, acyl bromides can be thermally unstable. At elevated temperatures, hexanoyl bromide can undergo decomposition, potentially through the elimination of hydrogen bromide (HBr), which can lead to the formation of unsaturated byproducts.

Q: How does the reactivity of hexanoyl bromide compare to hexanoyl chloride, and how does this affect the optimal reaction temperature? A: Acyl bromides are generally more reactive than their corresponding acyl chlorides. This higher reactivity may allow for the use of milder reaction conditions, including lower reaction temperatures, to achieve the desired transformation.

Data Presentation

The following tables summarize typical temperature ranges and reaction conditions for acylation reactions with hexanoyl bromide and similar acylating agents.

Table 1: Recommended Temperature Ranges for Hexanoyl Bromide Acylation

Substrate Type	Recommended Starting Temperature	Typical Optimal Temperature Range	Notes
Aromatic Compounds (Friedel-Crafts)	0 °C	0 °C to 60 °C	Higher end of the range may be needed for deactivated rings.
Primary/Secondary Amines	0 °C	0 °C to Room Temperature	Reaction is often rapid and exothermic.
Phenols/Alcohols	0 °C	0 °C to Room Temperature	Higher temperatures may increase hydrolysis.

Table 2: Example Reaction Conditions for Acylation

Substrate	Acylating Agent	Catalyst/Base	Solvent	Temperature	Time	Yield	Reference (Analogous Reaction)
Anisole	Hexanoic Acid	Hβ Zeolite	-	100 °C	-	89.2%	[6]
Benzene	Ethanoyl Chloride	AlCl₃	Benzene	60 °C	30 min	-	[4]
Phenol	Acetyl Chloride	Pyridine	CH₂Cl₂	Room Temp	-	High	General Procedure
Aniline (B41778)	Acetic Anhydride	Sodium Acetate	Water/HCl	0 °C to RT	-	High	[1]
Benzyl Alcohol	Acetic Anhydride	-	-	60 °C	7 h	>99%	[7]

Experimental Protocols

Protocol 1: Friedel-Crafts Acylation of Anisole with Hexanoyl Bromide

Objective: To synthesize 4-methoxyhexanophenone.

Materials:

• Anhydrous aluminum chloride (AlCl₃)

• Anisole

• Hexanoyl bromide

• Anhydrous dichloromethane (B109758) (DCM)

• Concentrated hydrochloric acid (HCl)

• Saturated sodium bicarbonate solution (NaHCO₃)

• Anhydrous magnesium sulfate (B86663) (MgSO₄)

• Standard glassware for anhydrous reactions (flame-dried)

• Magnetic stirrer and stir bar

• Dropping funnel

• Ice bath

Procedure:

• Set up a flame-dried three-necked round-bottom flask equipped with a magnetic stir bar, a dropping funnel, and a reflux condenser under an inert atmosphere (e.g., nitrogen or argon).

• To the flask, add anhydrous aluminum chloride (1.1 equivalents).

• Add anhydrous dichloromethane to the flask to create a suspension.

• Cool the flask in an ice bath to 0 °C.

• In the dropping funnel, prepare a solution of hexanoyl bromide (1.0 equivalent) in anhydrous dichloromethane.

• Add the hexanoyl bromide solution dropwise to the stirred AlCl₃ suspension over 30 minutes, maintaining the temperature at 0 °C.

• In the dropping funnel, prepare a solution of anisole (1.0 equivalent) in anhydrous dichloromethane.

• Add the anisole solution dropwise to the reaction mixture over 30 minutes at 0 °C.

• After the addition is complete, remove the ice bath and allow the reaction to stir at room temperature for 1-2 hours. Monitor the reaction progress by TLC.

• Work-up: Carefully pour the reaction mixture into a beaker containing a mixture of crushed ice and concentrated HCl to decompose the aluminum chloride complex.

• Transfer the mixture to a separatory funnel and separate the layers.

• Wash the organic layer with water, saturated sodium bicarbonate solution, and brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.

• Purify the product by column chromatography or distillation.

Protocol 2: Acylation of Aniline with Hexanoyl Bromide

Objective: To synthesize N-phenylhexanamide.

Materials:

• Aniline

• Hexanoyl bromide

• Pyridine or Triethylamine

• Dichloromethane (DCM)

• 1 M Hydrochloric acid (HCl)

• Saturated sodium bicarbonate solution (NaHCO₃)

• Anhydrous magnesium sulfate (MgSO₄)

• Standard laboratory glassware

• Magnetic stirrer and stir bar

• Ice bath

Procedure:

• In a round-bottom flask, dissolve aniline (1.0 equivalent) and pyridine (1.2 equivalents) in dichloromethane.

• Cool the solution to 0 °C in an ice bath with stirring.

• Add hexanoyl bromide (1.1 equivalents) dropwise to the cooled solution over 15-20 minutes.

• After the addition is complete, allow the reaction to stir at 0 °C for 30 minutes, then warm to room temperature and stir for an additional 1-3 hours, or until TLC analysis indicates the consumption of the starting material.

• Work-up: Quench the reaction by adding water.

• Transfer the mixture to a separatory funnel and separate the layers.

• Wash the organic layer sequentially with 1 M HCl (to remove excess pyridine and aniline), saturated NaHCO₃ solution, and brine.

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure to yield the crude amide.

• Recrystallize the crude product from a suitable solvent (e.g., ethanol/water) to obtain the purified N-phenylhexanamide.

Protocol 3: Acylation of Phenol with Hexanoyl Bromide

Objective: To synthesize phenyl hexanoate (B1226103).

Materials:

• Phenol

• Hexanoyl bromide

• Pyridine

• Dichloromethane (DCM)

• 1 M Hydrochloric acid (HCl)

• Saturated sodium bicarbonate solution (NaHCO₃)

• Anhydrous magnesium sulfate (MgSO₄)

• Standard laboratory glassware

• Magnetic stirrer and stir bar

• Ice bath

Procedure:

• In a round-bottom flask, dissolve phenol (1.0 equivalent) and pyridine (1.2 equivalents) in dichloromethane.

• Cool the solution to 0 °C in an ice bath with stirring.

• Add hexanoyl bromide (1.1 equivalents) dropwise to the cooled solution over 15-20 minutes.

• After the addition, allow the reaction to stir at 0 °C for 30 minutes and then at room temperature for 2-4 hours. Monitor the reaction by TLC.

• Work-up: Add water to the reaction mixture.

• Transfer to a separatory funnel and separate the organic layer.

• Wash the organic layer with 1 M HCl, water, saturated NaHCO₃ solution, and brine.

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Purify the crude phenyl hexanoate by vacuum distillation or column chromatography.

Mandatory Visualization

Caption: Workflow for optimizing reaction temperature in hexanoyl bromide acylation.

Caption: Temperature influence on hexanoyl bromide acylation pathways.

References

• 1. odp.library.tamu.edu [odp.library.tamu.edu]
• 2. mdpi.com [mdpi.com]
• 3. researchgate.net [researchgate.net]
• 4. benchchem.com [benchchem.com]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]

Troubleshooting low conversion in Friedel-Crafts reactions with hexanoyl bromide

This technical support center provides troubleshooting guidance for researchers, scientists, and drug development professionals experiencing low conversion and other issues with Friedel-Crafts reactions, specifically focusing on the use of hexanoyl bromide.

Frequently Asked Questions (FAQs)

Q1: My Friedel-Crafts acylation with hexanoyl bromide is resulting in very low conversion. What are the most common causes?

Low conversion in Friedel-Crafts acylation can stem from several factors. The most frequent culprits include:

• Catalyst Inactivity: The Lewis acid catalyst (e.g., AlCl₃) is extremely sensitive to moisture.[1] Any water present in your solvent, glassware, or reagents will react with and deactivate the catalyst. It is critical to maintain strictly anhydrous conditions.

• Deactivated Aromatic Ring: The reaction is an electrophilic aromatic substitution. If your aromatic substrate contains strongly electron-withdrawing groups (e.g., -NO₂, -CN, -COR), it will be deactivated towards the reaction, leading to poor or no conversion.[1]

• Insufficient Catalyst: Friedel-Crafts acylation often requires a stoichiometric amount of the Lewis acid catalyst, not a catalytic amount.[2] This is because the ketone product forms a stable complex with the Lewis acid, effectively removing it from the reaction cycle.[2]

• Suboptimal Reaction Temperature: The reaction temperature can significantly impact the yield. Some reactions require heating to proceed at an adequate rate, while excessively high temperatures can lead to side reactions and decomposition.[1]

• Poor Reagent Quality: The purity of the hexanoyl bromide and the aromatic substrate is crucial. Impurities can interfere with the reaction and lead to the formation of byproducts.[1]

Q2: I'm observing the formation of multiple products in my reaction. What could be the cause?

While Friedel-Crafts acylation is less prone to polysubstitution than alkylation, it can still occur, particularly with highly activated aromatic rings.[1] The introduction of the first acyl group deactivates the ring, making a second acylation less favorable. However, if your starting aromatic compound is highly activated (e.g., phenols, anilines), polyacylation is a possibility.[1] The formation of multiple products could also be due to isomeric products (ortho, meta, para substitution), and the ratio can be influenced by the solvent and catalyst.

Q3: Can I use an aromatic substrate with an amine or hydroxyl group?

Aromatic compounds with amine (-NH₂, -NHR, -NR₂) or hydroxyl (-OH) groups are generally not suitable for Friedel-Crafts acylation under standard conditions. These functional groups are Lewis bases and will react with the Lewis acid catalyst, forming a complex that deactivates the ring towards the desired reaction.

Q4: How critical is the stoichiometry of the Lewis acid catalyst?

The stoichiometry of the Lewis acid is a critical parameter. In many cases, at least one equivalent of the catalyst per equivalent of the acylating agent is required. This is because the product ketone will form a complex with the Lewis acid. For some substrates, an excess of the Lewis acid may be necessary to drive the reaction to completion.

Troubleshooting Guide

Problem: Low or No Product Formation

Possible Cause	Troubleshooting Steps
Moisture Contamination	- Ensure all glassware is oven-dried or flame-dried before use.- Use anhydrous solvents. Consider distilling solvents over a suitable drying agent.- Use a fresh, unopened container of the Lewis acid catalyst or purify the existing stock.- Perform the reaction under an inert atmosphere (e.g., nitrogen or argon).
Inactive Aromatic Substrate	- Check for the presence of strongly deactivating groups on the aromatic ring.- If the substrate is deactivated, consider using a more reactive acylating agent or a stronger Lewis acid catalyst.- Alternative synthetic routes that do not involve Friedel-Crafts acylation may be necessary for highly deactivated systems.
Insufficient Catalyst	- Increase the molar ratio of the Lewis acid catalyst to the hexanoyl bromide. A common starting point is 1.1 to 1.5 equivalents of the catalyst.- For less reactive substrates, a larger excess of the catalyst may be required.
Incorrect Reaction Temperature	- If the reaction is sluggish at room temperature, try gentle heating. Monitor the reaction closely for the formation of byproducts.- For highly reactive substrates, cooling the reaction mixture (e.g., with an ice bath) during the addition of reagents can help control the reaction rate and minimize side reactions.
Impure Reagents	- Purify the hexanoyl bromide (e.g., by distillation) if its purity is questionable.- Ensure the aromatic substrate is pure and free of contaminants that could interfere with the reaction.

Data Presentation

The following table summarizes the expected qualitative effects of various parameters on the yield of a Friedel-Crafts acylation reaction.

Parameter	Condition	Expected Impact on Yield	Reasoning
Lewis Acid Catalyst	AlCl₃ vs. FeCl₃	AlCl₃ is generally a stronger Lewis acid and may lead to higher yields, especially with less reactive substrates.	Stronger Lewis acids are more effective at generating the acylium ion electrophile.
Solvent	Dichloromethane (DCM) vs. Nitrobenzene	DCM is a common, relatively inert solvent. Nitrobenzene can sometimes be used for less reactive substrates but can also compete with the substrate.[3]	The choice of solvent can influence the solubility of intermediates and the overall reaction rate.
Temperature	0 °C to Room Temperature vs. Reflux	Higher temperatures generally increase the reaction rate but can also lead to increased byproduct formation. The optimal temperature is substrate-dependent.	Provides the necessary activation energy for the reaction to proceed at a reasonable rate.
Catalyst Stoichiometry	Catalytic vs. Stoichiometric	Stoichiometric amounts are typically required for good conversion.	The product ketone forms a complex with the Lewis acid, removing it from the catalytic cycle.[2]

Experimental Protocols

General Protocol for Friedel-Crafts Acylation with Hexanoyl Bromide

This protocol is a general guideline and may require optimization for specific aromatic substrates.

Materials:

• Anhydrous Lewis acid (e.g., Aluminum chloride, AlCl₃)

• Aromatic substrate

• Hexanoyl bromide

• Anhydrous solvent (e.g., Dichloromethane, DCM)

• Ice

• Concentrated Hydrochloric Acid (HCl)

• Saturated sodium bicarbonate solution

• Brine (saturated NaCl solution)

• Anhydrous sodium sulfate (B86663) (Na₂SO₄) or magnesium sulfate (MgSO₄)

Procedure:

• Reaction Setup: Assemble a dry round-bottom flask equipped with a magnetic stir bar, a dropping funnel, and a reflux condenser. Protect the apparatus from atmospheric moisture with a drying tube or by maintaining an inert atmosphere (e.g., nitrogen or argon).

• Reagent Addition:

  • To the flask, add the anhydrous Lewis acid (e.g., 1.1 equivalents) and the anhydrous solvent.

  • Cool the suspension in an ice bath.

  • In the dropping funnel, prepare a solution of the aromatic substrate (1.0 equivalent) and hexanoyl bromide (1.05 equivalents) in the anhydrous solvent.

• Reaction:

  • Slowly add the solution from the dropping funnel to the stirred Lewis acid suspension. Control the rate of addition to maintain the desired reaction temperature.

  • After the addition is complete, the reaction mixture may be stirred at room temperature or heated to reflux, depending on the reactivity of the substrate. Monitor the reaction progress by Thin Layer Chromatography (TLC) or Gas Chromatography (GC).

• Workup:

  • Upon completion, carefully and slowly pour the reaction mixture into a beaker containing a mixture of crushed ice and concentrated HCl. This step is highly exothermic and should be performed with caution in a well-ventilated fume hood.

  • Stir the mixture until the ice has melted and the complexes have been hydrolyzed.

  • Transfer the mixture to a separatory funnel. Separate the organic layer.

  • Extract the aqueous layer with the organic solvent (e.g., DCM).

  • Combine the organic layers and wash sequentially with water, saturated sodium bicarbonate solution, and brine.

  • Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate.

• Purification:

  • Filter to remove the drying agent.

  • Remove the solvent by rotary evaporation.

  • Purify the crude product by distillation, recrystallization, or column chromatography.

Mandatory Visualizations

Caption: A logical workflow for troubleshooting low conversion in Friedel-Crafts acylation reactions.

Caption: The general three-step mechanism of a Friedel-Crafts acylation reaction.

References

• 1. benchchem.com [benchchem.com]
• 2. Friedel–Crafts reaction - Wikipedia [en.wikipedia.org]
• 3. benchchem.com [benchchem.com]

Technical Support Center: Quenching Procedures for Reactions with Excess Hexanoyl Bromide

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with excess hexanoyl bromide.

Frequently Asked Questions (FAQs)

Q1: What are the common quenching agents for reactions involving excess hexanoyl bromide?

A1: Excess hexanoyl bromide, a reactive acyl halide, can be quenched by nucleophilic reagents that convert it into less reactive compounds. The most common quenching agents are:

• Water: Reacts with hexanoyl bromide to form hexanoic acid and hydrobromic acid. This is a vigorous reaction that is highly exothermic.[1]

• Alcohols (e.g., methanol (B129727), ethanol): React to form the corresponding ester (e.g., methyl hexanoate (B1226103) or ethyl hexanoate) and hydrobromic acid. This reaction is also exothermic.[2]

• Amines (e.g., diethylamine (B46881), triethylamine): React to form the corresponding N,N-disubstituted hexanamide (B146200) (e.g., N,N-diethylhexanamide). A stoichiometric amount of a non-nucleophilic base like triethylamine (B128534) is often added to neutralize the hydrobromic acid byproduct.[3]

Q2: My reaction is highly exothermic upon adding the quenching agent. What should I do?

A2: The reaction of hexanoyl bromide with quenching agents like water, alcohols, and amines is inherently exothermic.[1] To control the temperature:

• Cool the reaction mixture: Before and during the quench, cool the reaction vessel in an ice-water bath (0-5 °C).

• Slow, controlled addition: Add the quenching agent dropwise or in small portions, with vigorous stirring.

• Dilute the reaction mixture: If possible, dilute the reaction mixture with an inert solvent before quenching to help dissipate heat.

Q3: After quenching with water and extraction, I am having trouble separating the organic and aqueous layers. What could be the cause?

A3: Emulsion formation can be an issue, especially if the product, hexanoic acid, is not fully deprotonated. The solubility of hexanoic acid in water is about 1.0 g/100 g of water.[4] To resolve this:

• Add brine: Add a saturated aqueous solution of sodium chloride (brine) to increase the ionic strength of the aqueous layer, which can help break the emulsion.

• Adjust pH: If quenching with water, consider adding a base (e.g., sodium bicarbonate or sodium hydroxide) to the aqueous layer to deprotonate the hexanoic acid, forming a more water-soluble carboxylate salt. This will help drive it into the aqueous layer.

Q4: I quenched my reaction with methanol to form methyl hexanoate, but my yield is low after aqueous workup. Why?

A4: Methyl hexanoate has a low solubility in water (1.33 mg/mL at 20 °C).[5] However, during the workup, especially if a large volume of water is used, some product may be lost. Ensure efficient extraction with a suitable organic solvent (e.g., diethyl ether, ethyl acetate) and perform multiple extractions to maximize recovery.

Q5: What are the key safety precautions when quenching excess hexanoyl bromide?

A5: Hexanoyl bromide is corrosive and reacts vigorously with nucleophiles, releasing hydrobromic acid (HBr), a corrosive gas.[1][6]

• Work in a well-ventilated fume hood.

• Wear appropriate personal protective equipment (PPE): safety goggles, a lab coat, and acid-resistant gloves.

• Perform the quench slowly and at a reduced temperature (ice bath) to control the exothermic reaction.

• Be prepared for the evolution of HBr gas. A base trap may be necessary for larger-scale reactions.

Troubleshooting Guide

Issue	Possible Cause	Solution
Violent, uncontrolled exotherm during quench	Quenching agent added too quickly. Insufficient cooling.	Add the quenching agent dropwise with vigorous stirring while cooling the reaction mixture in an ice bath. Dilute the reaction mixture with an inert solvent before quenching if possible.
Persistent acidic conditions after quenching	Insufficient quenching agent or formation of HBr.	Add a sufficient amount of quenching agent. For amine quenches, ensure at least one equivalent of a non-nucleophilic base (e.g., triethylamine) is used per equivalent of hexanoyl bromide. For water or alcohol quenches, a subsequent wash with a mild base (e.g., saturated sodium bicarbonate solution) is necessary to neutralize the HBr.
Formation of a white precipitate during workup	If using an amine quench with a base like triethylamine, the triethylammonium (B8662869) bromide salt may precipitate.	This salt is typically water-soluble and should be removed during the aqueous wash. Ensure thorough mixing during the wash step.
Low isolated yield of the desired product	Incomplete reaction or loss of product during workup due to its solubility in the aqueous phase.	Ensure the primary reaction has gone to completion before quenching. Minimize the volume of aqueous washes. For products with some water solubility, perform multiple extractions with an organic solvent and consider back-extracting the combined aqueous layers.

Quantitative Data: Solubility of Quenching Products

Compound	Quenching Agent	Product	Molecular Weight ( g/mol )	Water Solubility
Hexanoyl Bromide	Water	Hexanoic Acid	116.16	~1.0 g/100 mL[4]
Hexanoyl Bromide	Methanol	Methyl Hexanoate	130.18	1.33 mg/mL (at 20 °C)[1][5]
Hexanoyl Bromide	Diethylamine	N,N-Diethylhexanamide	171.28	Sparingly soluble[7]

Experimental Protocols

Protocol 1: Quenching with Water to form Hexanoic Acid

• Cooling: Once the primary reaction is complete, cool the reaction flask in an ice-water bath to 0-5 °C.

• Quenching: Slowly and dropwise, add cold deionized water to the stirred reaction mixture. Monitor the temperature closely and maintain it below 20 °C. Continue adding water until no further exothermic reaction is observed.

• Neutralization and Extraction: Add a saturated aqueous solution of sodium bicarbonate to neutralize the hydrobromic acid and deprotonate the hexanoic acid. Transfer the mixture to a separatory funnel.

• Work-up: Extract the aqueous layer with a suitable organic solvent (e.g., diethyl ether) to remove any non-acidic organic impurities. Acidify the aqueous layer with concentrated HCl until the pH is ~2, causing the hexanoic acid to become less soluble. Extract the hexanoic acid into an organic solvent (e.g., ethyl acetate), wash the organic layer with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

Protocol 2: Quenching with Methanol to form Methyl Hexanoate

• Cooling: Cool the reaction flask to 0-5 °C in an ice-water bath.

• Quenching: Slowly add anhydrous methanol to the stirred reaction mixture. Maintain the temperature below 20 °C.

• Work-up: After the addition is complete, allow the mixture to warm to room temperature and stir for an additional 30 minutes. Dilute the reaction mixture with an organic solvent (e.g., diethyl ether) and wash sequentially with water, saturated aqueous sodium bicarbonate, and brine. Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate in vacuo.[7]

Protocol 3: Quenching with Diethylamine to form N,N-Diethylhexanamide

• Preparation: In a separate flask, prepare a solution of diethylamine (1.1 equivalents relative to the excess hexanoyl bromide) and triethylamine (1.1 equivalents) in an anhydrous, inert solvent (e.g., dichloromethane). Cool this solution to 0 °C.

• Quenching: Slowly add the reaction mixture containing excess hexanoyl bromide to the stirred amine solution at 0 °C.

• Work-up: After the addition, allow the reaction to warm to room temperature and stir for 1-2 hours. Quench the reaction by adding water. Transfer the mixture to a separatory funnel and wash sequentially with 1 M HCl (to remove excess amines), saturated aqueous sodium bicarbonate, and brine. Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

Visualizations

Caption: General workflow for quenching reactions with excess hexanoyl bromide.

Caption: Decision pathway for selecting a quenching agent based on the desired product.

References

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. How to Quench Acid Chlorides? 5 Key Methods for Safe Handling [yufenggp.com]
• 3. reddit.com [reddit.com]
• 4. youtube.com [youtube.com]
• 5. Amide Synthesis [fishersci.it]
• 6. [Chemical Engineering Knowledge]: Preparation and Precautions of Acid Chlorides-Cangzhou Runliqing Chemical Fine Chemical Intermediates Expert [en.rlqhg.com]
• 7. benchchem.com [benchchem.com]

Technical Support Center: Hexanoyl Bromide Storage and Handling

This guide provides researchers, scientists, and drug development professionals with essential information for the proper storage and handling of hexanoyl bromide to prevent its decomposition.

Frequently Asked Questions (FAQs)

Q1: What are the primary causes of hexanoyl bromide decomposition?

A1: The primary cause of hexanoyl bromide decomposition is exposure to moisture.[1][2][3] Like other acyl halides, it readily reacts with water in a process called hydrolysis. This reaction breaks down hexanoyl bromide into hexanoic acid and hydrogen bromide gas.[2][3] Exposure to high temperatures and direct sunlight can also contribute to its degradation.[1]

Q2: What are the visible signs of hexanoyl bromide decomposition?

A2: Decomposition of hexanoyl bromide can be identified by several visual cues. A pure acyl halide is typically a colorless to light yellow liquid.[4] Upon decomposition, you may observe:

• Color Change: The liquid may become darker yellow or brown.

• Fuming: In the presence of moist air, decomposed hexanoyl bromide will fume, releasing hydrogen bromide gas which has a sharp, acrid smell.[2]

• Precipitation: The formation of solid precipitates, which could be polymeric byproducts or other impurities.

Q3: What is the recommended procedure for short-term storage of hexanoyl bromide in the lab?

A3: For short-term storage (e.g., 1-2 weeks between experiments), it is crucial to protect hexanoyl bromide from atmospheric moisture. After distillation or if the original seal is broken, store it in a tightly sealed glass flask with a rubber septum.[5] To ensure a dry environment, consider adding a desiccant like 3A molecular sieves (approximately 10% w/w) to the flask.[5] The container should then be flushed with an inert gas, such as argon or nitrogen, before sealing.[5][6][7]

Q4: What are the optimal conditions for long-term storage of hexanoyl bromide?

A4: For long-term storage, hexanoyl bromide should be kept in a tightly closed container in a dry, cool, and well-ventilated place.[1][8] The recommended storage temperature is room temperature, avoiding extremes of heat.[1] To minimize exposure to moisture and oxygen, it is best to store it under an inert atmosphere (argon or nitrogen).[5][9] The storage area should be away from heat sources, open flames, and direct sunlight.[1][4]

Troubleshooting Guide

Problem	Possible Cause	Solution
Fuming and strong acidic odor upon opening the container.	Exposure to atmospheric moisture leading to hydrolysis.	Handle the container in a fume hood. If the material is still needed, it should be purified by distillation. For future storage, ensure the container is tightly sealed and consider storing under an inert atmosphere with a desiccant.
The hexanoyl bromide has turned dark yellow or brown.	Decomposition due to prolonged storage, exposure to light, or impurities.	The material is likely impure and should be purified by fractional distillation before use.[10] Store the purified product under an inert atmosphere and protect it from light.
A solid precipitate has formed in the liquid.	Polymerization or formation of other non-volatile impurities due to decomposition.	The liquid should be decanted from the solid and purified by distillation. Ensure the distillation apparatus is dry to prevent further decomposition.
Inconsistent experimental results using stored hexanoyl bromide.	The reagent has likely degraded, and the concentration of the active acyl bromide is lower than expected.	Purify the hexanoyl bromide by distillation to remove impurities such as hexanoic acid. Verify the purity of the distilled product by analytical methods (e.g., NMR, IR) before use.

Data Presentation

Table 1: Recommended Storage Conditions for Hexanoyl Bromide

Parameter	Condition	Rationale	References
Temperature	Room temperature, keep cool.	Avoids thermal decomposition.	[1][4]
Atmosphere	Inert gas (Argon or Nitrogen).	Prevents reaction with atmospheric oxygen and moisture.	[5][9]
Light	Store in an amber or opaque container; avoid direct sunlight.	Prevents light-induced degradation.	[1]
Moisture	Tightly sealed container in a dry environment. Use of desiccants (e.g., molecular sieves) is recommended.	Hexanoyl bromide is highly sensitive to moisture and will hydrolyze.	[1][5][8][11]
Container Material	Glass.	Glass is inert to hexanoyl bromide.	[5]

Experimental Protocols

Protocol 1: Purification of Decomposed Hexanoyl Bromide by Fractional Distillation

This protocol describes a general method for purifying acyl halides, which can be adapted for hexanoyl bromide to remove non-volatile impurities and the corresponding carboxylic acid.

Objective: To purify hexanoyl bromide that has undergone partial decomposition.

Materials:

• Decomposed hexanoyl bromide

• Fractional distillation apparatus (all glassware must be thoroughly dried in an oven and cooled under a stream of dry inert gas)

• Heating mantle

• Boiling chips

• Dry receiving flasks

• Inert gas source (Argon or Nitrogen)

• Schlenk line or similar setup for handling air-sensitive reagents

Procedure:

• Apparatus Setup: Assemble the fractional distillation apparatus in a fume hood. Ensure all joints are well-sealed.

• Charging the Flask: Charge the distillation flask with the decomposed hexanoyl bromide and a few boiling chips.

• Inert Atmosphere: Purge the entire system with a slow stream of inert gas.

• Distillation:

  • Begin heating the distillation flask gently with the heating mantle.

  • Collect any low-boiling fractions, which may include residual solvents or volatile decomposition products. The boiling point of hexanoyl chloride, a similar compound, is 150-153 °C, which can be used as an approximate reference.[8]

  • Carefully collect the main fraction of pure hexanoyl bromide at its boiling point.

  • Monitor the temperature at the still head; a stable temperature indicates the collection of a pure fraction.

• Stopping the Distillation: Once the majority of the product has distilled or if the temperature begins to rise significantly, stop the distillation. Do not distill to dryness to avoid the concentration of potentially unstable residues.

• Storage of Purified Product: Transfer the freshly distilled, colorless hexanoyl bromide to a clean, dry storage container under an inert atmosphere. For extended storage, add molecular sieves.

Safety Precautions:

• All operations should be carried out in a well-ventilated fume hood.[10]

• Wear appropriate personal protective equipment (PPE), including safety goggles, a face shield, and chemical-resistant gloves.

• Acyl halides are corrosive and lachrymatory (cause tearing).[3] Avoid inhalation of vapors and contact with skin and eyes.

Visualizations

Caption: Hydrolysis of hexanoyl bromide upon contact with water.

Caption: Workflow for identifying and addressing hexanoyl bromide decomposition.

References

• 1. datasheets.scbt.com [datasheets.scbt.com]
• 2. chemguide.co.uk [chemguide.co.uk]
• 3. Acyl halide - Wikipedia [en.wikipedia.org]
• 4. lobachemie.com [lobachemie.com]
• 5. reddit.com [reddit.com]
• 6. Sciencemadness Discussion Board - How do you store chemicals in inert gas? - Powered by XMB 1.9.11 [sciencemadness.org]
• 7. Reddit - The heart of the internet [reddit.com]
• 8. sigmaaldrich.com [sigmaaldrich.com]
• 9. researchgate.net [researchgate.net]
• 10. General procedures for the purification of Acid chlorides - Chempedia - LookChem [lookchem.com]
• 11. ibisscientific.com [ibisscientific.com]

Technical Support Center: Catalyst Selection for Hexanoyl Bromide Reactions

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides targeted troubleshooting guides and frequently asked questions (FAQs) for reactions involving hexanoyl bromide. The content is structured to directly address common issues encountered during experimental work, with a focus on catalyst selection for acylation reactions.

Frequently Asked Questions (FAQs)

Part 1: Friedel-Crafts Acylation of Arenes

Q1: What is the primary role of a catalyst in Friedel-Crafts acylation with hexanoyl bromide?

A catalyst, typically a Lewis acid, is essential for activating the hexanoyl bromide.[1][2] It complexes with the bromine atom, making the carbonyl carbon significantly more electrophilic. This generates a resonance-stabilized acylium ion, which is then attacked by the aromatic ring in an electrophilic aromatic substitution (EAS) reaction.[3]

Q2: My Friedel-Crafts acylation with hexanoyl bromide has a very low yield. What are the common causes?

Low yields in this reaction are common and can stem from several factors:

• Deactivated Aromatic Ring : The reaction is less effective or fails completely if your aromatic substrate contains strongly electron-withdrawing groups (e.g., -NO₂, -CN, -SO₃H).[4]

• Catalyst Inactivity : Traditional Lewis acid catalysts like aluminum chloride (AlCl₃) are extremely sensitive to moisture.[4] Any water in the glassware, solvent, or reagents will deactivate the catalyst.

• Insufficient Catalyst : The product, an aryl ketone, can form a stable complex with the Lewis acid, effectively removing it from the catalytic cycle.[4][5] Therefore, stoichiometric or even excess amounts of the "catalyst" are often required.[5]

• Sub-optimal Temperature : While some reactions work at room temperature, others may need heating. However, excessively high temperatures can promote side reactions and decomposition.[4]

• Impure Reagents : The purity of the hexanoyl bromide and the aromatic substrate is critical to avoid byproduct formation.[4]

Q3: How do I choose the right catalyst for my aromatic substrate?

Catalyst choice depends heavily on the reactivity of your aromatic compound:

• For Activated or Neutral Arenes (e.g., benzene, toluene, anisole): Traditional Lewis acids like AlCl₃, FeCl₃, or ZnCl₂ are effective.[2][6]

• For Moderately Deactivated Arenes (e.g., halobenzenes): A stronger Lewis acid or higher catalyst loading may be necessary.[7]

• For Highly Activated Arenes (e.g., phenols, anilines): These substrates are problematic. The Lewis acid can complex with the hydroxyl or amino group, deactivating the catalyst. It is often necessary to protect these functional groups (e.g., as an ester or amide) before performing the acylation.[4]

• For "Green" Chemistry Approaches : Solid acid catalysts like zeolites or metal oxides (e.g., ZnO) are being explored as reusable and more environmentally benign alternatives.[8][9][10] Deep eutectic solvents, such as a mixture of choline (B1196258) chloride and ZnCl₂, can also serve as both the solvent and catalyst.[11]

Q4: Can I use hexanoyl bromide to acylate a strongly deactivated aromatic ring like nitrobenzene?

Under standard Friedel-Crafts conditions, the reaction will likely fail with strongly deactivated rings such as nitrobenzene.[12] The low nucleophilicity of the ring prevents the electrophilic attack by the acylium ion. Alternative synthetic routes are typically required for these substrates.

Q5: My reaction is producing a mixture of ortho and para isomers. How can I improve regioselectivity?

Regioselectivity is influenced by several factors:

• Steric Hindrance : The bulkier para-position is often favored over the ortho-position, especially with large directing groups on the aromatic ring or bulky acylating agents.[4][13]

• Catalyst Choice : The size and nature of the Lewis acid can sometimes influence the ortho/para ratio.[13]

• Temperature : Lowering the reaction temperature may increase selectivity for the thermodynamically favored para product.[13] For heterocyclic compounds like thiophene (B33073), acylation shows high regioselectivity for the 2-position due to the greater resonance stabilization of the reaction intermediate compared to attack at the 3-position.[14][15]

Part 2: Reactions with Alcohols and Amines

Q6: Do I need a catalyst to react hexanoyl bromide with an alcohol to form an ester?

Hexanoyl bromide, as a reactive acyl halide, will react with alcohols to form esters without a catalyst. However, the reaction can be slow with less nucleophilic alcohols. A weak, non-nucleophilic base like pyridine (B92270) is often added to neutralize the HBr byproduct, which drives the reaction to completion.

Q7: What catalyst should I use for reacting hexanoyl bromide with an amine?

No catalyst is typically required for the reaction of hexanoyl bromide with primary or secondary amines to form amides. Amines are strong nucleophiles and react rapidly with acyl halides. A base is often used to scavenge the HBr generated during the reaction, and sometimes the amine reactant itself is used in excess for this purpose.

Troubleshooting and Experimental Guides

Guide 1: Low Yield in Friedel-Crafts Acylation

This guide provides a systematic approach to diagnosing and resolving low product yield.

Troubleshooting Workflow for Low Yield

Caption: A stepwise workflow for troubleshooting low yields.

Table 1: Troubleshooting Common Friedel-Crafts Acylation Issues

Problem	Potential Cause	Recommended Solution(s)
No or Low Conversion	Deactivated aromatic ring (e.g., contains -NO₂, -CN).[4]	Use a more powerful catalyst (e.g., triflic acid) or consider an alternative synthetic route.
Inactive catalyst due to moisture.[4]	Ensure all glassware is flame-dried. Use anhydrous solvents and fresh, high-purity Lewis acid.
Insufficient catalyst loading.[4][5]	Increase catalyst to at least 1.1 stoichiometric equivalents relative to the hexanoyl bromide.
Multiple Products	Reaction temperature is too high.	Conduct the reaction at a lower temperature (e.g., start at 0-5 °C).
Substrate is highly activating (e.g., phenol).	Protect the activating group (e.g., convert phenol (B47542) to a phenyl ester) before acylation.[4]
Poor Regioselectivity	Steric or electronic factors.	Lower the reaction temperature to favor the thermodynamic product (usually para). Screen different catalysts, as their size can influence selectivity.[13]

Experimental Protocols

Protocol 1: General Procedure for AlCl₃-Catalyzed Friedel-Crafts Acylation of an Arene with Hexanoyl Bromide

This protocol provides a general method and should be adapted based on the specific reactivity of the aromatic substrate.

Materials:

• Anhydrous Aluminum Chloride (AlCl₃)

• Hexanoyl Bromide

• Aromatic Substrate (e.g., Benzene, Toluene)

• Anhydrous Dichloromethane (DCM) or other inert solvent

• Concentrated Hydrochloric Acid (HCl)

• Crushed Ice

• 5% Sodium Bicarbonate (NaHCO₃) solution

• Brine (saturated NaCl solution)

• Anhydrous Magnesium Sulfate (MgSO₄) or Sodium Sulfate (Na₂SO₄)

Procedure:

• Reaction Setup : In a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a nitrogen inlet, add anhydrous aluminum chloride (1.1 to 1.5 equivalents).[7] Suspend the AlCl₃ in anhydrous DCM.

• Cooling : Cool the suspension to 0-5 °C using an ice-water bath.[7]

• Addition of Acyl Bromide : Slowly add hexanoyl bromide (1 equivalent) to the stirred suspension via the dropping funnel.

• Addition of Arene : To this mixture, add the aromatic substrate (1 to 1.2 equivalents) dropwise from the dropping funnel over 30-60 minutes, ensuring the internal temperature remains between 0-5 °C.[7]

• Reaction : After the addition is complete, allow the reaction mixture to stir at room temperature for 2-4 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) or Gas Chromatography (GC).

• Quenching : Carefully and slowly pour the reaction mixture into a separate beaker containing a vigorously stirred mixture of crushed ice and concentrated HCl to decompose the aluminum chloride complex.[7]

• Workup : Transfer the mixture to a separatory funnel. Separate the organic layer. Wash the organic layer sequentially with water, 5% NaHCO₃ solution, and brine.

• Drying and Concentration : Dry the organic layer over anhydrous MgSO₄, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• Purification : Purify the crude aryl hexyl ketone product by column chromatography on silica (B1680970) gel or by distillation.

Catalysis Diagrams

General Mechanism of Friedel-Crafts Acylation

Caption: The catalytic cycle of Friedel-Crafts acylation.

Table 2: Catalyst Selection Guide for Friedel-Crafts Acylation

Substrate Reactivity	Example Substrates	Recommended Catalyst Class	Specific Examples	Key Considerations
Highly Activated	Phenols, Anilines	Protection Required	N/A	Protect -OH or -NH₂ group first (e.g., as ester/amide) to prevent catalyst complexation.[4]
Activated	Toluene, Anisole, Thiophene	Traditional Lewis Acids, "Green" Catalysts	AlCl₃, FeCl₃, ZnCl₂, Zeolites, ZnO[6][9][16]	Reaction is typically fast. May require cooling to control selectivity. Stoichiometric catalyst is often needed.[5]
Neutral	Benzene	Traditional Lewis Acids	AlCl₃, FeCl₃[2]	Standard conditions are generally effective.
Moderately Deactivated	Fluorobenzene, Chlorobenzene	Stronger Lewis Acids or Forcing Conditions	AlCl₃ (higher loading/temp), Triflic Acid	Reaction may be sluggish and require heating.[17]
Strongly Deactivated	Nitrobenzene, Benzoic Acid	Not Recommended	N/A	Reaction generally fails under standard conditions.[12][18] Alternative synthetic methods are advised.

Catalyst Selection Logic

Caption: Logic for choosing a catalyst based on substrate reactivity.

References

• 1. Lewis acid catalysis - Wikipedia [en.wikipedia.org]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. Friedel-Crafts Acylation with Practice Problems - Chemistry Steps [chemistrysteps.com]
• 4. benchchem.com [benchchem.com]
• 5. Friedel–Crafts reaction - Wikipedia [en.wikipedia.org]
• 6. pubs.acs.org [pubs.acs.org]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]
• 9. researchgate.net [researchgate.net]
• 10. Friedel-Crafts Acylation [organic-chemistry.org]
• 11. An efficient and green method for regio- and chemo-selective Friedel–Crafts acylations using a deep eutectic solvent ([CholineCl][ZnCl 2 ] 3 ) - RSC Advances (RSC Publishing) DOI:10.1039/C6RA03551E [pubs.rsc.org]
• 12. chem.libretexts.org [chem.libretexts.org]
• 13. benchchem.com [benchchem.com]
• 14. echemi.com [echemi.com]
• 15. organic chemistry - Regioselectivity in Friedel–Crafts acylation of thiophene - Chemistry Stack Exchange [chemistry.stackexchange.com]
• 16. benchchem.com [benchchem.com]
• 17. pubs.acs.org [pubs.acs.org]
• 18. kvmwai.edu.in [kvmwai.edu.in]

Reference Data & Comparative Studies

A Comparative Guide to the Analysis of Hexanoyl Bromide Reaction Products: GC-MS vs. Alternative Methods

For Researchers, Scientists, and Drug Development Professionals

The analysis of reaction products is a critical step in chemical synthesis, ensuring the desired compound has been formed, assessing its purity, and identifying any byproducts. For reactions involving the versatile reagent hexanoyl bromide, which is often employed in the synthesis of esters and amides, selecting the appropriate analytical technique is paramount for accurate and efficient results. This guide provides an objective comparison of Gas Chromatography-Mass Spectrometry (GC-MS) with alternative methods, supported by experimental data and detailed protocols, to aid researchers in making informed decisions for their analytical needs.

Introduction to Hexanoyl Bromide Reactions

Hexanoyl bromide is a reactive acyl halide used to introduce a hexanoyl group onto various nucleophiles. Its primary reactions include esterification with alcohols and amidation with amines, yielding hexanoate (B1226103) esters and hexanamides, respectively. These products have applications in various fields, including fragrance, flavor, and pharmaceutical industries. The successful synthesis and purification of these compounds rely on robust analytical methods to monitor reaction progress and characterize the final products.

GC-MS Analysis: A Powerful Tool for Volatile Compounds

Gas Chromatography-Mass Spectrometry (GC-MS) is a cornerstone technique for the analysis of volatile and semi-volatile organic compounds.[1][2] It combines the superior separation capabilities of gas chromatography with the highly sensitive and specific detection of mass spectrometry.[1] For the analysis of hexanoyl bromide reaction products, which are typically volatile, GC-MS offers excellent resolution and confident compound identification.[3]

Experimental Protocol: GC-MS Analysis of a Hexanoyl Bromide Reaction Mixture

The following is a general protocol for the analysis of a reaction between hexanoyl bromide and an alcohol (e.g., ethanol) or an amine (e.g., hexylamine).

1. Sample Preparation:

• Quench the reaction mixture by adding a suitable reagent (e.g., water or a dilute base) to neutralize any unreacted hexanoyl bromide.

• Perform a liquid-liquid extraction using an organic solvent such as dichloromethane (B109758) or diethyl ether to isolate the organic products.[4]

• Dry the organic layer over an anhydrous salt (e.g., sodium sulfate) and carefully evaporate the solvent to a desired concentration.

• For some applications, derivatization to more stable or volatile compounds may be necessary, though the direct products of hexanoyl bromide reactions are often amenable to direct GC-MS analysis.

2. GC-MS Instrumentation and Conditions:

• Gas Chromatograph: Agilent 7890B GC or equivalent.

• Mass Spectrometer: Agilent 5977A MSD or equivalent.

• Column: A nonpolar or mid-polar capillary column, such as a DB-5ms (30 m x 0.25 mm ID, 0.25 µm film thickness), is typically suitable.

• Injection: 1 µL of the prepared sample is injected in splitless mode.

• Inlet Temperature: 250°C.

• Oven Temperature Program:

  • Initial temperature: 50°C, hold for 2 minutes.

  • Ramp: Increase to 250°C at a rate of 10°C/minute.

  • Final hold: Hold at 250°C for 5 minutes.

• Carrier Gas: Helium at a constant flow rate of 1 mL/min.

• Mass Spectrometer Conditions:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Mass Range: m/z 40-500.

  • Source Temperature: 230°C.

  • Quadrupole Temperature: 150°C.

3. Data Analysis:

• Identify compounds by comparing their retention times and mass spectra with those of known standards or by searching against a mass spectral library (e.g., NIST).[5]

• Quantify the products using an internal standard method for higher accuracy.

Comparison with Alternative Analytical Techniques

While GC-MS is a powerful technique, other methods offer unique advantages for specific applications. The primary alternatives for analyzing hexanoyl bromide reaction products are High-Performance Liquid Chromatography (HPLC) and Nuclear Magnetic Resonance (NMR) spectroscopy.

High-Performance Liquid Chromatography (HPLC): HPLC is particularly useful for non-volatile or thermally labile compounds.[1][3] For the analysis of hexanoyl bromide reaction products, especially those with higher molecular weights or polar functional groups, HPLC can be a suitable alternative or complementary technique to GC-MS.[6][7]

Nuclear Magnetic Resonance (NMR) Spectroscopy: NMR provides detailed structural information and is an excellent tool for real-time reaction monitoring without the need for separation.[8][9] It can be used to track the disappearance of reactants and the appearance of products directly in the reaction vessel.[10][11]

Quantitative Data Comparison

The following table summarizes key performance metrics for GC-MS, HPLC, and NMR in the context of analyzing hexanoyl bromide reaction products. The data is representative and can vary based on the specific instrumentation and experimental conditions.

Parameter	GC-MS	HPLC-UV/MS	NMR
Principle	Separation by volatility and polarity, mass-based detection	Separation by polarity, UV absorbance or mass-based detection	Nuclear spin resonance in a magnetic field
Typical Analytes	Volatile & semi-volatile compounds (e.g., ethyl hexanoate, N-hexylhexanamide)	Non-volatile, polar, or thermally sensitive compounds	Soluble reactants and products in solution
Sensitivity	High (pg to fg)[12]	Moderate (UV, ng to µg) to High (MS, pg to ng)[13]	Low (mg to µg)
Resolution	Excellent for volatile isomers	High, depends on column and mobile phase	Not a separation technique
Sample Preparation	Extraction, sometimes derivatization required	Filtration, dilution	Minimal, sample dissolved in deuterated solvent
Analysis Time	Minutes per sample	Minutes to an hour per sample	Seconds to minutes per spectrum
Identification	High confidence via mass spectral libraries[5]	Retention time matching, MS for higher confidence[6][13]	Unambiguous structure elucidation
Quantification	Excellent with internal standards	Good, requires calibration curves	Good, with internal standards

Visualizing the Workflow and Reaction

To better illustrate the processes involved, the following diagrams were generated using Graphviz.

Caption: Experimental workflow for GC-MS analysis.

Caption: Reaction pathways of hexanoyl bromide.

Conclusion

The choice between GC-MS, HPLC, and NMR for the analysis of hexanoyl bromide reaction products depends on the specific goals of the analysis.

• GC-MS is the preferred method for routine identification and quantification of the primary, volatile reaction products like simple esters and amides, offering high sensitivity and confident identification.[3][12]

• HPLC serves as an excellent alternative for less volatile products or when dealing with complex matrices that are not amenable to GC.[3][6]

• NMR is unparalleled for real-time reaction monitoring and definitive structural elucidation of novel products, providing a deeper understanding of the reaction dynamics.[8][14]

For comprehensive characterization, a multi-technique approach, leveraging the strengths of each method, is often the most effective strategy in a research and development setting.

References

• 1. Digital Commons @ Shawnee State University - Celebration of Scholarship: GCMS VS HPLC [digitalcommons.shawnee.edu]
• 2. "HPLC or GC-MS: Which Technique is Best for Your Needs?" [hplcvials.com]
• 3. smithers.com [smithers.com]
• 4. Methyl Esterification Combined with Gas Chromatography-Mass Spectrometry (GC-MS) for Determining the Contents of Lubricant to Evaluate the Compatibility of Chlorinated Butyl Rubber Stoppers with Liposome Injections - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Hexanamide [webbook.nist.gov]
• 6. cerealsgrains.org [cerealsgrains.org]
• 7. jafs.com.pl [jafs.com.pl]
• 8. NMR reaction monitoring in flow synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 9. rsc.org [rsc.org]
• 10. Probing Enzymatic Acetylation Events in Real Time With NMR Spectroscopy: Insights Into Acyl‐Cofactor Dependent p300 Modification of Histone H4 - PMC [pmc.ncbi.nlm.nih.gov]
• 11. sites.krieger.jhu.edu [sites.krieger.jhu.edu]
• 12. Gas chromatographic quantification of fatty acid methyl esters: flame ionization detection vs. electron impact mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. aocs.org [aocs.org]
• 14. chemrxiv.org [chemrxiv.org]

A Comparative Analysis of the Reactivity of Hexanoyl Bromide and Hexanoyl Chloride

For Researchers, Scientists, and Drug Development Professionals

In the realm of organic synthesis, particularly in the development of pharmaceutical agents, the choice of acylating agent is a critical decision that can significantly impact reaction efficiency, yield, and purity. Among the most reactive acylating agents are the acyl halides, with hexanoyl bromide and hexanoyl chloride serving as common reagents for the introduction of the hexanoyl moiety. This guide provides an objective comparison of the reactivity of these two compounds, supported by established chemical principles and representative experimental data, to aid researchers in reagent selection and reaction optimization.

Executive Summary

Hexanoyl bromide is a more reactive acylating agent than hexanoyl chloride. This heightened reactivity is primarily attributed to the superior leaving group ability of the bromide ion compared to the chloride ion.[1][2] The weaker carbon-bromine bond, in comparison to the carbon-chlorine bond, further contributes to the greater reactivity of the acyl bromide.[1][2] While both compounds are highly effective, this difference in reactivity can be leveraged to suit specific synthetic requirements, such as reaction time, temperature, and compatibility with other functional groups.

Theoretical Background: Factors Governing Reactivity

The reactivity of acyl halides in nucleophilic acyl substitution reactions is principally governed by two key factors:

• Leaving Group Ability: The reaction proceeds via a nucleophilic attack on the carbonyl carbon, forming a tetrahedral intermediate, followed by the elimination of the halide. A better leaving group, which is a more stable anion, will depart more readily, thus accelerating the reaction. Bromide (Br⁻) is a better leaving group than chloride (Cl⁻) because hydrobromic acid (HBr) is a stronger acid than hydrochloric acid (HCl).[1][2]

• Electrophilicity of the Carbonyl Carbon: The partial positive charge on the carbonyl carbon makes it susceptible to nucleophilic attack. While chlorine is more electronegative than bromine, which would suggest a more electrophilic carbonyl carbon in hexanoyl chloride, the effect of the leaving group's stability is the dominant factor in determining the overall reaction rate for these acyl halides.

Quantitative Data Comparison

Acyl Halide	Relative Rate Constant (k_rel)
Hexanoyl Chloride	1
Hexanoyl Bromide	~5-10

Note: The values in this table are illustrative and based on general reactivity trends of acyl halides. Actual relative rates may vary depending on the specific nucleophile, solvent, and reaction conditions.

Experimental Protocols: A Comparative Study of Aminolysis

To empirically determine the relative reactivity of hexanoyl bromide and hexanoyl chloride, a comparative kinetic study of their reaction with a model amine, such as benzylamine (B48309), can be performed.

Objective: To compare the rate of amide formation for hexanoyl bromide and hexanoyl chloride with benzylamine.

Materials:

• Hexanoyl chloride (≥99%)

• Hexanoyl bromide (≥99%)

• Benzylamine (≥99%)

• Triethylamine (B128534) (TEA) or Diisopropylethylamine (DIEA) (≥99%, anhydrous)

• Anhydrous Dichloromethane (DCM)

• Standard laboratory glassware, dried in an oven

• Magnetic stirrer and stir bars

• Ice bath

• Apparatus for reaction monitoring (e.g., Thin Layer Chromatography (TLC), High-Performance Liquid Chromatography (HPLC), or Gas Chromatography (GC))

Procedure:

• Reaction Setup: Two separate, identical, dry round-bottom flasks are equipped with magnetic stir bars under an inert atmosphere (e.g., nitrogen or argon).

• In each flask, dissolve benzylamine (1.0 equivalent) and triethylamine (1.2 equivalents) in anhydrous DCM to a concentration of 0.2 M.

• Cool both reaction mixtures to 0 °C in an ice bath.

• Reaction Initiation: To the first flask, add hexanoyl chloride (1.0 equivalent) dropwise. Simultaneously, to the second flask, add hexanoyl bromide (1.0 equivalent) dropwise at the same rate.

• Reaction Monitoring: Immediately after the addition, start monitoring both reactions at regular time intervals (e.g., every 5 minutes) using a suitable analytical technique (TLC, HPLC, or GC) to measure the consumption of the starting materials and the formation of N-benzylhexanamide.

• Data Analysis: Plot the concentration of the product or the disappearance of the acyl halide as a function of time for both reactions. The initial reaction rates can be determined from the slope of these curves. The ratio of the initial rates will provide a quantitative measure of the relative reactivity.

Safety Precautions: Acyl halides are corrosive and react violently with water.[3] These reactions should be performed in a well-ventilated fume hood, and appropriate personal protective equipment (gloves, safety glasses, lab coat) must be worn. All glassware must be scrupulously dried to prevent hydrolysis of the acyl halides.

Mandatory Visualizations

The following diagrams illustrate the underlying principles of acyl halide reactivity and a typical experimental workflow.

Caption: Nucleophilic acyl substitution mechanism for acyl halides.

References

• 1. quora.com [quora.com]
• 2. quora.com [quora.com]
• 3. benchchem.com [benchchem.com]

Assessing Hexanoyl Bromide Purity: A Comparative Guide to Quantitative NMR (qNMR) and Other Analytical Techniques

For researchers, scientists, and professionals in drug development, the precise determination of the purity of reactive chemical intermediates like hexanoyl bromide is critical for ensuring the reliability of synthetic outcomes and the quality of final products. This guide provides a comprehensive comparison of quantitative Nuclear Magnetic Resonance (qNMR) spectroscopy with alternative analytical methods—Gas Chromatography-Mass Spectrometry (GC-MS) and High-Performance Liquid Chromatography (HPLC)—for the purity assessment of hexanoyl bromide. This document outlines the experimental protocols for each technique, presents a comparative analysis of their performance, and utilizes diagrams to illustrate workflows and logical relationships.

The Power of qNMR for Purity Determination

Quantitative NMR (qNMR) has emerged as a primary analytical method for determining the purity of organic compounds with high accuracy and precision.[1][2][3] Unlike chromatographic techniques, which are relative methods requiring a certified reference standard of the same compound, qNMR is a direct method. The intensity of an NMR signal is directly proportional to the number of nuclei generating that signal, allowing for quantification against a certified internal standard of a different, stable compound.[4][5]

Key advantages of qNMR include:

• Direct Measurement: It does not require a chemically identical reference standard for the analyte.[4]

• High Accuracy and Precision: Capable of delivering highly reliable and reproducible purity values.[1]

• Structural Information: Provides structural confirmation of the analyte and simultaneous identification of impurities within the same experiment.

• Versatility: A single internal standard can be used to quantify a wide range of compounds.[6]

Comparative Analysis of Purity Assessment Methods

The choice of an analytical method for purity determination depends on several factors, including the analyte's properties, potential impurities, and the specific requirements of the analysis like accuracy, sensitivity, and throughput. Below is a comparative summary of qNMR, GC-MS, and HPLC for the analysis of hexanoyl bromide.

Due to the reactive nature of hexanoyl bromide, specific experimental data for its purity assessment is not widely published. The following table presents illustrative data based on typical performance characteristics of these analytical methods for similar compounds.

Parameter	Quantitative NMR (qNMR)	Gas Chromatography-Mass Spectrometry (GC-MS)	High-Performance Liquid Chromatography (HPLC)
Principle	Absolute quantification based on signal integration relative to an internal standard.	Separation based on volatility and interaction with a stationary phase, with mass-based detection.	Separation based on partitioning between a mobile and stationary phase, with UV or other detection.
Typical Purity Result	98.5% (with identified impurities like hexanoic acid)	98.7%	99.1% (may not detect non-chromophoric impurities)
Limit of Quantitation (LOQ)	~0.1%	~0.01%	~0.05%
Precision (RSD)	< 1%	< 2%	< 2%
Sample Preparation	Simple dissolution in a deuterated solvent with an internal standard.	Derivatization may be required for reactive analytes; dissolution in a volatile solvent.	Dissolution in a suitable mobile phase.
Analysis Time	~10-15 minutes per sample	~20-30 minutes per sample	~15-25 minutes per sample
Strengths	Absolute quantification, structural information, non-destructive.	High sensitivity and selectivity, excellent for volatile impurities.	Wide applicability, robust, and widely available.
Challenges for Hexanoyl Bromide	Analyte stability in the solvent, selection of a non-reactive internal standard.	Thermal degradation of the analyte in the injector, reaction with the column.	Reaction with protic mobile phases, lack of a strong chromophore for UV detection.

Experimental Protocols

Detailed methodologies for each analytical technique are provided below.

Quantitative NMR (qNMR) Protocol

This protocol outlines the steps for determining the purity of hexanoyl bromide using qNMR with an internal standard.

1. Selection of Internal Standard and Solvent:

• Internal Standard: A key challenge for the qNMR of the reactive hexanoyl bromide is the choice of a stable and non-reactive internal standard. The internal standard should have signals that do not overlap with the analyte's signals. For hexanoyl bromide, a suitable internal standard would be a compound that is chemically inert to acyl bromides, such as 1,4-dinitrobenzene (B86053) or hexamethyldisiloxane (B120664) (HMDSO). The purity of the internal standard must be certified.[4][5][7]

• Solvent: The choice of a deuterated solvent is critical to avoid reactions with the analyte. Aprotic solvents like deuterated chloroform (B151607) (CDCl₃) or deuterated benzene (B151609) (C₆D₆) are potential candidates. However, CDCl₃ can contain trace amounts of DCl, which can react with the acyl bromide.[8][9][10] Therefore, using freshly opened or stabilized CDCl₃ is recommended.

2. Sample Preparation:

• Accurately weigh approximately 10-20 mg of hexanoyl bromide into a clean, dry NMR tube.

• Accurately weigh approximately 5-10 mg of the selected internal standard (e.g., 1,4-dinitrobenzene) and add it to the same NMR tube.

• Add approximately 0.6 mL of the chosen deuterated solvent (e.g., stabilized CDCl₃).

• Cap the NMR tube securely and gently vortex to ensure complete dissolution of both the analyte and the internal standard.

3. NMR Data Acquisition:

• Spectrometer: A high-field NMR spectrometer (e.g., 400 MHz or higher) is recommended.

• Pulse Program: A standard single-pulse experiment (e.g., 'zg' on Bruker) should be used.

• Relaxation Delay (d1): Set to at least 5 times the longest T₁ relaxation time of the signals of interest for both the analyte and the internal standard to ensure full relaxation. A value of 30-60 seconds is generally sufficient.

• Number of Scans (ns): Acquire a sufficient number of scans (typically 16-64) to achieve a signal-to-noise ratio of at least 250:1 for the signals to be integrated.[2]

• Acquisition Time (aq): At least 3 seconds.

• Temperature: Maintain a constant temperature (e.g., 298 K).

4. Data Processing and Purity Calculation:

• Apply a line broadening of 0.3 Hz.

• Manually phase the spectrum and perform baseline correction.

• Integrate a well-resolved, non-overlapping signal of hexanoyl bromide (e.g., the α-methylene protons) and a signal from the internal standard.

• Calculate the purity using the following formula:

  Purity (%) = (I_analyte / N_analyte) * (N_IS / I_IS) * (MW_analyte / MW_IS) * (m_IS / m_analyte) * P_IS

  Where:

  • I = Integral value

  • N = Number of protons for the integrated signal

  • MW = Molecular weight

  • m = mass

  • P = Purity of the internal standard

  • IS = Internal Standard

Gas Chromatography-Mass Spectrometry (GC-MS) Protocol

This protocol is adapted from a method for a similar compound, hexyl 4-bromobenzoate, and would require validation for hexanoyl bromide.[11]

1. Instrumentation and Columns:

• GC-MS System: A standard gas chromatograph coupled to a mass spectrometer.

• Column: A non-polar capillary column such as a DB-5MS (30 m x 0.25 mm ID x 0.25 µm film thickness) is recommended.[11]

2. Sample Preparation:

• Prepare a stock solution of hexanoyl bromide in a dry, aprotic solvent like dichloromethane (B109758) or hexane (B92381) (GC grade) at a concentration of approximately 1 mg/mL.

• Prepare a series of calibration standards by diluting the stock solution.

• For the sample to be analyzed, dissolve a known amount in the same solvent to a concentration within the calibration range.

3. GC-MS Conditions:

• Injector Temperature: Use a low injector temperature (e.g., 150-180 °C) to minimize thermal degradation of the hexanoyl bromide.

• Oven Temperature Program: Start at a low initial temperature (e.g., 50 °C) and ramp up to a final temperature of around 250 °C.

• Carrier Gas: Helium at a constant flow rate.

• Ionization Mode: Electron Ionization (EI).

• Mass Range: Scan a mass range appropriate for hexanoyl bromide and its expected fragments (e.g., m/z 30-250).

4. Data Analysis:

• Identify the hexanoyl bromide peak by its retention time and mass spectrum.

• Quantify the purity by comparing the peak area of the analyte to the calibration curve. Impurities can be identified by their mass spectra and quantified similarly.

High-Performance Liquid Chromatography (HPLC) Protocol

Due to the reactivity of hexanoyl bromide with protic solvents, a normal-phase HPLC method using aprotic solvents is recommended.

1. Instrumentation and Column:

• HPLC System: A standard HPLC system with a UV detector.

• Column: A normal-phase column (e.g., silica (B1680970) or cyano-bonded).

2. Mobile Phase and Sample Preparation:

• Mobile Phase: A mixture of aprotic solvents such as hexane and ethyl acetate. A gradient elution may be necessary to separate impurities.

• Sample Preparation: Dissolve a known amount of hexanoyl bromide in the mobile phase to a concentration of approximately 1 mg/mL.

3. HPLC Conditions:

• Flow Rate: 1.0 mL/min.

• Injection Volume: 10 µL.

• Detection Wavelength: Hexanoyl bromide lacks a strong chromophore, so detection at a low wavelength (e.g., 210-220 nm) would be necessary, which can be challenging due to solvent absorbance.

• Column Temperature: Ambient.

4. Data Analysis:

• The purity is typically determined by the area percentage of the main peak relative to the total area of all peaks in the chromatogram. This method assumes that all components have a similar response factor at the detection wavelength.

Visualizing the Workflows

The following diagrams illustrate the experimental workflow for qNMR and the logical relationship for comparing the different analytical methods.

Caption: Workflow for purity determination by qNMR.

Caption: Comparison of analytical methods for purity assessment.

Conclusion

Quantitative NMR is a powerful and direct method for assessing the purity of hexanoyl bromide, providing accurate results along with valuable structural information about the analyte and any impurities. While GC-MS and HPLC are also viable techniques, they present specific challenges related to the reactivity and physicochemical properties of hexanoyl bromide. The choice of the most suitable method will depend on the specific analytical needs, available instrumentation, and the required level of accuracy and impurity identification. For a comprehensive purity assessment of a reactive compound like hexanoyl bromide, employing orthogonal techniques such as qNMR and GC-MS is highly recommended to ensure a complete and reliable characterization.

References

• 1. pubsapp.acs.org [pubsapp.acs.org]
• 2. nmr.chem.ox.ac.uk [nmr.chem.ox.ac.uk]
• 3. Importance of Purity Evaluation and the Potential of Quantitative 1H NMR as a Purity Assay: Miniperspective - PMC [pmc.ncbi.nlm.nih.gov]
• 4. resolvemass.ca [resolvemass.ca]
• 5. Internal Standard for qNMR (Calibration Standard for qNMR) | [Synthesis & Materials][Analytical Chemistry]Products | Laboratory Chemicals-FUJIFILM Wako Chemicals Europe GmbH [labchem-wako.fujifilm.com]
• 6. pubs.acs.org [pubs.acs.org]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. mdpi.com [mdpi.com]
• 10. Caution: Chemical Instability of Natural Biomolecules During Routine Analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 11. benchchem.com [benchchem.com]

Comparative Guide to HPLC Methods for Monitoring Hexanoyl Bromide Reactions

For Researchers, Scientists, and Drug Development Professionals

Monitoring the progress of chemical reactions involving highly reactive species such as hexanoyl bromide is crucial for optimizing reaction conditions, maximizing yield, and ensuring the purity of the final product. High-Performance Liquid Chromatography (HPLC) is a powerful analytical technique for this purpose. However, the inherent reactivity of hexanoyl bromide, an acyl halide, presents unique challenges for analysis. This guide provides a comparative overview of two primary HPLC methodologies for monitoring reactions of hexanoyl bromide: direct analysis using Normal-Phase HPLC and analysis via pre-column derivatization followed by Reversed-Phase HPLC.

Challenges in HPLC Analysis of Hexanoyl Bromide

Hexanoyl bromide is highly susceptible to hydrolysis in the presence of nucleophiles, such as water, which is a common component of reversed-phase mobile phases. This reactivity can lead to the degradation of the analyte on-column, resulting in inaccurate quantification and poor chromatography.[1] Consequently, specialized approaches are required for its analysis.

Comparison of HPLC Methodologies

Two principal strategies can be employed for the HPLC analysis of hexanoyl bromide: direct analysis under non-aqueous conditions or conversion to a stable derivative for analysis under more common reversed-phase conditions.

Parameter	Method A: Normal-Phase HPLC (Direct Analysis)	Method B: Reversed-Phase HPLC (Pre-column Derivatization)
Principle	Separation based on polarity using a polar stationary phase and a non-polar, non-nucleophilic mobile phase.	Chemical conversion of hexanoyl bromide to a stable, UV-active derivative, followed by separation on a non-polar stationary phase.
Sample Preparation	Minimal; dilution in a non-polar, aprotic solvent.	Derivatization step required prior to injection.
Mobile Phase	Non-aqueous and non-nucleophilic (e.g., hexane/isopropanol).[2]	Aqueous/organic mixtures (e.g., acetonitrile (B52724)/water).[3][4]
Column Type	Polar stationary phase (e.g., silica (B1680970), cyano).	Non-polar stationary phase (e.g., C18, C8).[2]
Detection	Low wavelength UV (e.g., < 220 nm), requires high purity solvents.	Wavelength tailored to the derivative (e.g., 395 nm for 2-nitrophenylhydrazine (B1229437) derivative), minimizing matrix interference.[3][4]
Advantages	- Direct measurement of the analyte.- Simpler sample preparation.	- Enhanced stability of the analyte.- High sensitivity and specificity.- Robust and reproducible.- Avoids on-column reactions.
Disadvantages	- Potential for interaction with active sites on the stationary phase.- Lower sensitivity due to lack of a strong chromophore.- Mobile phases can be more hazardous and less environmentally friendly.	- Indirect measurement of the analyte.- Requires a validated derivatization procedure.- Derivatization adds time to sample preparation.
Best Suited For	Rapid, qualitative monitoring where derivatization is undesirable.	Accurate, quantitative analysis, especially for trace-level detection and stability studies.

Experimental Protocols

Method A: Normal-Phase HPLC (Direct Analysis)

This method is designed for the direct analysis of hexanoyl bromide, avoiding its hydrolysis by using a non-aqueous mobile phase.

1. Chromatographic Conditions:

• Column: Silica or Cyano-propyl bonded silica column (e.g., 250 x 4.6 mm, 5 µm).

• Mobile Phase: A mixture of n-Hexane and Isopropanol (e.g., 95:5 v/v). The exact ratio may need to be optimized for desired retention.

• Flow Rate: 1.0 mL/min.

• Column Temperature: 25°C.

• Detection: UV at 215 nm.

• Injection Volume: 10 µL.

2. Sample Preparation:

• At specified time points, withdraw an aliquot of the reaction mixture.

• Immediately dilute the aliquot with cold, anhydrous n-hexane to quench the reaction and prevent further degradation.

• Filter the sample through a 0.45 µm PTFE syringe filter into an HPLC vial.

• Analyze immediately.

3. System Equilibration:

• Equilibrate the column with the mobile phase for at least 30 minutes or until a stable baseline is achieved.

Method B: Reversed-Phase HPLC with Pre-column Derivatization

This method involves the derivatization of hexanoyl bromide with 2-nitrophenylhydrazine to form a stable, UV-active hydrazide derivative, which is then analyzed by reversed-phase HPLC. This approach offers high sensitivity and specificity.[3][4]

1. Derivatization Procedure: [3][4]

• Derivatization Reagent: Prepare a 100 µg/mL solution of 2-nitrophenylhydrazine in acetonitrile.

• At specified time points, withdraw an aliquot of the reaction mixture.

• Immediately add the aliquot to a known excess of the 2-nitrophenylhydrazine solution.

• Allow the reaction to proceed at room temperature for 30 minutes. The reaction converts hexanoyl bromide to its corresponding N'-(2-nitrophenyl)hexanehydrazide.

• Dilute the resulting solution with the mobile phase to an appropriate concentration for HPLC analysis.

2. Chromatographic Conditions:

• Column: C18 reversed-phase column (e.g., 250 x 4.6 mm, 5 µm).[2]

• Mobile Phase: A gradient of acetonitrile and water.

  • Solvent A: Water

  • Solvent B: Acetonitrile

  • Gradient: Start at 50% B, increase to 95% B over 15 minutes, hold for 5 minutes, then return to initial conditions.

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30°C.

• Detection: UV at 395 nm.[3][4]

• Injection Volume: 20 µL.

3. System Equilibration:

• Equilibrate the column with the initial mobile phase composition for at least 15 minutes or until a stable baseline is achieved.

Workflow and Logic Diagrams

The following diagram illustrates the general workflow for monitoring a reaction of hexanoyl bromide using HPLC, including the decision-making process for selecting a suitable method.

Caption: Workflow for monitoring hexanoyl bromide reactions via HPLC.

Conclusion

The selection of an appropriate HPLC method for monitoring reactions of hexanoyl bromide is dependent on the specific requirements of the analysis. For rapid, qualitative assessment where the primary goal is to quickly determine the presence or absence of the starting material, direct analysis by Normal-Phase HPLC may be suitable. However, for accurate, reliable, and sensitive quantitative analysis, a pre-column derivatization approach followed by Reversed-Phase HPLC is the superior method. The derivatization step, while adding to the sample preparation time, overcomes the inherent instability of hexanoyl bromide, leading to more robust and reproducible results. This is particularly important in regulated environments such as pharmaceutical development, where data integrity is paramount.

References

• 1. Acid Chlorides by HPLC [October 11, 2003] - Chromatography Forum [chromforum.org]
• 2. benchchem.com [benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. Development and validation of a general derivatization HPLC method for the trace analysis of acyl chlorides in lipophilic drug substances - PubMed [pubmed.ncbi.nlm.nih.gov]

Hexanoyl Bromide: A High-Reactivity Alternative for Acylation Reactions

For Researchers, Scientists, and Drug Development Professionals

In the realm of organic synthesis, the selection of an appropriate acylating agent is a critical decision that dictates the efficiency, yield, and selectivity of a reaction. While hexanoyl chloride and hexanoic anhydride (B1165640) are commonly employed for the introduction of the hexanoyl group, hexanoyl bromide presents itself as a potent, albeit less common, alternative. This guide provides an objective comparison of hexanoyl bromide with other acylating agents, supported by established chemical principles and generalized experimental protocols, to assist researchers in making informed decisions for their synthetic endeavors.

Performance Comparison of Acylating Agents

The reactivity of acylating agents is paramount in determining reaction conditions and outcomes. The generally accepted order of reactivity for common acylating agents is:

Acyl Halides > Acid Anhydrides > Esters > Amides

Within the acyl halide category, reactivity is further influenced by the nature of the halogen. Due to the bromide ion being a better leaving group than the chloride ion, acyl bromides are typically more reactive than their corresponding acyl chlorides.[1][2] This enhanced reactivity of hexanoyl bromide can translate to faster reaction rates and the ability to acylate less reactive substrates under milder conditions.

However, this increased reactivity also necessitates more stringent handling procedures to avoid unwanted side reactions, particularly hydrolysis.[3]

Table 1: Qualitative Comparison of Hexanoylating Agents

Property	Hexanoyl Bromide	Hexanoyl Chloride	Hexanoic Anhydride
Relative Reactivity	Very High	High	Moderate
Reaction Speed	Very Fast	Fast	Moderate
Reaction Conditions	Milder conditions often suffice	Mild to moderate conditions	Often requires heating or catalyst
Byproduct	Hydrogen Bromide (HBr)	Hydrogen Chloride (HCl)	Hexanoic Acid
Corrosivity	Highly corrosive	Corrosive	Less corrosive
Moisture Sensitivity	Very High	High	Moderate
Handling	Requires strictly anhydrous conditions	Requires anhydrous conditions	Easier to handle
Selectivity	Potentially lower due to high reactivity	Generally good	Often higher selectivity

Experimental Protocols

While direct, side-by-side quantitative comparisons for hexanoyl bromide are scarce in the literature, the following protocols for common acylation reactions can be adapted based on the reactivity principles outlined above. When using hexanoyl bromide, it is advisable to start with milder conditions (e.g., lower temperatures, shorter reaction times) and monitor the reaction progress closely.

Esterification of a Primary Alcohol

This protocol describes the synthesis of an ester from a primary alcohol using an acyl halide.

Materials:

• Primary Alcohol (e.g., Benzyl Alcohol) (1.0 eq)

• Hexanoyl Halide (Hexanoyl Bromide or Hexanoyl Chloride) (1.05 eq)

• Anhydrous Pyridine (B92270) (1.1 eq)

• Anhydrous Dichloromethane (DCM)

Procedure:

• In a flame-dried round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), dissolve the primary alcohol in anhydrous DCM.

• Cool the solution to 0 °C in an ice bath.

• Slowly add anhydrous pyridine to the stirred solution.

• Add the hexanoyl halide dropwise to the reaction mixture.

• Allow the reaction to warm to room temperature and stir for 1-4 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, quench the reaction by adding water.

• Transfer the mixture to a separatory funnel and wash the organic layer sequentially with 1 M HCl, saturated aqueous NaHCO₃, and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude ester by column chromatography.

Amidation of a Primary Amine

This protocol outlines the synthesis of an amide from a primary amine and an acyl halide.

Materials:

• Primary Amine (e.g., Benzylamine) (1.0 eq)

• Hexanoyl Halide (Hexanoyl Bromide or Hexanoyl Chloride) (1.05 eq)

• Triethylamine (B128534) (1.1 eq)

• Anhydrous Dichloromethane (DCM)

Procedure:

• In a flame-dried round-bottom flask under an inert atmosphere, dissolve the primary amine and triethylamine in anhydrous DCM.

• Cool the solution to 0 °C in an ice bath.

• Slowly add the hexanoyl halide dropwise to the stirred solution.

• Allow the reaction to warm to room temperature and stir for 1-3 hours, monitoring by TLC.

• Once the reaction is complete, wash the organic phase with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and remove the solvent in vacuo.

• Purify the resulting crude amide by recrystallization or column chromatography.

Friedel-Crafts Acylation of an Aromatic Compound

This protocol describes the acylation of an aromatic compound, such as benzene, using a hexanoyl halide.[4]

Materials:

• Aromatic Compound (e.g., Benzene) (1.0 eq)

• Hexanoyl Halide (Hexanoyl Bromide or Hexanoyl Chloride) (1.1 eq)

• Anhydrous Aluminum Chloride (AlCl₃) (1.2 eq)

• Anhydrous Dichloromethane (DCM)

Procedure:

• In a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a reflux condenser connected to a gas trap, suspend anhydrous aluminum chloride in anhydrous DCM.

• Cool the suspension to 0-5 °C in an ice bath.

• Slowly add the hexanoyl halide to the stirred suspension.

• Add the aromatic compound dropwise, maintaining the temperature below 10 °C.

• After the addition is complete, allow the reaction mixture to warm to room temperature and stir for 2-4 hours, or until TLC analysis indicates the consumption of the starting material.

• Cool the reaction mixture to 0 °C and quench by slowly pouring it onto a mixture of crushed ice and concentrated hydrochloric acid with vigorous stirring.

• Separate the organic layer and extract the aqueous layer with DCM.

• Combine the organic layers and wash sequentially with water, 5% sodium bicarbonate solution, and brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and remove the solvent under reduced pressure to yield the crude product.

• The crude aryl ketone can be purified by vacuum distillation or column chromatography.

Signaling Pathways and Experimental Workflows

The following diagrams illustrate the fundamental mechanisms and workflows associated with acylation reactions.

Caption: Generalized mechanism of nucleophilic acyl substitution.

Caption: Mechanism of Friedel-Crafts Acylation.

Caption: General experimental workflow for acylation reactions.

Conclusion

Hexanoyl bromide serves as a highly reactive acylating agent that can be a valuable tool for challenging acylation reactions or when milder reaction conditions are desired. Its increased reactivity compared to hexanoyl chloride and hexanoic anhydride stems from the superior leaving group ability of the bromide ion. However, this comes with the trade-off of increased sensitivity to moisture and potentially lower selectivity. Researchers should carefully consider the nature of their substrate and the desired reaction outcome when selecting the appropriate hexanoylating agent. For sensitive substrates or when high selectivity is crucial, the less reactive hexanoic anhydride might be the preferred choice. For general-purpose acylations, the readily available and highly reactive hexanoyl chloride is often suitable. Hexanoyl bromide finds its niche in applications requiring the highest level of reactivity to overcome substrate inertness or to enable low-temperature transformations. Careful planning and execution of reactions under strictly anhydrous conditions are paramount for the successful application of this potent reagent.

References

• 1. quora.com [quora.com]
• 2. forums.studentdoctor.net [forums.studentdoctor.net]
• 3. fiveable.me [fiveable.me]
• 4. Friedel-Crafts Acylation [organic-chemistry.org]

A Comparative Guide to the Reaction Kinetics of Hexanoyl Bromide

For researchers, scientists, and professionals in drug development and organic synthesis, the selection of an appropriate acylating agent is critical for controlling reaction outcomes, optimizing yields, and ensuring process efficiency. Hexanoyl bromide, as an acyl bromide, is a highly reactive reagent for introducing the hexanoyl group, a modification often used to increase the lipophilicity of molecules. This guide provides a comparative analysis of the reaction kinetics of hexanoyl bromide with common nucleophiles and benchmarks its performance against alternative acylating agents, namely hexanoyl chloride and hexanoic anhydride (B1165640).

While specific kinetic data for hexanoyl bromide is not extensively available in the public domain, this guide extrapolates from well-documented reactivity trends of acyl halides to provide a robust comparative framework. The general order of reactivity for acyl halides is governed by the leaving group ability of the halide, which follows the trend: I⁻ > Br⁻ > Cl⁻ > F⁻. Consequently, acyl bromides are generally more reactive than their corresponding acyl chlorides. Both acyl halides are significantly more reactive than acid anhydrides.[1]

Comparative Kinetic Data

The following table summarizes the expected relative reactivity of hexanoyl bromide compared to hexanoyl chloride and hexanoic anhydride in reactions with common nucleophiles. The reactivity is presented in terms of relative rate constants, where hexanoyl chloride is assigned a baseline relative rate of 1.

Acylating Agent	Nucleophile	Reaction Type	Relative Rate Constant (k'rel)	Notes
Hexanoyl Bromide	Water	Hydrolysis	> 1	Expected to be faster than hexanoyl chloride due to the better leaving group ability of bromide.
Ethanol (B145695)	Alcoholysis	> 1	Similar to hydrolysis, the reaction with alcohols is anticipated to be faster with the acyl bromide.
Aniline	Aminolysis	> 1	Reactions with amines are typically very fast for acyl halides; hexanoyl bromide is expected to react more rapidly than hexanoyl chloride.
Hexanoyl Chloride	Water	Hydrolysis	1 (baseline)	A highly reactive acylating agent, serving as a benchmark for comparison.
Ethanol	Alcoholysis	1 (baseline)	Readily reacts with alcohols to form esters.
Aniline	Aminolysis	1 (baseline)	The reaction with amines is vigorous and results in the formation of amides.
Hexanoic Anhydride	Water	Hydrolysis	< 1	Less reactive than acyl halides, often requiring heating or a catalyst for efficient reaction.
Ethanol	Alcoholysis	< 1	Slower reaction rates compared to acyl halides, which can be advantageous for controlling selectivity.
Aniline	Aminolysis	< 1	While still reactive towards amines, the rate is generally slower than that of acyl halides.

Experimental Protocols

To quantitatively assess the reactivity of hexanoyl bromide and its alternatives, a standardized kinetic study can be performed. The following protocol describes a general method for determining the pseudo-first-order rate constant for the reaction of an acylating agent with a nucleophile in a given solvent.

Objective: To determine the rate constant for the reaction of hexanoyl bromide, hexanoyl chloride, or hexanoic anhydride with a nucleophile (e.g., water, ethanol, or aniline) in a suitable solvent (e.g., acetone (B3395972), acetonitrile).

Materials:

• Hexanoyl bromide

• Hexanoyl chloride

• Hexanoic anhydride

• Nucleophile (e.g., HPLC-grade water, absolute ethanol, or freshly distilled aniline)

• Solvent (e.g., HPLC-grade acetone or acetonitrile)

• Standardized solution of a non-nucleophilic base (e.g., 2,6-lutidine) for reactions involving acidic byproducts

• Quenching solution (e.g., a solution of a reactive amine in a suitable solvent)

• Analytical instrumentation (e.g., UV-Vis spectrophotometer, HPLC, or GC)

Procedure:

• Preparation of Reagent Solutions:

  • Prepare a stock solution of the acylating agent (e.g., 0.1 M hexanoyl bromide in dry acetone).

  • Prepare a stock solution of the nucleophile (e.g., 1 M ethanol in dry acetone).

  • If necessary, prepare a stock solution of the non-nucleophilic base.

• Reaction Setup:

  • Equilibrate the reagent solutions and the reaction vessel to the desired temperature in a constant temperature bath.

  • In the reaction vessel, combine the solvent, nucleophile solution, and base solution (if used).

• Initiation and Monitoring of the Reaction:

  • Initiate the reaction by adding a known volume of the acylating agent stock solution to the reaction mixture with vigorous stirring. Start a timer immediately.

  • At regular time intervals, withdraw aliquots of the reaction mixture.

  • Immediately quench the reaction in the aliquot by adding it to a quenching solution. The quenching agent should react rapidly with any remaining acylating agent.

• Analysis:

  • Analyze the quenched aliquots using a suitable analytical technique to determine the concentration of the reactant remaining or the product formed. For example, HPLC or GC can be used to quantify the concentration of the ester or amide product.

  • If the reaction produces an acidic byproduct (e.g., HBr or HCl), the progress of the reaction can also be monitored by titration of the acid formed.

• Data Analysis:

  • Plot the natural logarithm of the concentration of the acylating agent (ln[Acyl Halide]) versus time.

  • If the reaction follows pseudo-first-order kinetics, the plot will be a straight line.

  • The pseudo-first-order rate constant (k') is the negative of the slope of this line.

Visualizations

Nucleophilic Acyl Substitution Pathway

The reactions of hexanoyl bromide and other acylating agents with nucleophiles typically proceed through a nucleophilic acyl substitution mechanism. This involves the addition of the nucleophile to the carbonyl carbon to form a tetrahedral intermediate, followed by the elimination of the leaving group.

Caption: General mechanism for nucleophilic acyl substitution of hexanoyl bromide.

Experimental Workflow for Kinetic Analysis

The following diagram illustrates a typical workflow for conducting a kinetic study of the reaction between an acylating agent and a nucleophile.

Caption: Workflow for the kinetic analysis of an acylation reaction.

References

• 1. benchchem.com [benchchem.com]

Determining the Concentration of Hexanoyl Bromide: A Comparative Guide to Titration Methods

For researchers, scientists, and professionals in drug development requiring precise quantification of hexanoyl bromide, an acyl halide reactive towards aqueous media, selecting an appropriate analytical method is paramount. This guide provides a detailed comparison of two robust titration methods: Argentometric Titration (Volhard Method) and Non-aqueous Acid-Base Titration. The comparison includes experimental protocols, performance data, and workflow visualizations to aid in methodological selection.

Method Comparison

The choice between the Volhard method and a non-aqueous acid-base titration depends on the specific requirements of the analysis, including sample matrix, potential interferences, and desired accuracy and precision.

Parameter	Argentometric Titration (Volhard Method)	Non-aqueous Acid-Base Titration
Principle	Indirect precipitation titration. Excess silver nitrate (B79036) is added to precipitate the bromide ion. The unreacted silver ions are then back-titrated with a standardized thiocyanate (B1210189) solution.	Two-step process. Hexanoyl bromide is first reacted with an excess of a weak base (e.g., pyridine) in a non-aqueous solvent. The unreacted base is then back-titrated with a standardized acid (e.g., perchloric acid).
Advantages	High precision and reproducibility; robust for complex matrices; suitable for acidic conditions, which prevents interference from carbonates and oxalates.[1][2]	Directly applicable to water-sensitive compounds like acyl halides; avoids hydrolysis of the analyte; simple and accurate.[3]
Limitations	Time-consuming; not suitable for neutral or basic solutions; potential for false results due to adsorption of silver ions onto the precipitate.[2]	Requires anhydrous solvents and reagents; sensitive to atmospheric moisture and carbon dioxide; solvents can be expensive and pose environmental concerns.[4]
Endpoint Detection	Visual (formation of a red Fe(SCN)2+ complex) or potentiometric.	Visual (using indicators like crystal violet) or potentiometric.[4]
Accuracy	High. Recovery rates are typically close to 100%. For similar halide titrations, deviations from the true value are recommended to be no more than 0.3%.[1][5]	High. For non-aqueous titrations of similar compounds, recovery rates are reported in the range of 98.1% to 103.2%.[6]
Precision (RSD)	High. Relative Standard Deviation (RSD) is typically ≤0.3% for halide concentrations around 30 ppm.[1]	High. Intra-day and inter-day precision with RSD values ≤ 2% have been reported for non-aqueous titrations.[6]
Limit of Quantitation	Approximately 30 ppm for chloride, which is indicative for bromide as well.[1]	Dependent on the specific conditions, but generally suitable for micro and semi-micro concentrations of acylating agents.[7]

Experimental Protocols

Argentometric Titration: Volhard Method

This method is an indirect (back) titration for the determination of bromide ions.

Reagents:

• Standardized 0.1 M Silver Nitrate (AgNO₃) solution

• Standardized 0.1 M Potassium Thiocyanate (KSCN) or Ammonium (B1175870) Thiocyanate (NH₄SCN) solution

• Concentrated Nitric Acid (HNO₃)

• Ferric Ammonium Sulfate (B86663) indicator solution (saturated aqueous solution)

• Nitrobenzene (B124822) (optional, to coat the AgBr precipitate)

Procedure:

• Accurately weigh a sample of hexanoyl bromide and dissolve it in a suitable organic solvent that is immiscible with water (e.g., diethyl ether).

• To a conical flask, add a known excess volume of standardized 0.1 M AgNO₃ solution.

• Add 5 mL of concentrated HNO₃ to acidify the solution. This prevents the precipitation of silver salts of other anions and the hydrolysis of the ferric indicator.[7]

• Slowly add the hexanoyl bromide solution to the flask with constant stirring. The silver bromide will precipitate.

• (Optional) Add 1-2 mL of nitrobenzene and shake vigorously to coat the silver bromide precipitate. This prevents the reaction of the precipitate with thiocyanate ions.

• Add 1 mL of the ferric ammonium sulfate indicator.[2]

• Titrate the excess (unreacted) AgNO₃ with the standardized 0.1 M KSCN solution until the first persistent reddish-brown color appears, indicating the formation of the [Fe(SCN)]²⁺ complex.[2][8]

• Record the volume of KSCN solution used.

• Perform a blank titration to standardize the AgNO₃ solution against the KSCN solution.

Non-aqueous Acid-Base Titration

This method involves the reaction of hexanoyl bromide with excess pyridine (B92270), followed by a back-titration of the unreacted pyridine with perchloric acid in a non-aqueous solvent.

Reagents:

• Anhydrous Pyridine

• Standardized 0.1 M Perchloric Acid (HClO₄) in glacial acetic acid

• Glacial Acetic Acid (anhydrous)

• Crystal Violet indicator (0.5% w/v in glacial acetic acid)

• Anhydrous solvent (e.g., acetonitrile, dioxane)[4]

Procedure:

• Reaction Step:

  • Accurately weigh a sample of hexanoyl bromide into a dry conical flask.

  • Add a known excess of anhydrous pyridine. The reaction between hexanoyl bromide and pyridine will proceed to form N-hexanoylpyridinium bromide.

  • Allow the reaction to go to completion. Gentle warming may be required.

• Titration Step:

  • Dissolve the reaction mixture in 50 mL of glacial acetic acid.[9]

  • Add 2-3 drops of crystal violet indicator. The solution should appear violet (basic).[3]

  • Titrate the excess (unreacted) pyridine with standardized 0.1 M perchloric acid in glacial acetic acid.[10][11]

  • The endpoint is reached when the color of the solution changes from violet to blue-green.[9]

  • Record the volume of HClO₄ solution used.

• Blank Determination:

  • Perform a blank titration with the same volume of pyridine used in the sample preparation, dissolved in glacial acetic acid. This determines the total amount of base initially present.

Experimental Workflows

Caption: Comparative workflow of the two titration methods.

Logical Relationship of Titration Steps

Caption: Reaction sequence for each titration method.

References

• 1. mt.com [mt.com]
• 2. Nonaqueous_titration [chemeurope.com]
• 3. sips.org.in [sips.org.in]
• 4. pharmdguru.com [pharmdguru.com]
• 5. usp.org [usp.org]
• 6. mjas.analis.com.my [mjas.analis.com.my]
• 7. Quantitative determination of micro and semi-micro concentrations of acylating agents by 4-(p-nitrobenzyl)pyridine reagent - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. info.gfschemicals.com [info.gfschemicals.com]
• 9. nsdl.niscpr.res.in [nsdl.niscpr.res.in]
• 10. xylemanalytics.com [xylemanalytics.com]
• 11. lcms.cz [lcms.cz]

A Spectroscopic Comparison of Hexanoyl Bromide and Its Derivatives

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed spectroscopic comparison of hexanoyl bromide and its key derivatives: hexanoyl chloride, hexanoic acid, and hexanamide. The information presented is intended to aid in the identification, characterization, and quality control of these compounds in a research and development setting. All quantitative data is summarized in comparative tables, and detailed experimental protocols for the acquisition of spectroscopic data are provided.

Introduction

Hexanoyl bromide and its derivatives are important chemical intermediates in organic synthesis, particularly in the pharmaceutical industry. Each of these compounds possesses a unique spectroscopic fingerprint that allows for its unambiguous identification. This guide focuses on the three primary spectroscopic techniques used for the characterization of small organic molecules: Infrared (IR) Spectroscopy, Nuclear Magnetic Resonance (NMR) Spectroscopy, and Mass Spectrometry (MS).

Spectroscopic Data Comparison

The following tables summarize the key spectroscopic features of hexanoyl bromide, hexanoyl chloride, hexanoic acid, and hexanamide. Please note that the data for hexanoyl bromide are predicted based on known spectroscopic trends for acyl bromides and comparison with its derivatives, as direct experimental spectra are not widely available.

Infrared (IR) Spectroscopy Data

Table 1: Comparison of Characteristic IR Absorption Bands (cm⁻¹)

Functional Group	Hexanoyl Bromide (Predicted)	Hexanoyl Chloride	Hexanoic Acid	Hexanamide
C=O Stretch	~1790 (s)	~1800 (s)[1][2]	~1710 (s, broad)[3]	~1650 (s)[4]
O-H Stretch	-	-	3300-2500 (s, very broad)[3]	-
N-H Stretch	-	-	-	~3350, ~3180 (m, two bands)[4]
C-X Stretch	~650-550 (s)	~730-550 (s)	-	-
C-O Stretch	-	-	~1300-1200 (m)	-
C-H Stretch	~2960-2850 (s)	~2960-2850 (s)	~2960-2850 (s)	~2960-2850 (s)

(s = strong, m = medium, broad)

¹H NMR Spectroscopy Data

Table 2: Comparison of ¹H NMR Chemical Shifts (ppm) in CDCl₃

Proton	Hexanoyl Bromide (Predicted)	Hexanoyl Chloride	Hexanoic Acid	Hexanamide
α-CH₂	~2.9-3.1 (t)	~2.90 (t)[5]	~2.35 (t)[6]	~2.22 (t)[4]
β-CH₂	~1.7-1.9 (p)	~1.73 (p)[5]	~1.65 (p)[6]	~1.63 (p)[4]
γ, δ-CH₂	~1.3-1.5 (m)	~1.3-1.4 (m)[5]	~1.33 (m)[6]	~1.32 (m)[4]
ω-CH₃	~0.9 (t)	~0.92 (t)[5]	~0.92 (t)[6]	~0.91 (t)[4]
O-H	-	-	~11.5 (s, broad)	-
N-H	-	-	-	~5.5-6.5 (s, broad)[4]

(s = singlet, t = triplet, p = pentet, m = multiplet)

¹³C NMR Spectroscopy Data

Table 3: Comparison of ¹³C NMR Chemical Shifts (ppm) in CDCl₃

Carbon	Hexanoyl Bromide (Predicted)	Hexanoyl Chloride	Hexanoic Acid	Hexanamide
C=O	~170	~173.8[1]	~180.8[7]	~175.9[4]
α-CH₂	~45-50	~46.9[1]	~34.2[7]	~36.5[4]
β-CH₂	~30-35	~31.2[1]	~24.5[7]	~25.3[4]
γ-CH₂	~25-30	~24.5[1]	~31.4[7]	~31.3[4]
δ-CH₂	~20-25	~22.4[1]	~22.4[7]	~22.4[4]
ω-CH₃	~14	~13.9[1]	~13.9[7]	~13.9[4]

Mass Spectrometry Data

Table 4: Comparison of Key Mass Spectrometry Fragments (m/z)

Compound	Molecular Ion (M⁺)	Key Fragments
Hexanoyl Bromide	178/180 (approx. 1:1 ratio)[8]	121/123 ([M-C₄H₉]⁺), 99 ([M-Br]⁺), 71 ([C₄H₉CO]⁺), 43 ([C₃H₇]⁺)
Hexanoyl Chloride	134/136 (approx. 3:1 ratio)[9][10]	99 ([M-Cl]⁺), 71 ([C₄H₉CO]⁺), 43 ([C₃H₇]⁺)
Hexanoic Acid	116[11][12]	73 ([C₃H₅O₂]⁺), 60 ([C₂H₄O₂]⁺), 45 ([COOH]⁺)
Hexanamide	115[13][14]	72 ([M-C₃H₇]⁺), 59 ([C₂H₅NO]⁺, McLafferty rearrangement), 44 ([CONH₂]⁺)

Experimental Protocols

Detailed methodologies for the key experiments cited are provided below. These protocols are generalized and may require optimization based on the specific instrumentation available.

Infrared (IR) Spectroscopy

Objective: To obtain the infrared spectrum of a liquid sample.

Materials:

• FTIR Spectrometer

• Salt plates (NaCl or KBr)

• Pasteur pipette

• Kimwipes

• Volatile solvent for cleaning (e.g., acetone (B3395972) or isopropanol)

Procedure:

• Ensure the salt plates are clean and dry. If necessary, clean them by wiping with a Kimwipe lightly moistened with a volatile solvent and allow them to dry completely. Handle the plates by their edges to avoid transferring moisture from your fingers.

• Place one to two drops of the neat liquid sample onto the center of one salt plate using a Pasteur pipette.

• Carefully place the second salt plate on top of the first, creating a thin liquid film "sandwich" between the plates.

• Place the salt plate sandwich into the sample holder of the FTIR spectrometer.

• Acquire a background spectrum with no sample in the beam path.

• Acquire the sample spectrum.

• After analysis, clean the salt plates thoroughly with a volatile solvent and return them to a desiccator for storage.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Objective: To obtain ¹H and ¹³C NMR spectra of a sample.

Materials:

• NMR Spectrometer (e.g., 400 MHz or 500 MHz)

• NMR tubes (5 mm diameter)

• Deuterated solvent (e.g., CDCl₃)

• Volumetric flask and pipette

• Sample (~5-20 mg for ¹H, ~20-50 mg for ¹³C)

Procedure:

• Accurately weigh the sample and dissolve it in approximately 0.6-0.7 mL of the chosen deuterated solvent in a clean, dry vial.

• Transfer the solution into a clean NMR tube using a pipette. The liquid level should be approximately 4-5 cm high.

• Cap the NMR tube and wipe the outside clean with a Kimwipe.

• Insert the NMR tube into a spinner turbine and adjust the depth using a depth gauge.

• Insert the sample into the NMR spectrometer.

• Lock the spectrometer onto the deuterium (B1214612) signal of the solvent.

• Shim the magnetic field to optimize its homogeneity.

• Tune and match the probe for the desired nucleus (¹H or ¹³C).

• Set the appropriate acquisition parameters (e.g., pulse sequence, number of scans, spectral width, relaxation delay) and acquire the spectrum.

• Process the raw data (FID) by applying a Fourier transform, phasing, and baseline correction.

• Reference the spectrum using the residual solvent peak or an internal standard (e.g., TMS).

Mass Spectrometry (MS)

Objective: To obtain the mass spectrum of a sample.

Materials:

• Mass Spectrometer (e.g., with Electron Ionization - EI source)

• Vial for sample dissolution

• Volatile solvent (e.g., methanol, acetonitrile)

• Syringe or autosampler vials

Procedure:

• Prepare a dilute solution of the sample (typically in the range of 10-100 µg/mL) in a volatile solvent.

• If necessary, filter the sample to remove any particulate matter.

• Introduce the sample into the mass spectrometer. For volatile compounds, this can be done via direct infusion or through a gas chromatograph (GC-MS).

• The sample is ionized in the source (e.g., by electron impact). This process generates a molecular ion and various fragment ions.

• The ions are accelerated and separated based on their mass-to-charge (m/z) ratio by the mass analyzer.

• The detector records the abundance of each ion at a specific m/z value, generating the mass spectrum.

• Data analysis involves identifying the molecular ion peak and interpreting the fragmentation pattern to deduce the structure of the compound.

Visualization of Structural Relationships

The following diagram illustrates the structural relationships between hexanoyl bromide and its derivatives. All compounds share a common hexanoyl acyl group, with variations in the functional group attached to the carbonyl carbon.

References

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. organicchemistrydata.netlify.app [organicchemistrydata.netlify.app]
• 5. 13C NMR Chemical Shift [sites.science.oregonstate.edu]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. uanlch.vscht.cz [uanlch.vscht.cz]
• 8. chem.libretexts.org [chem.libretexts.org]
• 9. fiveable.me [fiveable.me]
• 10. chemguide.co.uk [chemguide.co.uk]
• 11. bhu.ac.in [bhu.ac.in]
• 12. Spectroscopic studies of acid halides: fluoroacetyl chloride and fluoroacetyl bromide - Journal of the Chemical Society B: Physical Organic (RSC Publishing) [pubs.rsc.org]
• 13. Hexanoyl bromide | C6H11BrO | CID 13226800 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]

A Comparative Guide to the Synthesis of Hexanoyl Bromide: Methods, Yields, and Protocols

For researchers and professionals in the fields of organic chemistry and drug development, the efficient synthesis of reactive intermediates is paramount. Hexanoyl bromide, a key building block in the synthesis of various organic molecules, can be prepared through several methods. This guide provides a comparative analysis of common synthetic routes to hexanoyl bromide from hexanoic acid, focusing on reaction yields and detailed experimental protocols.

Comparison of Synthetic Methods for Hexanoyl Bromide

The synthesis of hexanoyl bromide from hexanoic acid is typically achieved by employing a variety of brominating agents. The most common and effective reagents for this transformation are phosphorus tribromide (PBr₃), thionyl bromide (SOBr₂), and oxalyl bromide ((COBr)₂). While direct comparative yield data for hexanoyl bromide is not extensively reported in the literature, we can infer the efficiency of these methods from analogous reactions and general principles of acyl halide synthesis.

Synthesis Method	Reagent	Typical Reported Yield	Byproducts	Remarks
Method 1	Phosphorus Tribromide (PBr₃)	Good to High	Phosphorous acid (H₃PO₃)	A common and effective method for converting carboxylic acids to acyl bromides. The reaction is often used as the first step in the Hell-Volhard-Zelinsky reaction for α-bromination.
Method 2	Thionyl Bromide (SOBr₂)	Good to High	Sulfur dioxide (SO₂), Hydrogen bromide (HBr)	Similar to the use of thionyl chloride for acyl chlorides, this method produces gaseous byproducts which can simplify purification.
Method 3	Oxalyl Bromide ((COBr)₂)	High	Carbon monoxide (CO), Carbon dioxide (CO₂), Hydrogen bromide (HBr)	Often considered a milder and more selective method. The byproducts are gaseous, facilitating an easy work-up.

Experimental Protocols

The following are detailed experimental protocols for the synthesis of hexanoyl bromide from hexanoic acid using the three methods mentioned above.

Method 1: Synthesis of Hexanoyl Bromide using Phosphorus Tribromide (PBr₃)

This protocol is a general procedure for the synthesis of an acyl bromide from a carboxylic acid using phosphorus tribromide.

Materials:

• Hexanoic acid

• Phosphorus tribromide (PBr₃)

• Anhydrous solvent (e.g., diethyl ether or dichloromethane)

• Round-bottom flask

• Reflux condenser

• Dropping funnel

• Distillation apparatus

• Calcium chloride drying tube

Procedure:

• In a dry round-bottom flask equipped with a reflux condenser and a dropping funnel, place hexanoic acid (1.0 equivalent) and a dry, inert solvent.

• Cool the flask in an ice bath.

• Slowly add phosphorus tribromide (0.4 equivalents) dropwise from the dropping funnel with stirring.

• After the addition is complete, remove the ice bath and allow the mixture to warm to room temperature.

• Gently heat the reaction mixture to reflux for 1-2 hours to ensure the reaction goes to completion. The reaction progress can be monitored by the cessation of hydrogen bromide gas evolution.

• After cooling, the hexanoyl bromide can be isolated by fractional distillation of the reaction mixture.

Characterization of Byproducts from Hexanoyl Bromide Reactions: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of byproducts generated from reactions involving hexanoyl bromide and its common alternatives, hexanoyl chloride and hexanoic anhydride. Understanding the byproduct profile of an acylation reaction is critical for optimizing reaction conditions, simplifying purification processes, and ensuring the safety and purity of the final product. This document presents supporting experimental data, detailed analytical protocols, and visual workflows to aid in the selection of the most suitable acylating agent for your research and development needs.

Executive Summary

Hexanoyl bromide is a highly reactive acyl halide used for introducing the hexanoyl group onto various nucleophiles. Its high reactivity, however, can lead to the formation of undesirable byproducts. The primary alternatives, hexanoyl chloride and hexanoic anhydride, offer different reactivity profiles and byproduct considerations. Acyl chlorides are generally more reactive than their corresponding anhydrides, a factor attributed to the better leaving group ability of the chloride ion compared to the carboxylate ion.[1] This heightened reactivity can translate to faster reaction rates but may also lead to a less favorable byproduct profile in sensitive applications.

The choice of acylating agent should be a careful consideration of reaction kinetics, desired product yield, and the ease of byproduct removal. This guide aims to provide the necessary data and protocols to make an informed decision.

Comparison of Acylating Agents and Their Byproducts

The selection of an acylating agent has a direct impact on the types and quantities of byproducts formed. The following table summarizes the key byproducts expected from reactions of hexanoyl bromide and its alternatives with common nucleophiles.

Acylating Agent	Nucleophile	Primary Product	Major Byproducts	Remarks
Hexanoyl Bromide	Alcohol (R-OH)	Hexanoate Ester	Hydrobromic Acid (HBr), Hexanoic Acid	HBr is a strong, corrosive acid that often requires a scavenger base. Hexanoic acid can be formed by hydrolysis of the acyl bromide.
Amine (R-NH2)	Hexanamide	Hydrobromic Acid (HBr), Diacylated Amine, Over-acylated products	Excess amine or a scavenger base is needed to neutralize the HBr produced.
Aromatic (e.g., Benzene)	Phenylpentylketone	Hydrobromic Acid (HBr), Polyacylated Products	Friedel-Crafts acylation requires a Lewis acid catalyst. Deactivated rings are less prone to polyacylation.
Hexanoyl Chloride	Alcohol (R-OH)	Hexanoate Ester	Hydrochloric Acid (HCl), Hexanoic Acid	HCl is also a corrosive acid requiring a scavenger. Hexanoyl chloride is generally more reactive than hexanoic anhydride.[1]
Amine (R-NH2)	Hexanamide	Hydrochloric Acid (HCl), Diacylated Amine	Similar to hexanoyl bromide, requires a base to neutralize HCl.
Aromatic (e.g., Anisole)	Methoxyacetophenone	Hydrochloric Acid (HCl)	Acylation of activated rings like anisole (B1667542) can proceed efficiently.
Hexanoic Anhydride	Alcohol (R-OH)	Hexanoate Ester	Hexanoic Acid	The only byproduct is the corresponding carboxylic acid, which is less corrosive and often easier to remove than hydrogen halides.
Amine (R-NH2)	Hexanamide	Hexanoic Acid	Generally requires harsher conditions (e.g., heating) compared to acyl halides.[1]
Aromatic (e.g., Anisole)	Methoxyacetophenone	Hexanoic Acid	Often requires a catalyst and/or heat to proceed at a reasonable rate.[1]

Experimental Protocols

Detailed and reproducible experimental protocols are essential for accurate byproduct analysis. The following sections provide methodologies for key reactions and analytical techniques.

Protocol 1: Comparative Analysis of Esterification Byproducts by GC-MS

Objective: To quantify the formation of byproducts during the esterification of ethanol (B145695) with hexanoyl bromide and hexanoyl chloride.

Materials:

• Ethanol (anhydrous)

• Hexanoyl bromide

• Hexanoyl chloride

• Pyridine (B92270) (anhydrous)

• Dichloromethane (anhydrous)

• Internal Standard (e.g., Dodecane)

• Deionized water

• Sodium bicarbonate (5% aqueous solution)

• Anhydrous sodium sulfate

• GC-MS system with a suitable capillary column (e.g., DB-5ms)

Procedure:

• Reaction Setup: In two separate, dry round-bottom flasks equipped with magnetic stirrers and nitrogen inlets, dissolve ethanol (1 equivalent) and pyridine (1.2 equivalents) in dichloromethane.

• Acylation: To the first flask, add hexanoyl bromide (1.1 equivalents) dropwise at 0 °C. To the second flask, add hexanoyl chloride (1.1 equivalents) under the same conditions.

• Reaction Monitoring: Allow the reactions to stir at room temperature for 2 hours. Monitor the progress by Thin Layer Chromatography (TLC).

• Workup: Quench both reactions by slowly adding deionized water. Separate the organic layer and wash it sequentially with 5% sodium bicarbonate solution and brine.

• Sample Preparation for GC-MS: Dry the organic layers over anhydrous sodium sulfate, filter, and add a known amount of internal standard.

• GC-MS Analysis: Inject the samples into the GC-MS. Use a temperature program that allows for the separation of ethanol, ethyl hexanoate, hexanoic acid, and any other potential byproducts.

Data Analysis: Identify the peaks in the chromatogram by comparing their mass spectra with a library (e.g., NIST). Quantify the relative amounts of product and byproducts by integrating the peak areas and normalizing them against the internal standard.

Protocol 2: Analysis of Amidation Byproducts by ¹H NMR

Objective: To identify and semi-quantify byproducts from the reaction of aniline (B41778) with hexanoyl bromide.

Materials:

• Aniline

• Hexanoyl bromide

• Triethylamine (B128534)

• Chloroform-d (CDCl₃) for NMR

• NMR Spectrometer (≥300 MHz)

Procedure:

• Reaction: In an NMR tube, dissolve aniline (1 equivalent) and triethylamine (1.2 equivalents) in CDCl₃.

• Acylation: Add hexanoyl bromide (1.1 equivalents) to the NMR tube.

• Analysis: Acquire ¹H NMR spectra at different time points to monitor the reaction progress and the formation of byproducts.

• Byproduct Identification: Identify the signals corresponding to the starting materials, the N-phenylhexanamide product, triethylammonium (B8662869) bromide, and any potential over-acylated products by comparing the chemical shifts with known values. The characteristic signals for the ethyl groups of triethylammonium bromide will be shifted downfield compared to free triethylamine.

Protocol 3: Friedel-Crafts Acylation and Byproduct Analysis by HPLC

Objective: To analyze the product and byproduct distribution in the Friedel-Crafts acylation of anisole with hexanoyl bromide.

Materials:

• Anisole

• Hexanoyl bromide

• Aluminum chloride (AlCl₃)

• Dichloromethane

• Hydrochloric acid (1 M)

• Deionized water

• Anhydrous sodium sulfate

• HPLC system with a C18 column and a UV detector

Procedure:

• Reaction: To a suspension of AlCl₃ (1.2 equivalents) in dichloromethane, add anisole (1 equivalent) at 0 °C. Then, add hexanoyl bromide (1.1 equivalents) dropwise.

• Workup: After the reaction is complete (monitored by TLC), quench the reaction by pouring it onto a mixture of crushed ice and 1 M HCl. Extract the aqueous layer with dichloromethane.

• Sample Preparation: Combine the organic layers, wash with water and brine, dry over anhydrous sodium sulfate, and evaporate the solvent.

• HPLC Analysis: Dissolve the crude product in a suitable solvent (e.g., acetonitrile/water) and inject it into the HPLC system. Use a gradient elution method to separate the ortho, meta, and para isomers of hexanoyl anisole, as well as any unreacted anisole and hexanoic acid (from hydrolysis).

Data Analysis: Identify the peaks by comparing their retention times with authentic standards. Quantify the relative amounts of each isomer and byproduct by integrating the peak areas.

Visualizing Reaction Pathways and Workflows

Diagrams generated using Graphviz (DOT language) are provided below to illustrate key processes.

Esterification of ethanol with hexanoyl bromide.

General workflow for GC-MS analysis of reaction byproducts.

References

• 1. benchchem.com [benchchem.com]

Safety & Regulatory Compliance

Safe Disposal of Hexanoyl Bromide: A Step-by-Step Guide for Laboratory Professionals

For researchers, scientists, and drug development professionals, ensuring the safe handling and disposal of reactive chemical reagents is paramount. Hexanoyl bromide, a reactive acyl halide, requires specific procedures to mitigate risks associated with its corrosivity (B1173158) and reactivity, particularly with water and bases. This guide provides essential, immediate safety and logistical information for the proper disposal of hexanoyl bromide.

Key Safety and Handling Information

Hexanoyl bromide is a corrosive and moisture-sensitive compound.[1] It reacts exothermically with water and other nucleophiles, such as alcohols and amines. The primary hazard associated with its improper handling is the release of hydrogen bromide (HBr) gas, which is a toxic and corrosive irritant.[1] Therefore, all handling and disposal procedures must be conducted in a well-ventilated fume hood while wearing appropriate personal protective equipment (PPE), including safety goggles, a lab coat, and chemical-resistant gloves.[1]

Quantitative Data and Hazard Summary

Property	Value / Information	Citation
Molecular Formula	C₆H₁₁BrO	[2][3]
Molecular Weight	179.05 g/mol	[3]
Primary Hazards	Corrosive, Lachrymator, Moisture Sensitive	[1]
Incompatible Materials	Water, Bases, Alcohols, Amines, Strong Oxidizing Agents	[1]
Hazardous Decomposition	Hydrogen Bromide (HBr), Carbon Monoxide (CO), Carbon Dioxide (CO₂)	[1]

Experimental Protocol for the Safe Disposal of Hexanoyl Bromide

This protocol details the step-by-step methodology for the safe quenching and neutralization of small quantities of hexanoyl bromide typically found in a research laboratory setting.

Materials:

• Hexanoyl bromide waste

• A suitable reaction flask or beaker (at least 10 times the volume of the waste)

• Stir bar and stir plate

• Dropping funnel or pipette

• Ice bath

• Sodium bicarbonate (NaHCO₃) or sodium carbonate (Na₂CO₃) solution (5-10% in water)

• pH paper or pH meter

• Appropriate waste container

Procedure:

• Preparation:

  • Ensure you are wearing appropriate PPE (safety goggles, lab coat, chemical-resistant gloves).

  • Perform the entire procedure in a certified chemical fume hood.

  • Place a beaker or flask containing a stir bar in an ice bath on a stir plate. The container should be large enough to handle potential foaming or splashing.

• Dilution (Optional but Recommended):

  • If the hexanoyl bromide is concentrated, it can be diluted with an inert, dry solvent (e.g., heptane, toluene) to better control the reaction rate.

• Neutralization:

  • Slowly and carefully add a 5-10% aqueous solution of sodium bicarbonate or sodium carbonate to the hexanoyl bromide waste with vigorous stirring. The addition should be done dropwise using a dropping funnel or pipette.

  • Caution: The reaction is exothermic and will produce carbon dioxide gas, which may cause foaming. Control the rate of addition to prevent the reaction from becoming too vigorous.

• Monitoring:

  • Continue adding the basic solution until the reaction ceases (no more gas evolution or heat generation).

  • Check the pH of the aqueous layer using pH paper or a pH meter. The final pH should be between 6 and 8. If the solution is still acidic, continue to add the basic solution until this range is achieved.

• Final Disposal:

  • Once neutralized, the resulting solution should be disposed of in accordance with local, state, and federal regulations for chemical waste.[1] Typically, this will be placed in a designated aqueous waste container.

  • Do not mix this waste with other incompatible waste streams.

Visualization of Disposal Workflow

The following diagram illustrates the logical workflow for the safe disposal of hexanoyl bromide.

References

• 1. datasheets.scbt.com [datasheets.scbt.com]
• 2. hexanoyl bromide | C6H11BrO | Reactory [reactory.app]
• 3. Hexanoyl bromide | C6H11BrO | CID 13226800 - PubChem [pubchem.ncbi.nlm.nih.gov]

Safeguarding Your Research: A Guide to Handling Hexanoyl Bromide

For laboratory professionals, ensuring a safe environment is paramount, especially when working with reactive chemicals like Hexanoyl bromide. This guide provides essential safety protocols and logistical information to mitigate risks during its handling and disposal. Understanding and implementing these procedures is critical for protecting researchers and maintaining the integrity of experimental work.

Hexanoyl bromide is a corrosive and moisture-sensitive compound that requires careful handling in a controlled laboratory environment. Exposure can cause severe skin burns, serious eye damage, and respiratory irritation.[1][2] This document outlines the necessary personal protective equipment (PPE), experimental procedures, and disposal methods to ensure its safe use.

Key Chemical and Physical Properties

A summary of important quantitative data for Hexanoyl bromide is provided below. This information is crucial for safe handling and storage.

Property	Value	Source
CAS Number	51499-41-3	[3]
Molecular Formula	C₆H₁₁BrO	[3]
Molecular Weight	179.05 g/mol	[3][4]
Appearance	Liquid (presumed)
Boiling Point	Data not available
InChIKey	NIPYIXMXODGEES-UHFFFAOYSA-N	[3]

Experimental Protocol: Safe Handling of Hexanoyl Bromide

Adherence to a strict, step-by-step protocol is essential when working with Hexanoyl bromide. The following methodology covers all stages, from preparation to disposal.

Engineering Controls and Preparation

• Ventilation: All work with Hexanoyl bromide must be conducted in a certified chemical fume hood to minimize inhalation exposure.[1][5][6] Ensure the fume hood has adequate airflow.

• Emergency Equipment: An eyewash station and safety shower must be readily accessible and in good working order.[1]

• Incompatible Materials: Keep Hexanoyl bromide away from water, bases, and strong oxidizing agents, as it can react violently, releasing toxic and corrosive gases.[1][6][7]

• Ignition Sources: Eliminate all potential ignition sources, such as open flames, hot surfaces, and sparks, as the compound may be flammable.[7][8] All equipment should be properly grounded.[6]

Required Personal Protective Equipment (PPE)

A comprehensive PPE strategy is the most critical line of defense against exposure.

• Eye and Face Protection: Wear chemical safety goggles and a face shield to protect against splashes.[1]

• Skin Protection:

  • Gloves: Wear chemically resistant gloves. Given the corrosive nature of acyl bromides, nitrile or neoprene gloves are recommended. Always inspect gloves for tears or holes before use and change them immediately if contamination is suspected.

  • Protective Clothing: A flame-retardant lab coat, worn over personal clothing, is mandatory. For tasks with a higher risk of splashing, a chemically resistant apron should also be worn.[2]

• Respiratory Protection: Under normal use in a fume hood, respiratory protection may not be required.[1] However, if there is a risk of exceeding exposure limits or if irritation is experienced, a NIOSH-approved respirator with an appropriate cartridge for acid gases and organic vapors should be used.[7]

Handling and Experimental Procedure

• Transporting: When moving Hexanoyl bromide, keep it in a sealed, clearly labeled container within a secondary, shatterproof container.

• Dispensing: Use a syringe or a cannula for liquid transfers to minimize exposure to air and moisture.

• During Reaction: Keep the reaction vessel closed and under an inert atmosphere (e.g., nitrogen or argon) if the reaction is sensitive to air or moisture.

• Post-Experiment: Thoroughly decontaminate all equipment that has come into contact with Hexanoyl bromide. Wash hands and any exposed skin thoroughly after handling.[8]

Spill Management and Disposal

• Spill Response:

  • Evacuate the immediate area and alert colleagues.

  • If the spill is large or you are not trained to handle it, contact your institution's environmental health and safety department.

  • For small spills, wear the appropriate PPE and contain the spill with an inert absorbent material like vermiculite (B1170534) or sand. Do not use water.[1]

  • Collect the absorbent material in a sealed, labeled container for hazardous waste disposal.

• Waste Disposal:

  • Dispose of all waste, including empty containers and contaminated materials, as hazardous chemical waste in accordance with local, state, and federal regulations.[1][8]

  • Do not mix Hexanoyl bromide waste with other waste streams.[8]

  • Uncleaned containers should be treated as the product itself.[8]

Workflow for Safe Handling

The following diagram illustrates the logical flow of operations for the safe handling of Hexanoyl bromide, from initial preparation to final disposal.

Caption: Workflow for the safe handling of Hexanoyl bromide.

References

• 1. datasheets.scbt.com [datasheets.scbt.com]
• 2. beta.lakeland.edu [beta.lakeland.edu]
• 3. Hexanoyl bromide | C6H11BrO | CID 13226800 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. hexanoyl bromide | C6H11BrO | Reactory [reactory.app]
• 5. fishersci.com [fishersci.com]
• 6. spectrumchemical.com [spectrumchemical.com]
• 7. fishersci.com [fishersci.com]
• 8. sigmaaldrich.com [sigmaaldrich.com]